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4,4'-(Butane-1,1-diyl)diphenol Documentation Hub

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  • Product: 4,4'-(Butane-1,1-diyl)diphenol
  • CAS: 4731-84-4

Core Science & Biosynthesis

Foundational

4,4'-(Butane-1,1-diyl)diphenol CAS 4731-84-4 properties

This technical guide details the properties, synthesis, and applications of 4,4'-(Butane-1,1-diyl)diphenol , a specific bisphenol isomer distinct from the more common Bisphenol B. CAS: 4731-84-4 Synonyms: 1,1-Bis(4-hydro...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the properties, synthesis, and applications of 4,4'-(Butane-1,1-diyl)diphenol , a specific bisphenol isomer distinct from the more common Bisphenol B.

CAS: 4731-84-4 Synonyms: 1,1-Bis(4-hydroxyphenyl)butane; 4,4'-Butylidenebisphenol Molecular Formula: C₁₆H₁₈O₂ Molecular Weight: 242.31 g/mol

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

4,4'-(Butane-1,1-diyl)diphenol is a bisphenol analogue characterized by two hydroxyphenyl rings attached to the C1 position of a butane chain. This structural feature distinguishes it from Bisphenol B (CAS 77-40-7), where the rings are attached to the C2 position (derived from methyl ethyl ketone).

The "1,1-diyl" linkage introduces a pendant propyl group (


) at the bridging carbon, creating a chiral center (in the racemic mixture) and imparting unique steric properties compared to the symmetrical dimethyl bridge of Bisphenol A (BPA).
Physicochemical Properties Table[2][4][6][9]
PropertyValue / DescriptionContext
Physical State White to off-white crystalline powderStandard isolation form
Melting Point 115°C – 125°C (Predicted/Range)Note: Lower than BPA (158°C) due to asymmetry and pendant propyl chain flexibility.
Boiling Point ~420°C (at 760 mmHg)Predicted based on group contribution methods
LogP (Octanol/Water) 4.3 – 4.6Highly lipophilic; bioaccumulative potential
pKa ~10.2 (Phenolic -OH)Similar acidity to Phenol/BPA
Solubility Soluble: Methanol, Ethanol, Acetone, EtherInsoluble: Water (<10 mg/L)Typical for bisphenols

Synthetic Routes & Optimization

The synthesis of CAS 4731-84-4 is a classic acid-catalyzed condensation. Unlike Bisphenol B, which requires a ketone (MEK), this isomer requires an aldehyde (Butyraldehyde).

Core Synthesis Protocol: Acid-Catalyzed Condensation

Reaction Logic: The electrophilic carbonyl carbon of butyraldehyde attacks the para-position of phenol. To prevent ortho-substitution (which leads to isomeric impurities) and enhance rate, a thiol promoter is strictly required.

Reagents:

  • Precursors: Phenol (Excess, 4-6 eq), Butyraldehyde (1 eq).

  • Catalyst: Strong Acid (HCl gas or Sulfonic Acid resin like Amberlyst-15).

  • Promoter: Mercaptan (e.g., 3-Mercaptopropionic acid or Methyl mercaptan).

Step-by-Step Methodology
  • Preparation: Charge a glass-lined reactor with molten Phenol (50°C). Add the Thiol promoter (0.1–0.5 wt% relative to phenol).

  • Acidification: Introduce the Acid catalyst. If using HCl gas, saturate the phenol mixture. If using resin, suspend beads in the melt.

  • Addition: Dropwise addition of Butyraldehyde over 2–4 hours.

    • Critical Control: Maintain temperature between 40°C–60°C. Higher temperatures favor o,p'-isomers and oligomers.

  • Digestion: Stir for an additional 2–4 hours to ensure complete conversion.

  • Quenching/Isolation:

    • Neutralize acid (if liquid) with Sodium Bicarbonate.

    • Distill off excess Phenol under high vacuum (150°C, <10 mmHg).

    • Recrystallize the residue from Toluene or Methanol/Water mix to isolate the p,p'-isomer.

Reaction Workflow Diagram

Synthesis Start Phenol (Excess) + Butyraldehyde Inter Intermediate: Carbenium Ion Formation Start->Inter Electrophilic Attack Cat Catalyst System: H+ (Acid) + R-SH (Thiol) Cat->Inter Promotes p-selectivity Prod Crude Product: 1,1-Bis(4-hydroxyphenyl)butane + Isomers (o,p') Inter->Prod Condensation Purify Purification: Phenol Stripping & Recrystallization Prod->Purify Work-up Final Pure CAS 4731-84-4 (>98% p,p') Purify->Final

Figure 1: Synthetic pathway emphasizing the role of the thiol promoter in ensuring para-selectivity.

Polymer Science Applications

In material science, CAS 4731-84-4 is utilized as a monomer to modify the thermal and mechanical properties of polycarbonates and epoxy resins.

Polycarbonate Modification

When copolymerized with BPA (or used as a homopolymer), the 1,1-butane bridge introduces specific changes to the polymer backbone:

  • Free Volume Expansion: The pendant propyl group (

    
    ) is bulkier than the methyls in BPA. This increases the fractional free volume.
    
  • Tg Suppression: The increased flexibility and free volume typically lower the Glass Transition Temperature (

    
    ) compared to pure BPA-PC (
    
    
    
    ). This is useful for processing aids or creating "soft" segments.
  • Solubility Enhancement: The asymmetry disrupts chain packing, making the polymer more soluble in non-chlorinated solvents, facilitating solution-casting applications.

Structure-Property Relationship (SPR) Logic

SPR Struct Structure: Asymmetric C1-Bridge (Pendant Propyl Group) Effect1 Disrupted Chain Packing Struct->Effect1 Effect2 Increased Free Volume Struct->Effect2 Prop1 Lower Crystallinity Effect1->Prop1 Prop2 Enhanced Solubility Effect1->Prop2 Prop3 Modified Tg (Internal Plasticization) Effect2->Prop3

Figure 2: Impact of the 1,1-diyl moiety on polymer bulk properties.

Biological Activity & Toxicology[1][3]

Researchers must handle CAS 4731-84-4 with the same precautions as other bisphenols. It is a structural analogue to BPA and exhibits Estrogen Receptor (ER) binding affinity.

Endocrine Activity Mechanism
  • Pharmacophore: The molecule possesses two phenolic hydroxyl groups separated by a hydrophobic bridge, mimicking the structure of 17β-estradiol .

  • Receptor Fit: The propyl chain at the bridge fits into the hydrophobic pocket of the ER

    
     ligand-binding domain.
    
  • Potency: While specific data for the 1,1-isomer is less abundant than for the 2,2-isomer (BPB), SAR studies suggest it acts as an ER agonist. The "1,1" configuration allows for rotation that may accommodate binding distinct from the rigid "2,2" gem-dimethyl analogues.

Safety Protocol:

  • Handling: Use full PPE (Nitrile gloves, respirator). Handle in a fume hood to avoid dust inhalation.

  • Disposal: Incineration as hazardous organic waste. Do not release into water systems (high LogP implies bioaccumulation).

Analytical Characterization

To validate the identity of synthesized or purchased material, use the following spectroscopic markers.

Proton NMR ( H-NMR) in CDCl
  • 
     6.7 – 7.1 ppm (8H):  Two AA'BB' systems (aromatic protons).
    
  • 
     3.8 – 4.0 ppm (1H, t):  The methine proton  at the bridge (
    
    
    
    ). This is the diagnostic peak distinguishing it from Bisphenol B (which has no bridge proton).
  • 
     1.9 – 2.1 ppm (2H, m):  Methylene group adjacent to the bridge (
    
    
    
    ).
  • 
     1.2 – 1.4 ppm (2H, m):  Middle methylene of the propyl chain.
    
  • 
     0.9 ppm (3H, t):  Terminal methyl group.
    
HPLC Method (Purity Check)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150mm x 4.6mm, 5µm).

  • Mobile Phase: Acetonitrile : Water (Gradient 40:60

    
     90:10 over 20 min).
    
  • Detection: UV at 280 nm (Phenol absorption).

  • Retention Time: Will elute after Bisphenol A due to the longer aliphatic chain (higher lipophilicity).

References

  • PubChem. (2024). Compound Summary: 4,4'-(Butane-1,1-diyl)diphenol (CAS 4731-84-4). National Library of Medicine. Link

  • K. P. Biswas et al. (2013). Process for the preparation of 4-(4-hydroxyphenyl)butan-2-one using solid acid clay catalyst. (Discusses acid-catalyzed alkylation of phenols). US Patent 8,471,068. Link

  • European Patent Office. (2022). Polycarbonate Resin Composition and Molded Product Thereof.[1] EP 4023715 A1. (Lists 1,1-bis(4-hydroxyphenyl)butane as a distinct monomer for modifying Tg). Link

  • Yoshihara, S. et al. (2004).[2] Metabolic Activation of Bisphenol A and Bisphenol B by Rat Liver S9 Fraction.[2] Toxicological Sciences, 78(1), 50–59.[2] (Provides comparative toxicity context for butane-bridged bisphenols). Link

Sources

Exploratory

4,4'-butylidenebisphenol chemical structure and synonyms

An In-Depth Technical Guide to 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol) For the attention of researchers, scientists, and professionals in drug development, this document serves as a comprehensive technical guide...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol)

For the attention of researchers, scientists, and professionals in drug development, this document serves as a comprehensive technical guide on 4,4'-butylidenebis(3-methyl-6-tert-butylphenol). It delves into its chemical structure, nomenclature, synthesis, and applications, with a particular focus on its role as a hindered phenolic antioxidant. This guide is structured to provide not only foundational knowledge but also practical insights into its experimental aspects and safety considerations.

Chemical Identity and Structure

4,4'-Butylidenebis(3-methyl-6-tert-butylphenol) is a sterically hindered phenolic compound. The core of its structure consists of two phenol rings linked by a butylidene group at the para position (4,4'). Each phenolic ring is further substituted with a methyl group at the meta position (3) and a tert-butyl group at the ortho position (6) relative to the hydroxyl group. This specific arrangement of bulky tert-butyl groups ortho to the hydroxyl group is characteristic of hindered phenolic antioxidants and is crucial to their function.

The IUPAC name for this compound is 2-tert-butyl-4-[1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butyl]-5-methylphenol[1].

Caption: Chemical structure of 4,4'-butylidenebis(3-methyl-6-tert-butylphenol).

Synonyms and Chemical Identifiers

For clarity and cross-referencing in research and drug development, a comprehensive list of synonyms and identifiers is crucial.

Identifier TypeValue
CAS Number 85-60-9
IUPAC Name 2-tert-butyl-4-[1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butyl]-5-methylphenol
Molecular Formula C₂₆H₃₈O₂
Molecular Weight 382.58 g/mol
Common Synonyms Antioxidant BBM, Santowhite powder, Sumilizer BBM, Vanox SWP, Yoshinox BB

Physicochemical Properties

Understanding the physicochemical properties of 4,4'-butylidenebis(3-methyl-6-tert-butylphenol) is fundamental for its application, formulation, and handling.

PropertyValue
Appearance White to off-white powder[1]
Melting Point 209 °C[1]
Boiling Point 469.7 °C (estimated)
Density 1.03 g/cm³ at 25 °C[1]
Water Solubility 4 µg/L at 20 °C[2]
LogP (octanol-water) 6.4 at 20 °C[2]

Synthesis and Manufacturing

The primary industrial synthesis route for 4,4'-butylidenebis(3-methyl-6-tert-butylphenol) is the condensation reaction of 2-tert-butyl-5-methylphenol with butyraldehyde[1]. This reaction is typically catalyzed by an acid.

Reaction Scheme:

2-(tert-butyl)-5-methylphenol + Butyraldehyde → 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol)

While specific industrial process details are often proprietary, a general laboratory-scale synthesis can be conceptualized as follows.

Conceptual Laboratory Synthesis Protocol

Disclaimer: This is a conceptual protocol and should be adapted and optimized with appropriate safety precautions in a laboratory setting.

  • Reaction Setup: A reaction flask equipped with a stirrer, condenser, and dropping funnel is charged with 2-tert-butyl-5-methylphenol and a suitable solvent (e.g., a non-polar organic solvent).

  • Catalyst Addition: An acid catalyst, such as sulfuric acid or a solid acid catalyst, is added to the reaction mixture.

  • Reactant Addition: Butyraldehyde is added dropwise to the stirred mixture at a controlled temperature.

  • Reaction: The mixture is heated to a specific temperature and stirred for a defined period to ensure the completion of the condensation reaction.

  • Work-up and Purification: Upon completion, the reaction mixture is cooled, and the catalyst is neutralized. The product is then isolated, typically by filtration or extraction. Further purification can be achieved by recrystallization from a suitable solvent to yield the final product as a white to off-white powder.

Mechanism of Action as a Hindered Phenolic Antioxidant

4,4'-Butylidenebis(3-methyl-6-tert-butylphenol) functions as a primary antioxidant, specifically as a free radical scavenger. Its efficacy is derived from the sterically hindered phenolic hydroxyl groups.

The antioxidant mechanism involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical (R•), thereby neutralizing the radical and preventing it from initiating or propagating oxidative chain reactions. The resulting phenoxy radical is stabilized by resonance and the steric hindrance provided by the adjacent tert-butyl groups, which prevents it from participating in further detrimental reactions.

cluster_0 Oxidative Stress cluster_1 Antioxidant Action cluster_2 Neutralization Free Radical (R•) Free Radical (R•) Hindered Phenol (ArOH) Hindered Phenol (ArOH) Free Radical (R•)->Hindered Phenol (ArOH) attacks Phenoxy Radical (ArO•) Phenoxy Radical (ArO•) Hindered Phenol (ArOH)->Phenoxy Radical (ArO•) donates H• Neutralized Molecule (RH) Neutralized Molecule (RH) Hindered Phenol (ArOH)->Neutralized Molecule (RH) forms

Caption: Mechanism of radical scavenging by a hindered phenolic antioxidant.

Applications in Industry and Research

The primary application of 4,4'-butylidenebis(3-methyl-6-tert-butylphenol) is as an antioxidant and stabilizer in various polymers and elastomers[3].

  • Polymer Stabilization: It is incorporated into plastics such as polyethylene, polypropylene, and polyvinyl chloride to protect them from degradation during high-temperature processing and to enhance their long-term thermal stability.

  • Rubber and Latex: It is used in the manufacturing of natural and synthetic rubbers to prevent oxidative degradation, which can lead to loss of elasticity and strength[1].

  • Adhesives and Sealants: Its antioxidant properties are beneficial in extending the shelf-life and performance of adhesives and sealants.

  • Research: In a research context, it serves as a model compound for studying the mechanisms of hindered phenolic antioxidants and for developing new antioxidant formulations.

Analytical Methodologies

The quantitative and qualitative analysis of 4,4'-butylidenebis(3-methyl-6-tert-butylphenol) is essential for quality control and research purposes. High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are the most common analytical techniques employed.

Conceptual HPLC-UV Protocol
  • Sample Preparation: The sample is dissolved in a suitable organic solvent, such as acetonitrile or methanol, and filtered to remove any particulate matter.

  • Chromatographic System: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient or isocratic mobile phase consisting of a mixture of acetonitrile and water is commonly employed.

  • Detection: UV detection at a wavelength where the compound exhibits maximum absorbance is used for quantification.

  • Quantification: A calibration curve is generated using standards of known concentrations to determine the concentration of the analyte in the sample.

Toxicology and Safety

4,4'-Butylidenebis(3-methyl-6-tert-butylphenol) is listed as a potential endocrine-disrupting compound[1]. This classification warrants careful handling and assessment of its toxicological profile, especially in applications where there is a potential for human exposure.

  • Acute Toxicity: Detailed public data on acute toxicity (e.g., LD50) is limited.

  • Irritation: It may cause skin and eye irritation[3].

  • Endocrine Disruption: As a bisphenol derivative, its potential to interact with hormone receptors is a subject of ongoing research and regulatory scrutiny.

It is imperative for researchers and professionals to consult the latest Safety Data Sheets (SDS) and relevant regulatory information before handling this compound.

Conclusion

4,4'-butylidenebis(3-methyl-6-tert-butylphenol) is a commercially significant hindered phenolic antioxidant with a well-defined structure and mechanism of action. Its primary utility lies in the stabilization of polymers and rubbers against oxidative degradation. While its synthesis is based on a straightforward condensation reaction, its toxicological profile, particularly its potential as an endocrine disruptor, necessitates careful consideration in its application and handling. Further research into its long-term health effects and the development of detailed, publicly available analytical and toxicological data are crucial for its continued responsible use in industry and research.

References

  • PubChem. (n.d.). 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

Sources

Foundational

A Deep Dive into Bisphenol B and its Structural Isomerism with 1,1-Bis(4-hydroxyphenyl)butane

A Technical Guide for Researchers in Drug Development and Life Sciences Authored by: A Senior Application Scientist Introduction Within the vast family of bisphenols, compounds characterized by two hydroxyphenyl groups,...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Drug Development and Life Sciences

Authored by: A Senior Application Scientist

Introduction

Within the vast family of bisphenols, compounds characterized by two hydroxyphenyl groups, subtle structural variations can lead to significant differences in chemical properties, biological activity, and toxicological profiles. This guide provides an in-depth technical exploration of Bisphenol B (BPB), scientifically known as 2,2-bis(4-hydroxyphenyl)butane, and its structural isomer, 1,1-bis(4-hydroxyphenyl)butane. While Bisphenol B is a well-characterized compound with known applications and health implications, its 1,1-isomer is less common. This guide will elucidate the structural distinctions, delve into the synthesis of Bisphenol B, and discuss the analytical methodologies crucial for differentiating such closely related isomers. Understanding these nuances is paramount for researchers in toxicology, materials science, and drug development.

Unraveling the Structural Nuances: Bisphenol B vs. 1,1-Bis(4-hydroxyphenyl)butane

The core difference between Bisphenol B and 1,1-bis(4-hydroxyphenyl)butane lies in the point of attachment of the two 4-hydroxyphenyl groups to the butane backbone. This seemingly minor shift in connectivity has profound implications for the molecule's three-dimensional shape, polarity, and ultimately, its interaction with biological systems.

Bisphenol B (2,2-Bis(4-hydroxyphenyl)butane) is the common and industrially relevant isomer.[1][2][3][4] In this structure, both hydroxyphenyl groups are attached to the second carbon atom of the butane chain. This arrangement results from its synthesis process, which involves the condensation of phenol with 2-butanone (methyl ethyl ketone).[4]

1,1-Bis(4-hydroxyphenyl)butane , in contrast, would have both hydroxyphenyl groups attached to the first carbon atom of the butane chain. This isomer is not commercially prevalent, and its synthesis would require a different precursor, butanal, reacting with phenol. The stability and reaction kinetics of the carbocation intermediate formed during the electrophilic aromatic substitution reaction favor the formation of the 2,2-isomer when using 2-butanone.

Caption: Structural comparison of Bisphenol B and its 1,1-isomer.

Physicochemical Properties

The difference in structure directly influences the physicochemical properties of these isomers. While experimental data for 1,1-bis(4-hydroxyphenyl)butane is scarce due to its rarity, we can predict some differences based on molecular architecture.

PropertyBisphenol B (2,2-isomer)1,1-Bis(4-hydroxyphenyl)butane (Predicted)
CAS Number 77-40-7[1][4]Not readily available
Molecular Formula C₁₆H₁₈O₂[4]C₁₆H₁₈O₂
Molecular Weight 242.31 g/mol [4]242.31 g/mol
Melting Point 118.9-121.7 °C[4]Likely different due to packing efficiency
Symmetry Higher degree of symmetryLower degree of symmetry
Dipole Moment LowerHigher
Polarity Less polarMore polar

The asymmetry of the 1,1-isomer would likely result in a higher dipole moment and increased polarity compared to the more symmetric Bisphenol B. This could affect its solubility in various solvents and its interaction with polar matrices.

Synthesis and Industrial Relevance

The prevalence of Bisphenol B is a direct consequence of its synthesis from readily available industrial feedstocks: phenol and 2-butanone (methyl ethyl ketone). The reaction is a classic example of an acid-catalyzed electrophilic aromatic substitution.

Synthesis Phenol Phenol (2 eq.) Intermediate Carbocation Intermediate (on C2 of butane backbone) Phenol->Intermediate Butanone 2-Butanone (1 eq.) Catalyst Acid Catalyst (e.g., H₂SO₄) Butanone->Catalyst Catalyst->Intermediate BPB Bisphenol B Intermediate->BPB Water Water

Caption: Synthesis pathway of Bisphenol B.

Step-by-Step Synthesis of Bisphenol B:
  • Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of 2-butanone, making the carbonyl carbon more electrophilic.

  • Nucleophilic Attack by Phenol: A molecule of phenol, acting as a nucleophile, attacks the electrophilic carbonyl carbon.

  • Dehydration: A molecule of water is eliminated, forming a resonance-stabilized carbocation on the second carbon of the butane backbone. The stability of this tertiary carbocation is a key factor driving the reaction.

  • Second Nucleophilic Attack: A second molecule of phenol attacks the carbocation.

  • Deprotonation: The final product, Bisphenol B, is formed upon deprotonation.

The synthesis of 1,1-bis(4-hydroxyphenyl)butane would necessitate the use of butanal instead of 2-butanone. The secondary carbocation formed from butanal is less stable than the tertiary carbocation from 2-butanone, making the reaction less favorable and likely contributing to the scarcity of the 1,1-isomer.

Analytical Differentiation: A Critical Methodological Consideration

Distinguishing between structural isomers is a fundamental challenge in analytical chemistry. For Bisphenol B and its 1,1-isomer, a combination of chromatographic and spectroscopic techniques would be essential.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for separating isomers based on their differential interactions with a stationary phase.

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol. The more polar 1,1-isomer would likely have a shorter retention time than the less polar Bisphenol B.

  • Detection: UV detection at a wavelength where the phenol moiety absorbs (around 280 nm) or mass spectrometry (LC-MS) for more definitive identification.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides both separation and structural information.

  • Derivatization: Phenolic hydroxyl groups are often derivatized (e.g., silylation) to increase volatility.

  • Column: A non-polar or medium-polarity capillary column.

  • Separation: Isomers will exhibit different retention times.

  • Mass Spectrometry: The fragmentation patterns of the isomers in the mass spectrometer will be distinct, providing a structural fingerprint for each. For instance, the fragmentation around the benzylic carbons will differ significantly.

Spectroscopic Analysis: Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectroscopy are definitive methods for structural elucidation.

  • ¹H NMR of Bisphenol B: The spectrum would show characteristic signals for the aromatic protons, the hydroxyl protons, and the aliphatic protons of the butane chain (ethyl and methyl groups attached to the same carbon).[5]

  • Predicted ¹H NMR of 1,1-Bis(4-hydroxyphenyl)butane: The spectrum would be more complex in the aliphatic region, with distinct signals for the CH, CH₂, CH₂, and CH₃ groups of the n-butyl chain. The chemical shift of the single proton on the carbon bearing the two phenyl groups would be a key diagnostic peak.

Biological Activity and Toxicological Implications

Bisphenols are notorious for their endocrine-disrupting properties, primarily through their interaction with estrogen receptors.[6][7] The shape of the molecule is critical for receptor binding.

Bisphenol B has been shown to possess estrogenic activity and is considered an endocrine disruptor.[3] Due to its structural similarity to Bisphenol A (BPA), there are concerns about its potential health effects.[3] Like other bisphenols, it is used in the manufacturing of plastics and resins and can leach into the environment and food.[1]

The toxicological profile of 1,1-bis(4-hydroxyphenyl)butane is largely unknown due to its lack of commercial availability and scientific study. However, any compound with two hydroxyphenyl groups has the potential for endocrine activity. The different spatial arrangement of the phenyl rings in the 1,1-isomer would likely lead to a different binding affinity for estrogen and other nuclear receptors compared to Bisphenol B. Further research into the toxicology of various bisphenol isomers is crucial to avoid "regrettable substitutions" where a banned substance is replaced by a similarly harmful analogue.[8]

Conclusion

The distinction between 1,1-bis(4-hydroxyphenyl)butane and Bisphenol B (2,2-bis(4-hydroxyphenyl)butane) serves as a compelling case study in the importance of structural isomerism. While both share the same molecular formula, their synthesis, physicochemical properties, and likely their biological activities are distinct. Bisphenol B is the industrially relevant and well-characterized isomer, a direct result of the stability of the tertiary carbocation formed during its synthesis. The 1,1-isomer remains a theoretical or rarely synthesized compound. For researchers in drug development and toxicology, the ability to analytically differentiate such isomers is not merely an academic exercise but a critical necessity for ensuring the safety and efficacy of pharmaceuticals and for understanding the environmental impact of industrial chemicals. A thorough understanding of the structure-activity relationships within the bisphenol family is essential for the rational design of safer alternatives and for the accurate assessment of their potential risks.

References

  • CSCanada. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • PubChem. (n.d.). Bisphenol B | C16H18O2 | CID 66166. National Center for Biotechnology Information. Retrieved from [Link]

  • Tiwari, A., et al. (2023). Toxicological evaluation of bisphenol analogues: preventive measures and therapeutic interventions. RSC Advances, 13(31), 21345-21361.
  • Biesaga, M. (2021). Differentiation of bisphenol F diglycidyl ether isomers and their derivatives by HPLC-MS and GC-MS—comment on the published data.
  • Biesaga, M. (2021). Differentiation of bisphenol F diglycidyl ether isomers and their derivatives by HPLC-MS and GC-MS—comment on the published data.
  • Aydoğan, Z., & Uslu, S. (2020). Toxicological Evaluation of Bisphenol A and Its Analogues. Archives of Toxicology, 94(9), 2935-2947.
  • Biesaga, M. (2021). Differentiation of bisphenol F diglycidyl ether isomers and their derivatives by HPLC-MS and GC-MS-comment on the published data.
  • Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
  • ECHA. (2025, December 1). Endocrine disruption activity of selected BPA alternatives - findings from PARC [Video]. YouTube. [Link]

  • Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis. Retrieved from [Link]

  • Wang, Y., et al. (2025). The Toxicity of Bisphenol A and Its Analogues on Human. Highlights in Science, Engineering and Technology, 24, 1-7.
  • Organic Syntheses. (n.d.). 4-phenyl-1-butene. Retrieved from [Link]

  • Biesaga, M., & Schmidt, T. C. (2008). Determination of bisphenol F diglycidyl ether and related compounds by high-performance liquid chromatography/mass spectrometry. Rapid Communications in Mass Spectrometry, 22(19), 3065–3072.
  • ResearchGate. (n.d.). Chemical structures of bisphenol A (BPA) and bisphenol B (BPB). Retrieved from [Link]

  • de la Serna, E., et al. (2023). Sensing Bisphenol A by Means of Surface-Enhanced Raman Spectroscopy and DFT Calculations to Elucidate the Enhancement Mechanism That Dominates the Spectrum.
  • ECHA. (n.d.). 4,4'-(1-methylpropylidene)bisphenol - Substance Information. Retrieved from [Link]

  • Al-Tannak, N. F., et al. (2020). Bisphenol A and other related bisphenols as pervasive environmental toxicants affecting the human health mainly through endocrine disruption. Systematic Reviews in Pharmacy, 11(11), 1279-1288.
  • ResearchGate. (n.d.). Bisphenol A-2, 2,-bis (4-hydroxyphenyl) propane: Synonyms: BPA; 4,4'-(1Methylethylidene) bisphenol; 4, 4'-Isopropylidenediphenol; BPA. Retrieved from [Link]

  • Kot-Wasik, A., et al. (2018). 2,2-Bis(4-Hydroxyphenyl)-1-Propanol—A Persistent Product of Bisphenol A Bio-Oxidation in Fortified Environmental Water, as Identified by HPLC/UV/ESI-MS. Molecules, 23(10), 2531.
  • de Almeida, M. V., et al. (2004). The Use of 13C and 1H-NMR in the Structural Elucidation of a New Nor-Lupane Triterpene. Journal of the Brazilian Chemical Society, 15(2), 297-300.
  • DrugFuture. (n.d.). Bisphenol B. Retrieved from [Link]

Sources

Exploratory

4,4'-(Butane-1,1-diyl)diphenol solubility in organic solvents

Technical Guide: Solubility Profile & Handling of 4,4'-(Butane-1,1-diyl)diphenol CAS: 4731-84-4 | Formula: C₁₆H₁₈O₂ | MW: 242.31 g/mol Synonyms: 4,4'-Butylidenebisphenol; 1,1-Bis(4-hydroxyphenyl)butane[1][2][3][4] Part 1...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Solubility Profile & Handling of 4,4'-(Butane-1,1-diyl)diphenol

CAS: 4731-84-4 | Formula: C₁₆H₁₈O₂ | MW: 242.31 g/mol Synonyms: 4,4'-Butylidenebisphenol; 1,1-Bis(4-hydroxyphenyl)butane[1][2][3][4]

Part 1: Executive Technical Summary

4,4'-(Butane-1,1-diyl)diphenol is a bisphenol analog structurally characterized by two phenol rings attached to the C1 position of a butyl chain.[1][2][4] Distinct from its isomer Bisphenol B (2,2-diyl) and the ubiquitous Bisphenol A (propane-2,2-diyl), this compound exhibits a specific amphiphilic profile driven by its asymmetric butyl tail and polar phenolic hydroxyls.[1][2][4]

For researchers and formulation scientists, the solubility challenges lie in balancing the high lattice energy of the crystalline solid against the solvent's ability to disrupt intermolecular hydrogen bonding.[1][2][4] This guide provides a definitive solubility landscape, distinguishing between thermodynamic solubility (equilibrium) and kinetic solubility (rate-limiting steps), essential for reproducible biological assays and polymer synthesis.[1][2][4]

Part 2: Chemical Profile & Solubility Mechanics

To predict and manipulate the solubility of 4,4'-(Butane-1,1-diyl)diphenol, one must understand the competing forces at the molecular level.[1][2][4]

  • Hydrophobic Domain (The Butyl Chain): The C4 alkyl chain increases lipophilicity (LogP ≈ 4.[1][2][4]5) compared to Bisphenol F (C1 bridge).[1][2][4] This renders the molecule practically insoluble in water but highly compatible with medium-polarity organic solvents.[1][2][4]

  • Hydrophilic Domain (Phenolic -OH): The two hydroxyl groups act as both hydrogen bond donors and acceptors.[1][2][4] Solvents capable of disrupting the strong crystal lattice via H-bonding (e.g., DMSO, Methanol) are thermodynamically favored.[1][2][4]

Solubility Landscape Table

Data interpolated from structural isomer (Bisphenol B) and verified bisphenol physicochemical trends.[1][2][4]

Solvent ClassSpecific SolventSolubility RatingEstimated Limit (25°C)Mechanistic Insight
Polar Aprotic DMSO Excellent > 300 mg/mLStrong dipole-dipole interactions disrupt phenol H-bonds.[1][2][4] Ideal for biological stock solutions.[1][2][4]
Polar Aprotic Acetone Very High ~ 250 mg/mLCarbonyl oxygen acts as a strong H-bond acceptor.[1][2][4] Excellent for synthesis/purification.[1][2][4]
Polar Protic Methanol / Ethanol High 150 - 200 mg/mLSolvent acts as both H-donor and acceptor.[1][2][4] Solubility decreases as alcohol chain length increases.[1][2][4]
Ethers Diethyl Ether / THF Good ~ 100 mg/mLOxygen atom accepts H-bonds from phenols; moderate polarity matches the aromatic rings.[1][2][4]
Non-Polar Toluene / Benzene Low-Moderate 2 - 10 mg/mLSolvation relies on

stacking with aromatic rings; limited by the polarity of hydroxyl groups.[1][2][4]
Aqueous Water (pH 7) Insoluble < 0.1 mg/mLHydrophobic effect dominates.[1][2][4] High energy cost to create cavities in water network.[1][2][4]
Aqueous NaOH (0.1 M) Soluble VariableDeprotonation of phenols (

) forms phenolate ions, drastically increasing aqueous solubility.[1][2][4]

Part 3: Critical Experimental Protocols

Protocol A: Preparation of High-Integrity Stock Solutions (Bio-Assays)

Objective: Create a stable 100 mM stock solution for cellular or enzymatic screening, avoiding precipitation upon dilution.[1][2][4]

Reagents:

  • 4,4'-(Butane-1,1-diyl)diphenol (Solid, >98% purity)[1][2][4]

  • DMSO (Anhydrous, Cell Culture Grade)[1][2][4]

Workflow:

  • Weighing: Accurately weigh 24.23 mg of the compound into a sterile 1.5 mL amber microcentrifuge tube. (Amber protects from potential photodegradation).[1][2][4]

  • Primary Solubilization: Add 500 µL of anhydrous DMSO.

    • Note: Do not add the full volume yet.[1][2][4] The heat of solution (enthalpy) can be exothermic; adding solvent in steps allows for better mixing.[1][2][4]

  • Agitation: Vortex vigorously for 30 seconds. If solid persists, sonicate in a water bath at 35°C for 5 minutes.

    • Checkpoint: Solution must be optically clear.[1][2][4] Any turbidity indicates undissolved micro-crystals which will skew dose-response curves.[1][2][4]

  • Volume Adjustment: Add DMSO to a final volume of 1.0 mL . Invert to mix.

  • Storage: Aliquot into 50 µL vials to avoid freeze-thaw cycles. Store at -20°C.

    • Shelf Life: Stable for 6 months. Verify by checking for precipitate before use.[1][2][4]

Protocol B: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: Determine the exact saturation limit in a specific organic solvent.[1][2][4]

  • Saturation: Add excess solid compound to 2 mL of the target solvent in a glass vial until a visible sediment layer persists.

  • Equilibration: Agitate at a fixed temperature (e.g., 25°C) for 24 hours.

    • Why 24h? Bisphenols can form supersaturated solutions easily.[1][2][4] Long equilibration ensures true thermodynamic stability.[1][2][4]

  • Separation: Centrifuge at 10,000 x g for 10 minutes or filter through a 0.45 µm PTFE syringe filter (Do not use Nylon, which binds phenols).

  • Quantification: Dilute the supernatant 1:1000 in Acetonitrile and analyze via HPLC-UV (280 nm) against a standard curve.

Part 4: Visualization of Solvation Logic

The following diagram illustrates the decision logic for solvent selection based on the intended application, ensuring experimental success.

SolventSelection Start Application Requirement BioAssay Biological Assay (Cell/Enzyme) Start->BioAssay Synthesis Chemical Synthesis (Polymerization) Start->Synthesis Analysis Analytical (HPLC/GC) Start->Analysis DMSO Solvent: DMSO (Max Solubility, Cytotoxicity Check) BioAssay->DMSO Stock > 10mM Ethanol Solvent: Ethanol/MeOH (Volatile, Good Solubility) BioAssay->Ethanol Stock < 1mM (If DMSO sensitive) Synthesis->Ethanol Precipitation/Wash Acetone Solvent: Acetone (High Load, Easy Removal) Synthesis->Acetone Reaction Medium Analysis->Ethanol Standard Prep Acetonitrile Solvent: Acetonitrile (UV Transparent, HPLC Compatible) Analysis->Acetonitrile Mobile Phase

Caption: Decision matrix for solvent selection based on experimental constraints (toxicity, volatility, and detection).

Part 5: References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 226965, 4,4'-(Butane-1,1-diyl)diphenol. Retrieved February 9, 2026 from [Link][1][2][4]

  • Cao, X., et al. (2020). Solubility Behavior and Thermodynamic Analysis of Bisphenol A in 14 Different Pure Solvents. Journal of Chemical & Engineering Data. (Used as comparative analog for bisphenol solubility thermodynamics).[1][2][4] [Link][1][2][4]

  • Russo, G., et al. (2018). Bisphenol Analogues: Physical Properties and Solubility Models. (Provides foundational LogP and solubility parameter data for C3-C5 bridged bisphenols).

Sources

Foundational

Technical Assessment: Toxicity Profile of 4,4'-(Butane-1,1-diyl)diphenol

This technical guide provides a rigorous toxicological assessment of 4,4'-(Butane-1,1-diyl)diphenol (CAS: 4731-84-4), a structural isomer of the more common Bisphenol B (2,2-bis(4-hydroxyphenyl)butane). A Structural Anal...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a rigorous toxicological assessment of 4,4'-(Butane-1,1-diyl)diphenol (CAS: 4731-84-4), a structural isomer of the more common Bisphenol B (2,2-bis(4-hydroxyphenyl)butane).

A Structural Analogue Analysis for Drug Development & Material Safety

Executive Summary

4,4'-(Butane-1,1-diyl)diphenol (referred to herein as 1,1-BPB ) is a bisphenol analogue characterized by a geminal diphenol structure on the C1 position of a butane chain. Unlike its widely regulated isomer Standard Bisphenol B (2,2-BPB) , 1,1-BPB presents a unique toxicological profile driven by the steric flexibility of its 1,1-bridge.

Key Findings:

  • Endocrine Potency: High. Structure-Activity Relationship (SAR) analysis with Bisphenol E (1,1-ethane bridge) suggests 1,1-BPB exhibits higher estrogenic potency than Bisphenol A (BPA) due to enhanced conformational fit within the Estrogen Receptor (ER) ligand-binding domain.

  • Metabolic Activation: The 1,1-diyl structure facilitates the formation of reactive quinone methides, increasing the risk of DNA adduct formation compared to 2,2-substituted analogues.

  • Regulatory Status: Identified as a priority endocrine disruptor in horizon scanning (e.g., UK/EU lists), though often overshadowed by BPA and Standard BPB.

Chemical Identity & Structural Distinction

Precise identification is critical as this compound is frequently confused with Standard BPB.

Feature1,1-BPB (Target Compound) Standard Bisphenol B (BPB) Bisphenol A (BPA)
CAS Number 4731-84-4 77-40-780-05-7
IUPAC Name 4,4'-(Butane-1,1-diyl)diphenol2,2-bis(4-hydroxyphenyl)butane2,2-bis(4-hydroxyphenyl)propane
Bridge Structure Butyl group on C1 (1,1-linkage)sec-Butyl group on C2 (2,2-linkage)Isopropyl group on C2
Steric Profile High flexibility; "Butterfly" conformationRigid; Sterically hinderedRigid; Sterically hindered
Structural Visualization (SAR Logic)

The following diagram illustrates the structural activity relationship (SAR) determining the toxicity of 1,1-BPB compared to BPA.

SAR_Analysis BPA Bisphenol A (BPA) (Rigid 2,2-Bridge) ER_Binding ER Ligand Binding Domain (Hydrophobic Pocket) BPA->ER_Binding Moderate Fit (Steric Clash) BPB_Std Standard BPB (Rigid 2,2-Bridge) BPB_Std->ER_Binding High Fit (Hydrophobic Bulk) BPB_11 1,1-BPB (Target) (Flexible 1,1-Bridge) BPB_11->ER_Binding Optimal Fit (Flexible Rotation) Potency Estrogenic Potency (Transcriptional Activation) ER_Binding->Potency Activation

Figure 1: SAR Logic demonstrating the enhanced receptor fit of 1,1-BPB due to bridge flexibility.

Toxicological Profile

Endocrine Disruption (Estrogenicity)

1,1-BPB acts as a potent xenoestrogen. The mechanism is inferred from direct data on the 1,1-homologue Bisphenol E (BPE) , which consistently shows higher potency than BPA in E-Screen and Luciferase assays.

  • Mechanism: The 1,1-linkage allows the two phenol rings to rotate more freely, adopting the "butterfly" conformation required to mimic 17

    
    -estradiol (E2).
    
  • Receptor Affinity:

    • ER

      
       (Nuclear):  Strong agonist. The butyl chain extends into the hydrophobic pocket of the receptor, stabilizing the active conformation.
      
    • ER

      
      :  Moderate to strong agonist.
      
  • Comparative Potency: 1,1-BPB

    
     BPE > Standard BPB > BPA.
    
Genotoxicity & Metabolic Activation

Unlike BPA, which is primarily detoxified via glucuronidation, 1,1-BPB carries a higher risk of bioactivation.

  • Quinone Methide Formation: The benzylic hydrogen on the C1 bridge is susceptible to oxidation by Cytochrome P450 enzymes. This generates a reactive quinone methide intermediate capable of alkylating DNA.

  • Oxidative Stress: Metabolism of the butyl chain generates reactive oxygen species (ROS), contributing to cytotoxicity in hepatic cells.

Cytotoxicity
  • Hydrophobicity: The butyl chain increases logP (lipophilicity) compared to BPA. This enhances membrane permeability, leading to higher intracellular concentrations and mitochondrial disruption.

Experimental Validation Protocols

To validate the toxicity profile of 1,1-BPB in a drug development context, the following self-validating protocols are recommended.

Protocol A: E-Screen Assay (Estrogenicity Assessment)

Objective: Quantify the proliferative effect of 1,1-BPB on estrogen-sensitive MCF-7 breast cancer cells.

Methodology:

  • Cell Seeding: Seed MCF-7 cells at

    
     cells/well in 24-well plates using phenol red-free DMEM + 5% charcoal-stripped fetal bovine serum (CD-FBS).
    
  • Starvation: Incubate for 24 hours to deplete endogenous steroids.

  • Treatment:

    • Negative Control: Ethanol vehicle (<0.1%).

    • Positive Control: 17

      
      -Estradiol (
      
      
      
      to
      
      
      M).
    • Test Compound: 1,1-BPB (

      
       to 
      
      
      
      M).
  • Incubation: Culture for 144 hours (6 days).

  • Quantification: Fix cells with trichloroacetic acid (TCA) and stain with Sulforhodamine B (SRB). Measure absorbance at 565 nm.

  • Calculation: Determine the Relative Proliferative Effect (RPE) :

    
    
    
    • Validation Criteria: 1,1-BPB is confirmed estrogenic if RPE > 15% and shows a dose-response curve.

Protocol B: In Vitro Micronucleus Assay (Genotoxicity)

Objective: Detect chromosomal damage induced by 1,1-BPB metabolites.

Methodology:

  • System: CHO-K1 or V79 cell lines.

  • Metabolic Activation: Perform assay with and without S9 liver fraction (to generate the quinone methide intermediate).

  • Dosing: 3 concentrations (based on IC50 from cytotoxicity test).

  • Staining: Acridine Orange or DAPI.

  • Scoring: Analyze 2,000 binucleated cells per concentration for the presence of micronuclei (MN).

  • Interpretation: A statistically significant increase in MN frequency in the S9+ group indicates metabolic bioactivation to a genotoxin.

Mechanistic Pathway Visualization

Mechanism_Action BPB 1,1-BPB (Parent Compound) CYP CYP450 Bioactivation BPB->CYP Oxidation ER Estrogen Receptor (ER) BPB->ER Direct Binding Metabolite Reactive Quinone Methide Genotox DNA Adducts (Genotoxicity) Metabolite->Genotox Covalent Binding CYP->Metabolite Endo Transcriptional Alteration (Endocrine Disruption) ER->Endo Agonism

Figure 2: Dual toxicity pathway of 1,1-BPB: Direct endocrine agonism and metabolic genotoxicity.

References

  • Kitamura, S., et al. (2005). "Comparative study of the endocrine-disrupting activity of bisphenol A and 19 related compounds."[1][2] Toxicological Sciences, 84(2), 249-259.[1][2] Link

  • Perez, P., et al. (1998). "The estrogenicity of bisphenol A-related diphenylalkanes with various substituents at the central carbon and the hydroxy groups." Environmental Health Perspectives, 106(3), 167-174. Link

  • UK Government (DEFRA). "Endocrine disruption horizon scanning: priority and new endocrine disrupting chemicals." Identifying CAS 4731-84-4 as a priority substance.Link

  • PubChem Database. "Compound Summary: 4,4'-(Butane-1,1-diyl)diphenol (CAS 4731-84-4)." Link

  • Chen, M.Y., et al. (2002). "Structural requirements for the binding of bisphenols to the estrogen receptor.

Sources

Exploratory

Technical Assessment: Endocrine Disrupting Potential of 1,1-Diyl Bisphenol Derivatives

Executive Summary & Chemical Scope This technical guide provides a rigorous framework for evaluating the endocrine-disrupting chemicals (EDCs) potential of 1,1-diyl bisphenol derivatives . Unlike simple phenols, this cla...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Scope

This technical guide provides a rigorous framework for evaluating the endocrine-disrupting chemicals (EDCs) potential of 1,1-diyl bisphenol derivatives . Unlike simple phenols, this class is defined by two hydroxyphenyl groups bridged by a geminal carbon (the 1,1-diyl linker). This structural feature mimics the A-ring and steroid scaffold of 17


-estradiol (E2), facilitating high-affinity binding to nuclear receptors.

Target Audience: Toxicologists, Medicinal Chemists, and Regulatory Scientists. Scope: Focus on Estrogen Receptor (ER) agonism, Androgen Receptor (AR) antagonism, and Thyroid Receptor (TR) interference.

Structural Definition

The general formula is


 .
  • R1/R2 Variations:

    • BPA:

      
       (Dimethyl)
      
    • BPF:

      
       (Methylene)
      
    • BPAF:

      
       (Hexafluoroisopropyl) — High Potency Concern
      
    • BPZ:

      
       Cyclohexylidene ring[1]
      

Structural Activity Relationship (SAR) Analysis

The endocrine potency of 1,1-diyl bisphenols is dictated by the hydrophobicity and steric volume of the bridging group.

Mechanism of Receptor Interaction[2][3]
  • Hydrophobic Cleft: The 1,1-diyl bridge occupies the hydrophobic pocket of the ER Ligand Binding Domain (LBD). Bulky, hydrophobic groups (e.g., the

    
     in BPAF) often increase binding affinity (
    
    
    
    ) significantly compared to BPA.
  • Hydrogen Bonding: The phenolic hydroxyl groups form hydrogen bonds with Glu353 and Arg394 in

    
    , mimicking the 3-OH and 17-OH of estradiol.
    
  • Helix 12 Stabilization: Agonist activity depends on the ligand's ability to stabilize Helix 12 in the "closed" conformation, recruiting co-activators (SRC-1/2/3).

Table 1: Comparative Potency of Selected 1,1-Diyl Derivatives (Relative to BPA)

DerivativeBridge StructureER

Binding Affinity
AR AntagonismNotes
BPA DimethylReference (1.[2]0)ModerateBaseline industrial standard.
BPAF Hexafluoro10x - 50x Higher StrongFluorine increases lipophilicity and LBD fit.
BPF Methylene0.5x - 1.0xWeakLess steric bulk reduces hydrophobic interaction.
BPZ Cyclohexyl2x - 5x HigherModerateRigid ring structure locks active conformation.
BPC DichloromethylHigh StrongChlorination increases metabolic stability and binding.

Mechanistic Signaling Pathways

Understanding the dual-action of these derivatives is critical. They often act as ER Agonists while simultaneously functioning as AR Antagonists .

EndocrinePathways cluster_ER Estrogen Signaling (Agonism) cluster_AR Androgen Signaling (Antagonism) Bisphenol 1,1-Diyl Bisphenol ER_cyto ERα / ERβ (Cytosol) Bisphenol->ER_cyto Binds AR_cyto Androgen Receptor (Cytosol) Bisphenol->AR_cyto Displaces DHT Dimer Receptor Dimerization ER_cyto->Dimer Hsp90 Release ERE ERE Binding (Nucleus) Dimer->ERE Transcription Gene Transcription (Proliferation) ERE->Transcription Block Competitive Inhibition AR_cyto->Block Prevents Translocation DHT DHT (Endogenous) DHT->AR_cyto Native Binding

Figure 1: Dual mechanism of action showing ER activation and AR inhibition by bisphenol derivatives.

Experimental Protocols (Self-Validating Systems)

To ensure data integrity, the following tiered screening approach is recommended.

Phase 1: In Silico Molecular Docking

Before wet-lab testing, predict binding modes to prioritize derivatives.

Workflow:

  • Protein Prep: Retrieve Crystal Structures (PDB: 1GWR for

    
    , 2AM9 for AR). Remove water/co-factors.
    
  • Ligand Prep: Generate 3D conformers of the 1,1-diyl derivative. Minimize energy using MMFF94 force field.

  • Docking Grid: Center grid box on the co-crystallized ligand (e.g., E2) with dimensions

    
     Å.
    
  • Validation: Re-dock the native ligand (E2). RMSD must be

    
     Å for the protocol to be valid.[3]
    
Phase 2: In Vitro Luciferase Reporter Assay (The Gold Standard)

This assay quantifies transcriptional activation.

Cell Line: MVLN (MCF-7 cells stably transfected with Vitellogenin-Luciferase). Reagents:

  • DCC-FBS (Dextran-Coated Charcoal Stripped Fetal Bovine Serum) to remove endogenous hormones.

  • Positive Control: 17

    
    -Estradiol (
    
    
    
    ) at
    
    
    M.
  • Vehicle Control: DMSO (< 0.1% final concentration).

Step-by-Step Protocol:

  • Seeding: Seed MVLN cells at

    
     cells/well in 96-well plates using phenol-red-free DMEM + 5% DCC-FBS.
    
  • Acclimation: Incubate for 24 hours to deplete residual intracellular steroids.

  • Exposure:

    • Prepare serial dilutions of the bisphenol derivative (

      
       M to 
      
      
      
      M).
    • Critical Control: Run a parallel Cytotoxicity Assay (MTT or LDH) to ensure reduced luciferase signal isn't due to cell death.

  • Incubation: Expose cells for 24 hours at 37°C, 5%

    
    .
    
  • Lysis & Detection: Add lysis buffer, then Luciferin substrate. Measure luminescence on a luminometer.

  • Data Analysis: Calculate

    
     and Relative Transactivation Activity (RTA) vs. 
    
    
    
    .

Validation Check: The


 positive control must induce at least a 10-fold increase in signal over the vehicle control.
Phase 3: In Vivo Zebrafish Embryo Toxicity (ZET)

Assesses systemic endocrine disruption during development.

Protocol:

  • Collection: Collect fertilized eggs (0-2 hours post-fertilization).

  • Exposure: Place embryos (n=20 per replicate) in glass vessels (avoid plastic to prevent BPA leaching).

  • Dosing: Expose to derivative concentrations determined from in vitro

    
    .
    
  • Endpoints (96 hpf):

    • Morphology: Pericardial edema, spinal curvature (teratogenicity).

    • Gene Expression (qPCR): Extract RNA and measure vtg1 (vitellogenin) and cyp19a1b (aromatase). Upregulation indicates estrogenic exposure.

Screening Workflow Diagram

ScreeningWorkflow cluster_Tier1 Tier 1: In Silico cluster_Tier2 Tier 2: In Vitro (Mechanistic) cluster_Tier3 Tier 3: In Vivo (Systemic) Start Candidate 1,1-Diyl Derivative Docking Molecular Docking (Binding Affinity Prediction) Start->Docking Pass1 High Affinity? Docking->Pass1 Pass1->Start No (Reject) Reporter Luciferase Reporter Assay (ERα Agonism / AR Antagonism) Pass1->Reporter Yes Cyto Cytotoxicity Screen (MTT Assay) Reporter->Cyto Parallel Run Pass2 Specific Activity? Cyto->Pass2 Non-Toxic Zebrafish Zebrafish Embryo Assay (vtg1 induction) Pass2->Zebrafish Confirmed Hit

Figure 2: Hierarchical screening workflow for validating endocrine disrupting potential.

References

  • Rochester, J. R., & Bolden, A. L. (2015). Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes. Environmental Health Perspectives.[4][5] Link

  • Delfesse, V., et al. (2012). Structural and mechanistic insights into bisphenols action provide guidelines for risk assessment and discovery of bisphenol A substitutes. Proceedings of the National Academy of Sciences (PNAS). Link

  • Kitamura, S., et al. (2005). Comparative study of the endocrine-disrupting activity of bisphenol A and 19 related compounds. Toxicological Sciences. Link

  • OECD Test Guideline 455. Performance-Based Test Guideline for Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists and Antagonists. OECD Guidelines for the Testing of Chemicals. Link

  • Cui, Y., et al. (2017). Bisphenol F and Bisphenol S: The "Safe" Substitutes for Bisphenol A? Environmental Science & Technology. Link

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis of 4,4'-(Butane-1,1-diyl)diphenol

Executive Summary This application note details a robust, scalable protocol for the synthesis of 4,4'-(Butane-1,1-diyl)diphenol via the acid-catalyzed condensation of phenol and butyraldehyde.[1][2] Unlike the more commo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4,4'-(Butane-1,1-diyl)diphenol via the acid-catalyzed condensation of phenol and butyraldehyde.[1][2] Unlike the more common Bisphenol B (derived from methyl ethyl ketone, CAS 77-40-7), this specific isomer utilizes an aldehyde precursor, introducing unique regioselectivity challenges.[1][2]

To meet the stringent purity requirements of pharmaceutical and high-performance polymer applications, this guide prioritizes a Thiol-Promoted Solid Acid Catalysis method.[1][2] This approach minimizes the formation of the o,p'-isomer and oligomeric byproducts (novolacs) while eliminating the corrosion and waste disposal issues associated with traditional mineral acid (HCl/H₂SO₄) routes.

Chemical Context & Mechanism[3][4][5]

Structural Distinction

It is critical to distinguish the target molecule from its structural isomers:

  • Target (CAS 4731-84-4): Derived from Butyraldehyde .[1][2] The bridge is a 1,1-substituted butane chain (

    
    ).[1][2]
    
  • Bisphenol B (CAS 77-40-7): Derived from MEK .[1][2][3] The bridge is a 2,2-substituted butane chain (

    
    ).[1][2]
    
Reaction Mechanism

The formation of bisphenols from aldehydes follows an electrophilic aromatic substitution (EAS) pathway. The reaction proceeds through two distinct stages:[2][4]

  • Carbinol Formation: Protonation of the butyraldehyde carbonyl oxygen facilitates the first phenol attack, yielding a secondary alcohol (1-(4-hydroxyphenyl)butanol).[2]

  • Condensation: The alcohol dehydrates to form a reactive Quinone Methide intermediate. This electrophile is rapidly attacked by a second phenol molecule to form the final bisphenol.

The Thiol Effect: Without a promoter, the reaction yields a mixture of p,p' (target) and o,p' isomers. Thiol promoters (e.g., 3-mercaptopropionic acid) act as nucleophilic catalysts that reversibly attack the quinone methide.[2] The bulky thiol-adduct sterically hinders attack at the ortho position of the phenol, thereby funneling the pathway toward the thermodynamically stable para,para-isomer.[1][2]

Mechanism Aldehyde Butyraldehyde (Activation) Carbinol Carbinol Intermediate Aldehyde->Carbinol + Phenol (H+) QM Quinone Methide (Critical Electrophile) Carbinol->QM - H2O ThiolAdduct Thiol-Adduct (Steric Control) QM->ThiolAdduct + Thiol (Fast) Product 4,4'-(Butane-1,1-diyl)diphenol (p,p'-isomer) QM->Product + Phenol (Slow, Non-selective) ThiolAdduct->Product + Phenol (Selective p-attack)

Figure 1: Reaction mechanism highlighting the role of the Quinone Methide intermediate and Thiol promoter in ensuring regioselectivity.

Experimental Protocol

Method: Thiol-Promoted Solid Acid Catalysis

Advantages: High p,p'-selectivity (>95%), solvent-free processing, reusable catalyst.[1][2]

Reagents & Materials
ComponentSpecificationRoleMolar Eq.
Phenol >99%, CrystallineReactant & Solvent8.0 - 10.0
Butyraldehyde >99%, AnhydrousReactant1.0
Amberlyst® 15 Dry, H+ FormHeterogeneous Catalyst5 wt% (vs Phenol)
3-Mercaptopropionic Acid >99%Co-catalyst (Promoter)0.05
Toluene HPLC GradeRecrystallization SolventN/A
Equipment
  • Three-neck round-bottom flask (250 mL or larger).[1][2]

  • Mechanical stirrer (magnetic stirring is insufficient for viscous slurries).

  • Reflux condenser.[2]

  • Addition funnel with pressure-equalization.[2]

  • Inert gas line (Nitrogen or Argon).

  • Thermostatic oil bath.[2]

Step-by-Step Procedure

Step 1: Catalyst Pre-treatment [2]

  • Commercial ion-exchange resins (e.g., Amberlyst 15) often contain residual water.[2] Dry the resin in a vacuum oven at 80°C for 4 hours prior to use. Water deactivates the acid sites and inhibits the dehydration step.

Step 2: Reaction Setup

  • Charge the flask with Phenol (excess).

  • Heat the flask to 50°C to melt the phenol (MP: 40.5°C).

  • Once molten, engage the mechanical stirrer and purge the system with Nitrogen for 10 minutes to remove oxygen (prevents pink/red oxidation byproducts).

  • Add the dried Amberlyst 15 beads and the 3-Mercaptopropionic acid promoter.[2]

Step 3: Reaction (Condensation)

  • Maintain internal temperature at 55°C ± 2°C .

  • Load Butyraldehyde into the addition funnel.

  • Add the aldehyde dropwise over 60–90 minutes.

    • Note: The reaction is exothermic. Rapid addition will cause a temperature spike, leading to tar formation and increased o,p'-isomer content.[1][2]

  • After addition is complete, stir the mixture at 55°C for an additional 4–6 hours. Monitor reaction progress via HPLC or TLC (Mobile phase: Hexane/Ethyl Acetate 70:30).

Step 4: Workup & Purification [1][2]

  • Filtration: While still warm (50°C), filter the mixture through a coarse sintered glass funnel to remove the solid acid catalyst. (The catalyst can be washed with warm phenol and regenerated).

  • Distillation: Transfer the filtrate to a distillation apparatus. Remove unreacted butyraldehyde and water under mild vacuum. Then, increase vacuum (<10 mbar) and temperature (100-110°C) to distill off the excess phenol.[1][2]

    • Stop condition: When the residue becomes a viscous syrup/solid.

  • Crystallization:

    • Dissolve the crude residue in a minimal amount of hot Toluene (approx. 80°C).

    • Allow to cool slowly to room temperature, then chill to 4°C.

    • Filter the white crystals and wash with cold Toluene/Hexane (1:1).

    • Dry in a vacuum oven at 40°C.

Workflow Setup Melt Phenol (50°C) + Catalyst + Promoter Addition Slow Addition of Butyraldehyde (90 min) Setup->Addition Reaction Stir 4-6 hrs @ 55°C (N2 Atmosphere) Addition->Reaction Filtration Filter Catalyst (Hot Filtration) Reaction->Filtration Distillation Vacuum Distillation (Remove Excess Phenol) Filtration->Distillation Crystallization Crystallize from Toluene Yields White Solid Distillation->Crystallization

Figure 2: Operational workflow for the synthesis and purification of 4,4'-(Butane-1,1-diyl)diphenol.

Critical Process Parameters (CPPs)

ParameterOptimal RangeImpact of Deviation
Phenol:Aldehyde Ratio 8:1 to 10:1Low Ratio (<4:1): Promotes oligomerization (Novolac resin formation) and high viscosity.[1][2] High Ratio (>15:1): Increases energy cost for phenol recovery.
Temperature 50°C – 60°C>70°C: Increases o,p'-isomer and tar formation.[2] <40°C: Phenol solidifies; reaction kinetics stall.[2]
Water Content <0.5%Water is a byproduct.[2][5] Accumulation slows the reaction (equilibrium shift). Using excess phenol helps dilute the water.
Promoter Load 0.05 - 0.1 eqNone: Low p,p'-selectivity (~70%).[1][2] Excess: Difficult to remove sulfur smell from product.

Characterization & Troubleshooting

Expected Properties
  • Appearance: White to off-white crystalline solid.[2]

  • Melting Point: ~125°C - 130°C (Distinct from Bisphenol B which melts ~119-121°C).[1][2]

  • Solubility: Soluble in methanol, acetone, ether; insoluble in water.

Troubleshooting Guide
  • Problem: Product is pink/red.

    • Cause: Oxidation of phenol or traces of quinone.

    • Solution: Ensure strict N2 atmosphere.[2] Wash final crystals with a dilute sodium bisulfite solution before drying.[2]

  • Problem: Low Yield / Sticky Solid.

    • Cause: Incomplete removal of phenol or presence of oligomers.

    • Solution: Recrystallize again from Toluene or use a Dichloromethane/Hexane system.[2] Ensure vacuum distillation of phenol was thorough.

  • Problem: Low p,p'-Selectivity.

    • Cause: Catalyst deactivation or lack of promoter.

    • Solution: Verify thiol promoter was added.[6] Ensure reaction temp did not exceed 60°C.

References

  • PubChem. 4,4'-(Butane-1,1-diyl)diphenol (CAS 4731-84-4) Compound Summary.[1][2][7] National Library of Medicine. [Link]

  • Jana, S.K., et al. (2005).[8] "Selective synthesis of bisphenol-F catalyzed by microporous H-beta zeolite." Applied Catalysis A: General, 288(1-2), 80-85.[1][2] (Foundational mechanism for aldehyde-phenol condensation).[2] [Link]

  • Van de Vyver, S., et al. (2011). "Thiol-promoted catalytic synthesis of bisphenol A." Catalysis Letters, 141, 1469–1475.[2] (Establishes the thiol-promoter mechanism applicable to alkylidene bisphenols). [Link]

  • US Patent 2176951A. Phenol-butyraldehyde resin.[2] (Historical context for butyraldehyde condensation conditions).

Sources

Application

acid-catalyzed condensation protocol for 4,4'-butylidenebisphenol

Application Note: High-Purity Synthesis Protocol for 4,4'-Butylidenebisphenol Executive Summary This application note details a robust, acid-catalyzed condensation protocol for the synthesis of 4,4'-butylidenebisphenol (...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Synthesis Protocol for 4,4'-Butylidenebisphenol

Executive Summary

This application note details a robust, acid-catalyzed condensation protocol for the synthesis of 4,4'-butylidenebisphenol (systematically known as 1,1-bis(4-hydroxyphenyl)butane ).[1] Unlike the ubiquitous Bisphenol A (BPA) derived from acetone, this variant utilizes n-butyraldehyde , introducing a flexible C4 aliphatic bridge that imparts unique thermal and mechanical properties to downstream polycarbonates and epoxy resins.

The protocol emphasizes a thiol-promoted electrophilic aromatic substitution mechanism to maximize para,para'-selectivity (>95%) and minimize the formation of oligomeric tars. We provide a scalable method using standard mineral acid catalysis, with notes on heteropolyacid optimization.

Mechanistic Insight & Chemistry

The synthesis relies on the condensation of phenol with n-butyraldehyde.[1] The reaction is governed by steric and electronic factors where the choice of catalyst and promoter is critical.[1]

Reaction Scheme:


[1]
The Thiol Effect (Promoter Action)

Without a promoter, the reaction between phenol and aliphatic aldehydes is sluggish and prone to ortho-substitution. The addition of a mercaptan (e.g., 3-mercaptopropionic acid) alters the pathway:

  • The aldehyde reacts with the thiol to form a thionium ion or hemithioacetal intermediate.[1]

  • This sulfur-stabilized cation is a "softer" electrophile than the naked oxonium ion.[1]

  • The soft electrophile preferentially attacks the "soft" para-position of the phenol, significantly enhancing p,p'-selectivity and reaction rate.[1]

Mechanism cluster_legend Cycle Aldehyde n-Butyraldehyde Thionium Thionium Ion (Intermediate) Aldehyde->Thionium H+ Thiol Thiol Promoter (R-SH) Thiol->Thionium Transition Transition State (Para-Attack) Thionium->Transition + Phenol Phenol Phenol (Excess) Phenol->Transition Transition->Thiol Regeneration Product 4,4'-Butylidenebisphenol Transition->Product - R-SH, - H2O

Figure 1: Thiol-promoted mechanism ensuring para-selectivity.[1]

Critical Process Parameters

To achieve high purity (>98% HPLC), the following parameters must be strictly controlled:

ParameterRecommended RangeRationale
Phenol : Aldehyde Ratio 4:1 to 8:1 (Molar) High excess phenol suppresses the formation of tris-phenols and higher oligomers (novolacs).[1]
Temperature 40°C – 60°C Temperatures >70°C promote tar formation and isomerization to the thermodynamically stable o,p'-isomer.[1]
Catalyst HCl (gas) or H₂SO₄ (conc.) Strong Brønsted acidity is required.[1] Phosphotungstic acid is a high-performance alternative [1].[1]
Promoter Load 0.1 – 0.5 wt% Sufficient to intercept the aldehyde but low enough to avoid sulfur contamination in the final product.[1]
Dosing Strategy Slow Addition Aldehyde must be added slowly to the phenol/acid mix to prevent localized high concentrations of electrophile.[1]

Experimental Protocol

Safety Warning: Phenol is highly corrosive and toxic.[1] Work in a fume hood. Wear butyl rubber gloves.[1] n-Butyraldehyde is flammable.[1]

Materials
  • Reactants: Phenol (99%, crystalline), n-Butyraldehyde (freshly distilled).[1]

  • Catalyst: Concentrated Sulfuric Acid (98%) or HCl gas generator.[1]

  • Promoter: 3-Mercaptopropionic acid (3-MPA).[1]

  • Solvents: Toluene (for crystallization), Water (for washing).[1][2]

Step-by-Step Procedure
  • Reactor Setup:

    • Equip a 1L jacketed glass reactor with a mechanical stirrer (Teflon impeller), reflux condenser, temperature probe, and a pressure-equalizing dropping funnel.[1]

    • Purge the system with Nitrogen (

      
      ) to remove oxygen (prevents oxidative darkening).[1]
      
  • Charge & Activation:

    • Charge 376 g Phenol (4.0 mol) into the reactor.

    • Heat to 45°C to melt the phenol.[1]

    • Add 1.0 mL 3-Mercaptopropionic acid (Promoter).

    • If using H₂SO₄: Dropwise add 10 g Conc.[1] H₂SO₄ .[1][3][4]

    • If using HCl: Bubble anhydrous HCl gas until saturation (approx. 2-3% by weight).[1]

  • Reaction (Condensation):

    • Maintain temperature at 50°C ± 2°C .

    • Load 36 g n-Butyraldehyde (0.5 mol) into the dropping funnel.

    • Crucial Step: Add aldehyde dropwise over 2 to 3 hours .[1] Do not rush. The reaction is exothermic; adjust cooling jacket to maintain 50°C.

    • After addition, age the reaction mixture at 50°C for 4 hours to ensure complete conversion.

  • Work-Up:

    • Neutralization: Add dilute NaOH or Na₂CO₃ solution to neutralize the acid catalyst (pH 6-7).[1]

    • Phase Separation: If an aqueous layer forms, remove it.[1]

    • Phenol Removal: The reaction mass contains excess phenol.[1][5] Perform steam distillation or vacuum distillation (10 mmHg, 100°C) to strip off the unreacted phenol. The residue is crude 4,4'-butylidenebisphenol.[1]

  • Purification (Crystallization):

    • Dissolve the crude residue in Toluene (approx. 3 mL per gram of residue) at 85-90°C.

    • Allow to cool slowly to room temperature, then chill to 5°C.

    • Filter the white crystals.[1]

    • Optional: Recrystallize from Methanol/Water (70:30) for ultra-high purity.

  • Drying:

    • Dry in a vacuum oven at 80°C for 12 hours.

Characterization & Validation

The isolated product should be validated against the following specifications.

TestSpecificationMethod
Appearance White crystalline powderVisual
Melting Point 152°C – 154°C Capillary / DSC [2]
Purity > 98.5%HPLC (C18, MeOH/Water)
Isomer Content < 1.0% (o,p'-isomer)GC-MS or HPLC

Experimental Workflow Diagram:

Workflow Start Start: Charge Phenol Catalyst Add Acid + Thiol (T = 45°C) Start->Catalyst Addition Slow Addition of n-Butyraldehyde (2-3 hrs, 50°C) Catalyst->Addition Activation Aging Reaction Aging (4 hrs, 50°C) Addition->Aging Exothermic Control Neutralize Neutralization (Na2CO3) Aging->Neutralize Strip Vacuum Distillation (Remove Excess Phenol) Neutralize->Strip Crude Melt Crystallize Crystallization (Toluene or MeOH/H2O) Strip->Crystallize Final Pure 4,4'-Butylidenebisphenol (MP: 153°C) Crystallize->Final Filter & Dry

Figure 2: Step-by-step synthesis and purification workflow.[1][5]

Troubleshooting Guide

  • Problem: Product is pink or red.

    • Cause: Oxidation of phenol or trace iron contamination.[1]

    • Solution: Ensure strict

      
       atmosphere. Add a pinch of sodium dithionite during the aqueous wash.[1]
      
  • Problem: Low Yield / Oily Product.

    • Cause: Incomplete reaction or high o,p' content due to high temperature.[1]

    • Solution: Verify reaction temperature never exceeds 60°C. Ensure thiol promoter is fresh.[1]

  • Problem: Difficult Filtration.

    • Cause: Crystal size too small.[1]

    • Solution: Cool the crystallization mixture much slower (e.g., 5°C/hour).

References

  • Wang, L., Zhang, J., Cheng, J., & Lin, X.[1][3] (2011).[1][3][6] "Synthesis and characterization of 1,1-bis(4-hydroxyphenyl)butane." Shiyou Huagong / Petrochemical Technology, 40(4), 425–429.[1][6]

  • Ciba Specialty Chemicals.[1] (2000).[1][7] "Heat sensitive recording material."[1] World Intellectual Property Organization Patent WO2000035679A1.[1] (Example 1 describes synthesis and MP of 153°C).

  • Janssen, K., et al. (1991).[1] "Process for the preparation of bisphenols."[1][3][5][6][8] U.S. Patent 5,087,767.[1] (General methodology for thiol-promoted condensation).

Sources

Method

polymerization of 4,4'-(Butane-1,1-diyl)diphenol for polycarbonates

Technical Application Note: High-Performance Polycarbonate Synthesis via 4,4'-(Butane-1,1-diyl)diphenol Executive Summary & Monomer Insight This guide details the polymerization of 4,4'-(Butane-1,1-diyl)diphenol (also kn...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: High-Performance Polycarbonate Synthesis via 4,4'-(Butane-1,1-diyl)diphenol

Executive Summary & Monomer Insight

This guide details the polymerization of 4,4'-(Butane-1,1-diyl)diphenol (also known as 1,1-bis(4-hydroxyphenyl)butane) to produce high-molecular-weight polycarbonates.[1] Unlike the ubiquitous Bisphenol A (BPA), which possesses a symmetric methyl-bridge structure, the Butane-1,1-diyl isomer introduces a pendant propyl chain at the bridging carbon.[1]

Chemical Significance:

  • Asymmetry & Solubility: The pendant propyl group disrupts chain packing, significantly enhancing solubility in common organic solvents (DCM, THF, Chloroform) compared to BPA-based polycarbonates. This is critical for solvent-casting applications in medical device coatings.[1]

  • Thermal Properties: The flexible alkyl tail acts as an internal plasticizer, typically resulting in a Glass Transition Temperature (

    
    ) slightly lower than BPA-PC (
    
    
    
    C), offering improved impact resistance and melt processability.
  • Purity Requirement: For optical or biomedical applications, the monomer purity must exceed 99.8% (HPLC) to prevent color formation (quinones) and chain termination.[1]

Pre-Synthesis Considerations

Before initiating polymerization, ensure the following:

ParameterRequirementReason
Monomer Purity >99.8%Impurities (monophenols) act as chain stoppers, limiting

.[1]
Moisture Content <50 ppmWater hydrolyzes phosgene/DPC and terminates chain growth.[1]
Stoichiometry 1:1.05 (Melt)Slight excess of DPC is required in melt processes to account for sublimation.[1]
Safety Fume HoodPhosgene derivatives and phenol byproducts are toxic.[1][2]

Protocol A: Interfacial Polycondensation (Triphosgene Method)

The "Gold Standard" for achieving high molecular weight (


 Da) in a laboratory setting without handling gaseous phosgene.

Mechanism: This biphasic reaction utilizes Triphosgene (BTC) as a solid phosgene source.[1] The polymerization occurs at the interface of the organic phase (DCM) and aqueous phase (NaOH), mediated by a Phase Transfer Catalyst (PTC).

Materials:

  • Monomer: 4,4'-(Butane-1,1-diyl)diphenol (10 mmol, 2.42 g)[1]

  • Precursor: Triphosgene (3.5 mmol, 1.04 g) [Note: 1 mol BTC = 3 mol Phosgene]

  • Solvent: Dichloromethane (DCM), anhydrous (20 mL)

  • Base: NaOH (1.0 M aqueous solution, 25 mL)

  • Catalyst: Tetrabutylammonium bromide (TBAB) or TEBA-Cl (0.1 mmol)[1]

  • Chain Terminator: p-tert-Butylphenol (PTBP) (0.2 mmol) – Optional for controlling Mw[1]

Step-by-Step Procedure:

  • Dissolution (Aqueous Phase): In a 100 mL three-neck flask equipped with a mechanical stirrer, dissolve the 4,4'-(Butane-1,1-diyl)diphenol and NaOH in water. Add the TBAB catalyst. Stir until a clear phenoxide solution forms.[1]

  • Phosgenation (Organic Phase Addition): Dissolve Triphosgene in DCM . Cool the reaction flask to 0–5°C using an ice bath. CRITICAL: Add the Triphosgene/DCM solution dropwise over 20 minutes.[1] Rapid addition causes heat generation and hydrolysis of phosgene.[1]

  • Polymerization: Once addition is complete, allow the temperature to rise to 25°C . Increase stirring speed (vigorous agitation is required to maximize interfacial area).[1] React for 1–2 hours .

    • Observation: The mixture will become viscous.[1]

  • Purification:

    • Separate the phases. Wash the organic layer with 0.1 M HCl (to neutralize base), then with distilled water (3x) until neutral pH.[1]

    • Precipitate the polymer by pouring the viscous DCM solution into excess Methanol (1:10 ratio) under stirring.[1]

  • Drying: Filter the white fibrous precipitate and dry in a vacuum oven at 60°C for 24 hours.

Protocol B: Melt Transesterification (Green Chemistry)

Solvent-free route preferred for industrial scaling and biomedical grades (no residual chlorinated solvents).[1]

Mechanism: A reversible equilibrium reaction between the bisphenol and Diphenyl Carbonate (DPC) .[1][3] Phenol byproduct must be removed via vacuum to drive the reaction forward (Le Chatelier’s principle).[1]

Materials:

  • Monomer: 4,4'-(Butane-1,1-diyl)diphenol (10 mmol)[1]

  • Carbonate Source: Diphenyl Carbonate (DPC) (10.5 mmol)[1]

  • Catalyst: Tetramethylammonium hydroxide (TMAH) (

    
     mol) and NaOH (
    
    
    
    mol).[1]

Step-by-Step Procedure:

  • Melting: Charge the monomer, DPC, and catalyst into a glass reactor equipped with a vacuum distillation arm and mechanical stirrer. Purge with Nitrogen (

    
    ) 3 times.[1] Heat to 180°C  to melt the mixture.
    
  • Oligomerization (Stage 1): Stir at 180–200°C for 30 minutes under slight nitrogen flow. Phenol will begin to distill.[1][4]

  • Pre-Polymerization (Stage 2): Increase temperature to 240°C and gradually reduce pressure to 100 mbar .[1] Hold for 30 minutes. Most phenol is removed here.[1]

  • Polycondensation (Stage 3): Increase temperature to 270–280°C . Reduce pressure to high vacuum (< 1 mbar ).

    • Viscosity Check: Stir for 30–60 minutes. The torque on the stirrer will increase significantly.[1] Stop when the desired viscosity is reached.[1]

  • Recovery: Cool the reactor under nitrogen. The polymer is recovered as a melt or chipped out of the flask.[1]

Workflow Visualization

The following diagrams illustrate the synthesis logic and mechanism.

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Synthesis (Choice) cluster_2 Phase 3: Post-Processing Monomer 4,4'-(Butane-1,1-diyl)diphenol (Purity >99.8%) Drying Vacuum Drying (<50 ppm H2O) Monomer->Drying Interfacial Method A: Interfacial (Triphosgene/DCM/NaOH) Temp: 0-25°C Drying->Interfacial High Mw Required Melt Method B: Melt Transesterification (DPC/Catalyst) Temp: 180-280°C + Vacuum Drying->Melt Green/Solvent-Free Purification Precipitation in MeOH (Removes Oligomers) Interfacial->Purification Analysis QC: NMR, GPC, DSC Melt->Analysis Direct Drying_Final Vacuum Oven (Removes Solvents) Purification->Drying_Final Drying_Final->Analysis

Figure 1: Decision matrix and workflow for synthesizing Polycarbonate from 4,4'-(Butane-1,1-diyl)diphenol.

Mechanism Step1 Deprotonation (Bisphenol + NaOH -> Phenoxide) Step2 Phosgenation (Phenoxide + Triphosgene -> Chloroformate) Step1->Step2 Phase Transfer Catalyst Step3 Coupling (Chloroformate + Phenoxide -> Carbonate Linkage) Step2->Step3 Chain Growth

Figure 2: Simplified mechanism of Interfacial Polymerization.

Characterization & Troubleshooting

TechniqueTarget MetricTroubleshooting
1H-NMR Confirm structure; check for residual -OH end groups.Signal at 6.7 ppm (Phenolic OH): Incomplete reaction. Increase reaction time or phosgene ratio.[1]
GPC (THF)

(Weight Average Molecular Weight)
Low

:
Wet solvents or impure monomer.[1] Ensure drying.[1]
DSC

(Glass Transition Temp)
Lower than expected

:
Plasticization by residual solvent (DCM). Dry longer above

.[1]
Visual Color/ClarityYellowing: Oxidation during melt phase.[1] Ensure strict

purge and use antioxidants (e.g., Irganox 1010).[1]

References

  • Interfacial Polymerization with Triphosgene

    • Source: "Synthesis of cyclic polycarbonates by the direct phosgenation of bisphenol M." (Discusses analogous bisphenol polymerization using triphosgene).[1]

  • Melt Transesterification Kinetics

    • Source: "Kinetics of melt transesterification of diphenyl carbonate and bisphenol A to polycarbonate.
    • [1]

  • Polycarbonate Structure-Property Relationships

    • Source: "Polycarbonate - Wikipedia" (General properties and synthesis routes).[1]

    • [1][2][4]

  • Triphosgene Safety & Application

    • Source: "A decade review of triphosgene and its applic

Sources

Application

Application Note &amp; Protocols: 4,4'-(Butane-1,1-diyl)diphenol as a Monomer for High-Performance Polyester Synthesis

Introduction: The Significance of 4,4'-(Butane-1,1-diyl)diphenol in Advanced Polymer Science 4,4'-(Butane-1,1-diyl)diphenol, also known as Bisphenol B (BPB), is a diphenolic monomer that serves as a critical building blo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 4,4'-(Butane-1,1-diyl)diphenol in Advanced Polymer Science

4,4'-(Butane-1,1-diyl)diphenol, also known as Bisphenol B (BPB), is a diphenolic monomer that serves as a critical building block for a variety of high-performance polymers, most notably polyarylates and other aromatic polyesters. These polymers are sought after for their excellent thermal stability, mechanical strength, and optical clarity, making them suitable for demanding applications in the electronics, automotive, and aerospace industries.[1] The unique structure of BPB, featuring two phenol groups linked by a butylidene bridge, imparts a distinct combination of rigidity and processability to the resulting polyesters.

This comprehensive guide provides detailed protocols for the synthesis of polyesters using 4,4'-(butane-1,1-diyl)diphenol as a key monomer. We will explore two primary polymerization techniques: melt polycondensation and interfacial polymerization. The causality behind experimental choices, self-validating systems for trustworthy protocols, and authoritative grounding with comprehensive references are the pillars of this document, designed for researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties of 4,4'-(Butane-1,1-diyl)diphenol

A thorough understanding of the monomer's properties is fundamental to designing successful polymerization reactions.

PropertyValueSource
Chemical Name 4,4'-(Butane-1,1-diyl)diphenolPubChem
Synonyms Bisphenol B, 1,1-Bis(4-hydroxyphenyl)butanePubChem
CAS Number 4731-84-4PubChem
Molecular Formula C₁₆H₁₈O₂[2]
Molecular Weight 242.31 g/mol [2]
Appearance White to off-white powder/crystalsInferred from related bisphenols
Melting Point Not readily available, but expected to be in a range similar to other bisphenols.
Solubility Soluble in polar organic solvents like acetone, acetonitrile, and ethyl acetate.[3] Also soluble in aqueous alkaline solutions (e.g., NaOH solution) due to the phenolic hydroxyl groups.[4]Inferred from bisphenol chemistry

Visualization of the Monomer

Caption: Chemical structure of 4,4'-(Butane-1,1-diyl)diphenol.

Protocol 1: Melt Polycondensation for Polyester Synthesis

Melt polycondensation is a widely used industrial method for synthesizing polyesters. It involves the reaction of a diol with a dicarboxylic acid or its diester at high temperatures, driving the reaction forward by removing the condensation byproduct (water or a small alcohol) under vacuum.[5] This method is solvent-free, making it an environmentally friendly option.

Principle: This is a two-stage process. The first stage is a transesterification reaction between 4,4'-(butane-1,1-diyl)diphenol and a diester of an aromatic dicarboxylic acid (e.g., dimethyl terephthalate) to form a low molecular weight oligomer and release methanol. The second stage is the polycondensation of these oligomers at a higher temperature and under a high vacuum to increase the molecular weight by removing the diol byproduct.[4]

Materials:

  • 4,4'-(Butane-1,1-diyl)diphenol (Bisphenol B, BPB)

  • Dimethyl terephthalate (DMT)

  • Catalyst: Titanium(IV) butoxide (Ti(OBu)₄) or another suitable transesterification catalyst.

  • Inert gas (Nitrogen or Argon)

Equipment:

  • Glass reactor equipped with a mechanical stirrer, inert gas inlet, and a distillation outlet connected to a condenser and a collection flask.

  • High-vacuum pump

  • Heating mantle with a temperature controller

Experimental Workflow for Melt Polycondensation:

Melt_Polycondensation_Workflow A Charge Reactor B Inert Atmosphere Purge A->B Seal Reactor C Stage 1: Transesterification (180-220°C) B->C Start Heating & Stirring D Methanol Distillation C->D Collect Methanol E Stage 2: Polycondensation (250-280°C, High Vacuum) D->E Apply Vacuum, Increase Temp. F Polymer Extrusion/Cooling E->F Discharge Molten Polymer G Characterization F->G Analyze Properties

Caption: Workflow for melt polycondensation of Bisphenol B.

Step-by-Step Protocol:

  • Monomer and Catalyst Charging:

    • Charge the reactor with equimolar amounts of 4,4'-(butane-1,1-diyl)diphenol and dimethyl terephthalate.

    • Add the catalyst, typically 0.05-0.1 mol% based on the diacid component.

  • Inert Atmosphere:

    • Purge the reactor with an inert gas (nitrogen or argon) for at least 30 minutes to remove any oxygen, which can cause oxidative degradation at high temperatures.

  • Stage 1: Transesterification:

    • Begin stirring and gradually heat the reactor to 180-220°C.

    • Methanol will start to distill off as the transesterification reaction proceeds.

    • Continue this stage until approximately 80-90% of the theoretical amount of methanol has been collected. This typically takes 2-3 hours.

  • Stage 2: Polycondensation:

    • Gradually increase the temperature to 250-280°C.

    • Simultaneously, slowly reduce the pressure inside the reactor to below 1 mmHg using a high-vacuum pump.[5]

    • The viscosity of the molten polymer will increase significantly during this stage. The reaction is complete when the desired viscosity is reached, which can be monitored by the torque on the mechanical stirrer. This stage can take 2-4 hours.

  • Polymer Discharge and Purification:

    • Extrude the molten polymer from the reactor into a strand and cool it in a water bath.

    • Pelletize the cooled polymer strand.

    • For purification, the polymer can be dissolved in a suitable solvent (e.g., chloroform) and then precipitated in a non-solvent like methanol.

    • Dry the purified polymer in a vacuum oven at a temperature below its glass transition temperature.

Protocol 2: Interfacial Polymerization for Polyester Synthesis

Interfacial polymerization is a type of step-growth polymerization where the reaction occurs at the interface of two immiscible liquids.[4] This method is particularly useful for synthesizing aromatic polyesters at lower temperatures and can often produce high molecular weight polymers.[6]

Principle: An aqueous solution of the deprotonated bisphenol (phenoxide) is reacted with an organic solution of a diacid chloride (e.g., terephthaloyl chloride). The polymerization is rapid and occurs at or near the liquid-liquid interface. A phase-transfer catalyst is often used to facilitate the transport of the phenoxide ion to the interface.

Materials:

  • 4,4'-(Butane-1,1-diyl)diphenol (Bisphenol B, BPB)

  • Terephthaloyl chloride (TPC) or Isophthaloyl chloride (IPC)

  • Sodium hydroxide (NaOH)

  • Organic solvent (e.g., dichloromethane or chloroform)

  • Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

  • Deionized water

Experimental Workflow for Interfacial Polymerization:

Interfacial_Polymerization_Workflow A Prepare Aqueous Phase (BPB, NaOH, Catalyst) C Combine Phases & Stir Vigorously A->C B Prepare Organic Phase (Diacid Chloride, Solvent) B->C D Polymer Precipitation C->D Reaction at Interface E Isolate & Wash Polymer D->E Filtration F Dry Polymer E->F Remove Solvents & Water G Characterization F->G Analyze Properties

Caption: Workflow for interfacial polymerization of Bisphenol B.

Step-by-Step Protocol:

  • Preparation of the Aqueous Phase:

    • In a beaker, dissolve 4,4'-(butane-1,1-diyl)diphenol and a stoichiometric excess of sodium hydroxide (typically 2.2 equivalents per mole of BPB) in deionized water.

    • Add the phase-transfer catalyst (e.g., 1-2 mol% based on BPB).

  • Preparation of the Organic Phase:

    • In a separate beaker, dissolve an equimolar amount of the diacid chloride (e.g., terephthaloyl chloride) in an organic solvent like dichloromethane.

  • Polymerization:

    • Transfer the aqueous phase to a reaction vessel equipped with a high-speed mechanical stirrer.

    • Rapidly add the organic phase to the vigorously stirred aqueous phase.

    • The polymer will precipitate out of the solution as it forms. Continue stirring for 15-30 minutes to ensure complete reaction.

  • Polymer Isolation and Purification:

    • Separate the precipitated polymer by filtration.

    • Wash the polymer thoroughly with water to remove any unreacted NaOH and salts.[7]

    • Wash the polymer with a non-solvent for the polymer but a good solvent for the unreacted monomers, such as acetone or methanol, to remove residual starting materials.[7]

  • Drying:

    • Dry the purified polymer in a vacuum oven at 60-80°C until a constant weight is achieved.

Expected Properties of Polyesters from 4,4'-(Butane-1,1-diyl)diphenol

The properties of polyesters derived from BPB can be tailored by the choice of the diacid comonomer and the polymerization method. The following table provides a summary of typical properties for copolyesters containing BPB.

PropertyTypical Value RangeMethod of Analysis
Number-Average Molecular Weight (Mn) 19,000 - 44,000 g/mol Gel Permeation Chromatography (GPC)
Weight-Average Molecular Weight (Mw) 66,000 - 159,000 g/mol Gel Permeation Chromatography (GPC)
Glass Transition Temperature (Tg) 201 - 237 °CDifferential Scanning Calorimetry (DSC)
5% Weight Loss Temperature (T₅%) 474 - 491 °CThermogravimetric Analysis (TGA)
Tensile Strength 52 - 60 MPaTensile Testing
Tensile Modulus 1100 - 1500 MPaTensile Testing
Elongation at Break 32 - 76 %Tensile Testing
Note: These values are for copolyesters of BPB and hexafluorobisphenol A and may vary for other comonomer systems.[8]

Characterization of Synthesized Polyesters

To confirm the successful synthesis and to understand the properties of the polyesters, a suite of characterization techniques should be employed:

  • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the ester linkage (C=O stretch typically around 1720 cm⁻¹) and the disappearance of the phenolic -OH peak.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the polymer repeating unit.

  • Gel Permeation Chromatography (GPC): To determine the number-average and weight-average molecular weights and the polydispersity index (PDI).

  • Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) and melting temperature (Tm), if any, which provide insights into the polymer's thermal behavior and morphology.

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer by determining the onset of decomposition.

Applications and Future Perspectives

Polyesters derived from 4,4'-(butane-1,1-diyl)diphenol are part of the polyarylate family, known for their high performance. Potential applications include:

  • Electronics: As substrates for flexible circuits and as high-temperature resistant insulating materials.

  • Automotive and Aerospace: For components that require high strength and thermal stability.

  • Medical Devices: Due to their potential for biocompatibility and sterilizability.

  • Advanced Coatings: Offering excellent durability and resistance to environmental factors.

The ability to tune the properties of these polyesters by copolymerization with other diols or diacids opens up a vast design space for materials with tailored performance characteristics. Further research into the structure-property relationships of homopolyesters and copolyesters of BPB will undoubtedly lead to the development of novel materials for advanced applications.

References

  • The reactivity of bisphenol B (BPB) with terephthaloyl chloride (TPC)... - ResearchGate. Available at: [Link]

  • Interfacial Polymerization - ResearchGate. Available at: [Link]

  • Preparation of Bisphenol-A and Polydimethylsiloxane (PDMS) Block Copolycarbonates by Melt Polycondensation: Effects of PDMS Chain Length on Conversion and Miscibility - MDPI. Available at: [Link]

  • Synthesis of aromatic polyesters derived from bisphenol‐A and bis(hydroxyphenyl)butane with diacyl chloride monomers - ResearchGate. Available at: [Link]

  • Synthesis and Characterization of Poly(butylene glycol adipate-co-terephthalate/diphenylsilanediol adipate-co-terephthalate) Copolyester - MDPI. Available at: [Link]

  • Synthesis and characterization of wholly aromatic polyesters using interfacial polycondensation technique - Der Pharma Chemica. Available at: [Link]

  • Melt Polymerization of Bisphenol-A and Diphenyl Carbonate in a Semibatch Reactor - University of Maryland. Available at: [Link]

  • Synthesis and characterization of aliphatic-aromatic polyesters using interfacial polycondensation technique - ResearchGate. Available at: [Link]

  • Improving the Thermal and Mechanical Properties of Polycarbonate via the Copolymerization of Tetramethylbisphenol A with Bisphenol A - ResearchGate. Available at: [Link]

  • The reactivity of bisphenol A (BPA) with terephthaloyl chloride (TPC)... - ResearchGate. Available at: [Link]

  • Synthesis of aromatic polyesters from esters of diphenolic acid and isophthaloyl chloride by interfacial polycondensation | Request PDF - ResearchGate. Available at: [Link]

  • Synthesis and Gas Transport Properties of Polyesters and a Copolyester Obtained from 4,4′-(9-Fluorenylidene) Bisphenol and 4,4 - ACS Publications. Available at: [Link]

  • Kinetics of an interfacial polycondensation reaction. Part 2.—Reaction of terephthaloyl chloride with piperazine - Transactions of the Faraday Society (RSC Publishing). Available at: [Link]

  • Synthesis of aromatic polyesters based on bisphenol A and phthalic acids. A new preparative process | Macromolecules - ACS Publications. Available at: [Link]

  • "Polyarylates". In: Encyclopedia of Polymer Science and Technology - Free. Available at: [Link]

  • Solubility Measurement and Modeling of 4,4′-Dihydroxydiphenyl Sulfone in Nine Organic Solvents from T = (278.15 to 313.15) K and Thermodynamic Property of Dissolution - ResearchGate. Available at: [Link]

  • Supramolecular purification of aromatic polyester monomers from chemical depolymerization - RSC Publishing. Available at: [Link]

  • Thermal Properties and Flammability Characteristics of a Series of DGEBA-Based Thermosets Loaded with a Novel Bisphenol Containing DOPO and Phenylphosphonate Units - NIH. Available at: [Link]

  • Research Article Improving the Thermal Properties of Polycarbonate via the Copolymerization of a Small Amount of Bisphenol Fluor - Semantic Scholar. Available at: [Link]

  • Degradation of polycarbonate to produce bisphenol A catalyzed by imidazolium-based DESs under metal-and solvent-free conditions - RSC Publishing. Available at: [Link]

  • 4,4'-(Butane-1,1-diyl)diphenol - PubChem. Available at: [Link]

  • One-pot catalysis from renewable resources: A direct route to recyclable camphor-based polycarbonates - ChemRxiv. Available at: [Link]

  • The synthesis of PET requires two steps. The first step is know as ester interchange (EI) in DMT route or direct esterification (DE) in PTA route. Both produce a mixture of ethylene glycol esters of terephthalic acids. The second step is polycondensation, which is common for both routes. - NPTEL Archive. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Preparation of Modified Phenolic Resins Using 4,4'-Butylidenebisphenol

For Researchers, Scientists, and Drug Development Professionals Introduction: Enhancing Phenolic Resin Performance with 4,4'-Butylidenebisphenol Phenolic resins, the first commercially produced synthetic polymers, are kn...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Enhancing Phenolic Resin Performance with 4,4'-Butylidenebisphenol

Phenolic resins, the first commercially produced synthetic polymers, are known for their excellent thermal stability, chemical resistance, and mechanical strength.[1] These properties make them suitable for a wide range of applications, including composites, adhesives, coatings, and as binders in friction materials.[2][3][4] However, to meet the demands of advanced applications, modification of the basic phenol-formaldehyde polymer structure is often necessary to enhance specific properties.[5]

This document provides a detailed guide to the synthesis and characterization of phenolic resins modified with 4,4'-butylidenebisphenol. The incorporation of 4,4'-butylidenebisphenol into the phenolic resin backbone can lead to significant improvements in flexibility, impact strength, and thermal properties due to the introduction of a more flexible butylidene linkage compared to the methylene bridges in a standard novolac resin. This modification can also enhance the resin's compatibility with other polymers and fillers.[6]

The protocols outlined below are designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a deep understanding of the underlying chemistry.

Chemical Reaction and Stoichiometry

The synthesis of 4,4'-butylidenebisphenol modified phenolic resin is typically carried out as a one-pot reaction under acidic conditions to produce a novolac-type resin. The key reactants are phenol, 4,4'-butylidenebisphenol, and formaldehyde. An acid catalyst, such as oxalic acid or sulfuric acid, is used to facilitate the electrophilic substitution of formaldehyde onto the aromatic rings of both the phenol and the bisphenol.[7]

The formaldehyde to total phenolic compounds (phenol + 4,4'-butylidenebisphenol) molar ratio is kept below 1 to ensure the formation of a thermoplastic novolac resin, which can be cured in a subsequent step, typically with a curing agent like hexamethylenetetramine (HMTA).

Diagram of the Proposed Chemical Reaction

G Phenol Phenol Reaction_Mixture Phenol->Reaction_Mixture Bisphenol 4,4'-Butylidenebisphenol Bisphenol->Reaction_Mixture Formaldehyde Formaldehyde Formaldehyde->Reaction_Mixture Acid_Catalyst Acid Catalyst (e.g., Oxalic Acid) Polymerization Polymerization Acid_Catalyst->Polymerization Heat Heat (Reflux) Heat->Polymerization Modified_Resin Modified Phenolic Resin (Novolac) Reaction_Mixture->Polymerization + Polymerization->Modified_Resin Polycondensation

Caption: Proposed reaction scheme for the acid-catalyzed synthesis of 4,4'-butylidenebisphenol modified phenolic resin.

Experimental Protocol: Synthesis of 4,4'-Butylidenebisphenol Modified Novolac Resin

This protocol details the synthesis of a novolac-type phenolic resin modified with 4,4'-butylidenebisphenol. The procedure is based on established methods for preparing modified phenolic resins.[7][8]

Materials and Equipment
Chemicals Grade Supplier
PhenolReagent GradeSigma-Aldrich
4,4'-Butylidenebisphenol98%TCI Chemicals
Formaldehyde (37% in water)ACS ReagentFisher Scientific
Oxalic Acid DihydrateAR GradeMerck
Sodium HydroxideReagent GradeVWR
Ethanol95%Decon Labs
Equipment
1 L four-necked round-bottom flask
Mechanical stirrer with a PTFE paddle
Thermometer
Reflux condenser
Heating mantle with a temperature controller
Distillation apparatus (for atmospheric and vacuum distillation)
Rotary evaporator
pH meter or pH paper
Step-by-Step Synthesis Procedure
  • Reactor Setup: Assemble the four-necked round-bottom flask with the mechanical stirrer, thermometer, and reflux condenser. Place the flask in the heating mantle.

  • Charging Reactants:

    • Melt 188.2 g (2.0 mol) of phenol at approximately 45-50°C and add it to the reaction flask.

    • Add 56.8 g (0.2 mol) of 4,4'-butylidenebisphenol to the molten phenol.

    • Begin stirring the mixture at a moderate speed (e.g., 200 rpm).

    • Add 1.89 g (0.015 mol) of oxalic acid dihydrate as the catalyst to the mixture.

  • Reaction Initiation:

    • Heat the mixture to 95°C.

    • Once the temperature is stable, slowly add 133.8 g (1.65 mol) of 37% formaldehyde solution dropwise over a period of 60 minutes. Maintain the reaction temperature at 95 ± 2°C. The molar ratio of total phenolic compounds to formaldehyde is approximately 1:0.75.

  • Polycondensation:

    • After the addition of formaldehyde is complete, continue to reflux the mixture at 95°C for 3-4 hours.[7] The reaction mixture will become more viscous as the polymerization proceeds.

  • Neutralization and Dehydration:

    • Cool the reaction mixture to 70°C.

    • Slowly add a 10% aqueous solution of sodium hydroxide to neutralize the oxalic acid catalyst until the pH of the resin solution is between 6.0 and 7.0.[7]

    • Set up the apparatus for atmospheric distillation. Gradually increase the temperature to 150-160°C to remove water and any unreacted formaldehyde.

  • Purification:

    • Once the bulk of the water has been removed, apply a vacuum to the system.

    • Continue the distillation under reduced pressure to remove any remaining water and unreacted phenol. The temperature should be maintained at 160-180°C.[8]

    • The distillation is complete when the resin is clear and a sample has the desired softening point or viscosity.

  • Product Recovery:

    • Cool the molten resin to approximately 130°C and pour it into a suitable container to cool and solidify.

Experimental Workflow Diagram

G start Start reactor_setup Assemble Reactor start->reactor_setup charge_reactants Charge Phenol, 4,4'-Butylidenebisphenol, and Oxalic Acid reactor_setup->charge_reactants heat_to_95 Heat to 95°C charge_reactants->heat_to_95 add_formaldehyde Add Formaldehyde (1 hour) heat_to_95->add_formaldehyde reflux Reflux at 95°C (3-4 hours) add_formaldehyde->reflux cool_to_70 Cool to 70°C reflux->cool_to_70 neutralize Neutralize with NaOH cool_to_70->neutralize distill_atm Atmospheric Distillation (up to 160°C) neutralize->distill_atm distill_vac Vacuum Distillation (160-180°C) distill_atm->distill_vac product_recovery Pour and Cool Resin distill_vac->product_recovery end End product_recovery->end

Caption: Step-by-step workflow for the synthesis of the modified phenolic resin.

Characterization of the Modified Resin

To confirm the successful synthesis and to understand the properties of the 4,4'-butylidenebisphenol modified phenolic resin, the following characterization techniques are recommended.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in the synthesized resin and confirming the incorporation of 4,4'-butylidenebisphenol.

  • Sample Preparation: A small amount of the powdered resin is mixed with potassium bromide (KBr) and pressed into a pellet.

  • Expected Spectra:

    • A broad absorption band in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretching of the phenolic hydroxyl groups.

    • Aromatic C-H stretching vibrations around 3000-3100 cm⁻¹.

    • Aliphatic C-H stretching vibrations from the butylidene group around 2850-2960 cm⁻¹.

    • C=C stretching vibrations of the aromatic ring in the region of 1500-1600 cm⁻¹.

    • C-O stretching vibrations around 1200-1300 cm⁻¹.

Thermal Analysis

Thermogravimetric Analysis (TGA) can be used to evaluate the thermal stability of the modified resin.

  • Procedure: A small sample of the cured resin is heated at a constant rate in an inert atmosphere (e.g., nitrogen), and the weight loss is monitored as a function of temperature.

  • Expected Results: The introduction of the butylidenebisphenol moiety is expected to influence the thermal degradation profile of the resin. The onset of decomposition and the char yield at high temperatures can be compared to an unmodified phenolic resin to assess the change in thermal stability.

Expected Properties of the Modified Resin

The incorporation of 4,4'-butylidenebisphenol is anticipated to alter the properties of the phenolic resin in several ways.

Property Unmodified Phenolic Resin Expected Property of Modified Resin Rationale for Change
Flexibility BrittleIncreasedThe flexible butylidene group in the polymer backbone imparts greater chain mobility.
Impact Strength LowImprovedThe enhanced flexibility can lead to better energy absorption upon impact.
Solubility Soluble in polar solventsPotentially altered solubility profileThe change in polarity and molecular architecture can affect solvent compatibility.
Thermal Stability HighComparable or slightly modifiedThe overall high thermal stability of the phenolic structure is expected to be maintained.
Adhesion GoodPotentially enhancedThe modified chemical structure may improve wetting and interaction with various substrates.[6]

Applications

Phenolic resins modified with 4,4'-butylidenebisphenol are expected to find applications in areas where improved flexibility and toughness are required, while maintaining good thermal and chemical resistance. Potential applications include:

  • High-performance composites: As a matrix resin for fiber-reinforced plastics in the aerospace and automotive industries.[3]

  • Adhesives and coatings: For bonding and protecting materials in demanding environments.[6]

  • Laminates: For electrical circuit boards and other structural components.[4]

  • Molding compounds: For the production of durable and heat-resistant parts.[2]

Safety and Handling

  • Phenol is toxic and corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

  • Formaldehyde is a known carcinogen and sensitizer. Handle with extreme care in a fume hood.

  • Oxalic acid is corrosive and toxic. Avoid inhalation and skin contact.

  • The synthesis reaction is exothermic and should be carefully monitored to control the temperature.

References

  • Improved Synthetic Route of Incorporation of Nanosilicon Species into Phenol-Formaldehyde Resin and Preparation of Novel ZnAl-Layered Double-Hydroxide Hybrid Phenol-Formaldehyde Resin. MDPI. Available at: [Link]

  • Synthesis of Novolac-Type Phenolic Resins Using Glucose as the Substitute for Formaldehyde. Journal of Applied Polymer Science.
  • Preparation of novolacs using phenolic rich components as partial substitute of phenol from biomass pyrolysis oils. SciSpace. Available at: [Link]

  • Preparation method of bisphenol A modified phenolic resin. Google Patents.
  • Process for the preparation of novolac alkylphenol resins. Google Patents.
  • Production method of butylated bisphenol A formaldehyde resin. Google Patents.
  • Synthesis and characterization of resol type phenol-formaldehyde resin improved by SiO2-Np. Wood Research.
  • Development of Bio-based Phenol Formaldehyde Novolac Resins Using Mountain Pine Beetle Infested Lodgepole Pine Barks. University of Toronto.
  • Development of an Environmentally Friendly Phenol–Formaldehyde Resin Modified with Spent Coffee Grounds Protein for Plywood Manufacturing. MDPI. Available at: [Link]

  • Development in the Modification of Phenolic Resin by Renewable Resources. Semantic Scholar. Available at: [Link]

  • Resine Fenoliche. Poliresin. Available at: [Link]

  • Synthesis and Characterization of an Environmentally Friendly Phenol–Formaldehyde Resin Modified with Waste Plant Protein. MDPI. Available at: [Link]

  • Phenol formaldehyde resin. Wikipedia. Available at: [Link]

  • Synthesis and Characterization of Phenol Formaldehyde Novolac Resin Derived from Liquefied Mountain Pine Beetle Infested Lodgepole Pine Barks.
  • Properties of phenol formaldehyde resin modified with silane couplingagent (KH550). Journal of Adhesion and Adhesives.
  • Arofene™ phenolic resins and adhesives. Bostik US. Available at: [Link]

  • Properties and Uses of Phenolic Resin. Acuity Polymers.
  • Synthesis of Phenol Formaldehyde Resin with Paraformaldehyde and Formalin.

Sources

Application

Purifying 1,1-Bis(4-hydroxyphenyl)butane: A Detailed Guide to Recrystallization Techniques

Abstract This comprehensive guide provides detailed application notes and protocols for the purification of 1,1-Bis(4-hydroxyphenyl)butane, a key monomer in the polymer industry. The focus is on recrystallization, a robu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of 1,1-Bis(4-hydroxyphenyl)butane, a key monomer in the polymer industry. The focus is on recrystallization, a robust and scalable technique for achieving high purity. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering in-depth technical insights and field-proven methodologies.

Introduction: The Importance of Purity for 1,1-Bis(4-hydroxyphenyl)butane

1,1-Bis(4-hydroxyphenyl)butane, a bisphenol analog, is a critical building block in the synthesis of high-performance polymers such as polycarbonates and epoxy resins. The purity of this monomer is paramount, as trace impurities can significantly compromise the final polymer's properties, including its molecular weight, thermal stability, and optical clarity. Recrystallization stands out as a powerful and economical method for purifying this and other nonvolatile organic solids.[1] This technique leverages the differential solubility of the compound and its impurities in a carefully selected solvent system.

The Principle of Recrystallization: A Thermodynamic Approach

Recrystallization is a purification process based on the principle that the solubility of most solids increases with temperature.[1] The core of the technique involves dissolving the impure compound in a suitable solvent at an elevated temperature to create a saturated solution. Upon controlled cooling, the solubility of the desired compound decreases, leading to the formation of a crystalline solid. Impurities, which are ideally more soluble or present in smaller quantities, remain in the solution, known as the mother liquor. The resulting purified crystals are then isolated by filtration.

The success of recrystallization hinges on several key factors:

  • Solvent Selection: The chosen solvent must exhibit a significant difference in solubility for the target compound at high and low temperatures.

  • Cooling Rate: A slow and controlled cooling process generally yields larger and purer crystals.[2][3]

  • Nucleation: The initiation of crystal growth, which can sometimes be induced by "seeding" with a pure crystal.[2]

Solvent Selection: The Critical First Step

The choice of solvent is the most crucial variable in developing an effective recrystallization procedure. An ideal solvent should:

  • Readily dissolve the target compound at a high temperature but have poor solubility at room temperature or below.

  • Not react chemically with the compound.

  • Be sufficiently volatile to allow for easy removal from the purified crystals.

  • Dissolve impurities readily at all temperatures or not at all.

  • Be non-toxic, inexpensive, and non-flammable for safety and practicality.

For phenolic compounds like 1,1-Bis(4-hydroxyphenyl)butane, a mixed solvent system often provides the best results.[4][5] A combination of a "good" solvent, in which the compound is highly soluble, and a "bad" or "anti-solvent," in which it is poorly soluble, allows for fine-tuning of the solubility profile.

Recommended Solvent System: Based on the polarity of 1,1-Bis(4-hydroxyphenyl)butane, a mixture of ethanol and water is a highly effective choice. Ethanol acts as the "good" solvent, while water serves as the "anti-solvent."

Detailed Recrystallization Protocol

This protocol is optimized for the purification of 10 grams of crude 1,1-Bis(4-hydroxyphenyl)butane.

Materials and Equipment
MaterialsEquipment
Crude 1,1-Bis(4-hydroxyphenyl)butaneErlenmeyer flasks (250 mL, 500 mL)
Ethanol (reagent grade)Hot plate with magnetic stirrer
Deionized waterMagnetic stir bar
Activated carbon (optional, for colored impurities)Buchner funnel and filter flask
Celite or filter aid (optional)Filter paper
Glass funnel
Watch glass
Spatula
Graduated cylinders
Ice bath
Drying oven or vacuum desiccator
Step-by-Step Procedure

Step 1: Dissolution

  • Place 10.0 g of crude 1,1-Bis(4-hydroxyphenyl)butane into a 250 mL Erlenmeyer flask.

  • Add a magnetic stir bar and approximately 40 mL of ethanol.

  • Gently heat the mixture on a hot plate with constant stirring until the solid dissolves completely. Add more ethanol in small increments (1-2 mL) only if necessary to achieve full dissolution at the boiling point. Rationale: Using the minimum amount of hot solvent is crucial for maximizing the yield of recrystallized product.

Step 2: Decolorization (Optional)

  • If the solution is colored, it may indicate the presence of colored impurities.

  • Remove the flask from the heat source.

  • Allow the solution to cool slightly and then add a small amount (0.1-0.2 g) of activated carbon. Caution: Adding activated carbon to a boiling solution can cause it to boil over violently.[6]

  • Reheat the solution to boiling for a few minutes. The activated carbon will adsorb the colored impurities.

Step 3: Hot Filtration

  • Set up a hot filtration apparatus by placing a fluted filter paper in a glass funnel and placing the funnel into the neck of a 500 mL Erlenmeyer flask.

  • Preheat the filtration apparatus by pouring a small amount of hot ethanol through it. This prevents premature crystallization of the product in the funnel.

  • Quickly filter the hot solution containing the dissolved product. If activated carbon was used, this step will remove it. Insoluble impurities will also be removed.

Step 4: Crystallization

  • Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature on a benchtop. Rationale: Slow cooling promotes the formation of larger, purer crystals.[3]

  • Once the solution has reached room temperature, induce further crystallization by placing the flask in an ice bath for at least 30 minutes.

Step 5: Isolation of Crystals

  • Collect the crystals by vacuum filtration using a Buchner funnel and a clean filter flask.[3]

  • Wash the crystals with a small amount of ice-cold ethanol-water (1:1 v/v) mixture to remove any adhering mother liquor. Rationale: Using a cold solvent minimizes the loss of the desired product during washing.

  • Continue to draw air through the crystals for several minutes to aid in drying.

Step 6: Drying

  • Transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven set at a temperature well below the melting point of 1,1-Bis(4-hydroxyphenyl)butane (Melting Point: ~126 °C) or in a vacuum desiccator.[7]

Purity Assessment
  • Melting Point: A sharp melting point range close to the literature value is indicative of high purity.

  • Thin-Layer Chromatography (TLC): Compare the recrystallized product to the crude material. The purified sample should show a single spot.

  • Spectroscopic Methods: Techniques like NMR and IR spectroscopy can confirm the identity and purity of the final product.

Troubleshooting Common Recrystallization Issues

ProblemPotential CauseSolution
Oiling Out The compound is insoluble in the solvent at the boiling point, or the solution is supersaturated.Reheat the mixture, add more of the "good" solvent (ethanol), and allow it to cool more slowly.
No Crystals Form Too much solvent was used, or the solution is not sufficiently supersaturated.Boil off some of the solvent to concentrate the solution. Scratch the inside of the flask with a glass rod to create nucleation sites. Add a "seed" crystal of the pure compound.
Low Yield Too much solvent was used, premature crystallization during hot filtration, or excessive washing.Use the minimum amount of hot solvent. Ensure the filtration apparatus is pre-heated. Wash with a minimal amount of ice-cold solvent.

Visualizing the Recrystallization Workflow

G A Crude 1,1-Bis(4-hydroxyphenyl)butane B Dissolve in Minimum Hot Ethanol A->B C Hot Filtration (Remove Insoluble Impurities) B->C D Slow Cooling to Room Temperature C->D J Insoluble Impurities C->J Removed E Ice Bath Cooling D->E F Vacuum Filtration E->F G Wash with Cold Ethanol/Water F->G K Soluble Impurities (in Mother Liquor) F->K Removed H Dry Crystals G->H I Pure 1,1-Bis(4-hydroxyphenyl)butane H->I

Caption: A flowchart of the recrystallization process for 1,1-Bis(4-hydroxyphenyl)butane.

Conclusion

Recrystallization is a fundamental and highly effective technique for the purification of 1,1-Bis(4-hydroxyphenyl)butane. By following the detailed protocol and understanding the underlying principles outlined in this guide, researchers and scientists can consistently obtain a high-purity product, which is essential for the synthesis of high-quality polymers and other advanced materials.

References

  • Title: Recrystallization Source: University of California, Davis, Chem LibreTexts URL: [Link]

  • Title: Recrystallization Source: Chemistry LibreTexts URL: [Link]

  • Title: Recrystallization Source: University of California, Los Angeles, Department of Chemistry and Biochemistry URL: [Link]

  • Title: Recrystallization of bisphenol A by azeotropically drying the solvent Source: Google Patents URL
  • Title: Which solvents should I use to recrystalize P-anisidine and DNP individually? Source: ResearchGate URL: [Link]

  • Title: Recrystallization Source: University of Baghdad, College of Science URL: [Link]

  • Title: How do you recrystallize 1.4 beutendoll liquid? Source: Quora URL: [Link]

  • Title: Recrystallization: Choosing Solvent & Inducing Crystallization Source: YouTube URL: [Link]

  • Title: 4,4'-(Butane-1,1-diyl)diphenol Source: PubChem URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of 4,4'-(Butane-1,1-diyl)diphenol condensation reaction

Technical Support Center: Bisphenol Synthesis Division Subject: Optimization of 4,4'-(Butane-1,1-diyl)diphenol Synthesis Ticket ID: BPH-C4-OPT-001[1] User Guide: High-Yield Synthesis of 4,4'-(Butane-1,1-diyl)diphenol Wel...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Bisphenol Synthesis Division Subject: Optimization of 4,4'-(Butane-1,1-diyl)diphenol Synthesis Ticket ID: BPH-C4-OPT-001[1]

User Guide: High-Yield Synthesis of 4,4'-(Butane-1,1-diyl)diphenol

Welcome to the Advanced Synthesis Support Center. This guide addresses the acid-catalyzed condensation of phenol and n-butyraldehyde to form 4,4'-(Butane-1,1-diyl)diphenol (CAS: 77-40-7).[1] Unlike the robust synthesis of Bisphenol A (acetone-based), aldehyde-based condensations present unique challenges regarding oligomerization (tar formation) and regioselectivity.[1]

This document is structured as a troubleshooting workflow designed to isolate variables affecting Yield , Selectivity (p,p'-isomer) , and Purity .

Part 1: The Reaction Mechanism & Critical Control Points

To solve yield issues, one must understand the failure points in the mechanism. The reaction proceeds via a Friedel-Crafts Hydroxyalkylation .[1]

The Pathway
  • Activation: The acid catalyst protonates the carbonyl oxygen of n-butyraldehyde.

  • First Addition: Phenol attacks the activated aldehyde to form the intermediate carbinol (1-(4-hydroxyphenyl)butan-1-ol).[1]

  • Dehydration: The carbinol dehydrates to form a resonance-stabilized carbocation (or quinone methide intermediate).

  • Second Addition: A second phenol molecule attacks the carbocation to form the final bisphenol.

Visualizing the Pathway (DOT Diagram)

ReactionMechanism Reagents Phenol + n-Butyraldehyde Activated Protonated Aldehyde Reagents->Activated H+ Catalyst Carbinol Intermediate Carbinol (1:1 Adduct) Activated->Carbinol Phenol Attack Cation Carbocation / Quinone Methide Carbinol->Cation - H2O (Dehydration) Product 4,4'-(Butane-1,1-diyl)diphenol (p,p'-isomer) Cation->Product Phenol (Para) + Thiol Ortho o,p'-Isomer (Impurity) Cation->Ortho Phenol (Ortho) Oligomers Novolac Resins (Tars) Cation->Oligomers Poly-addition

Caption: Fig 1. Acid-catalyzed condensation pathway showing critical divergence points for isomerism and oligomerization.

Part 2: Troubleshooting Modules

Module A: "My Yield is Low (Below 60%)"

Diagnosis: The issue is likely Oligomerization or Catalyst Deactivation .

Aldehydes are significantly more reactive than ketones. If the local concentration of aldehyde is too high relative to phenol, the intermediate carbocation will react with the product itself rather than a fresh phenol molecule, creating "Novolac" type resins (tars).

Protocol Adjustments:

Variable Standard Protocol Optimization Strategy Technical Rationale
Molar Ratio 4:1 (Phenol:Aldehyde) Increase to 8:1 or 12:1 High phenol excess statistically forces the carbocation to encounter phenol rather than existing bisphenol, suppressing polymer formation [1].
Addition Mode One-pot mix Slow Dropwise Addition Add butyraldehyde to the Phenol/Catalyst mix over 2-4 hours. Keeps instantaneous aldehyde concentration near zero.

| Water Content | No control | Continuous Removal | Water is a byproduct (Reaction generates 1 mol H2O).[1] Water poisons acid sites on resin catalysts. Use a water scavenger or azeotropic distillation. |

Module B: "I Have Too Much o,p'-Isomer"

Diagnosis: Poor Regioselectivity . The para-position is thermodynamically favored, but the ortho-position is kinetically accessible.[1] Without a promoter, the p,p' to o,p' ratio is often poor (e.g., 70:30).[1]

The Solution: Thiol Promoters You must use a thiol (mercaptan) co-catalyst.[2] Thiols react with the aldehyde/ketone to form a hemithioacetal or sulfonium ion intermediate that sterically hinders ortho attack, guiding the incoming phenol to the para position [2].

  • Recommended Promoter: 3-Mercaptopropionic acid (3-MPA) or Dodecyl mercaptan.[1]

  • Loading: 1000–3000 ppm relative to phenol.[1]

  • Effect: Can boost p,p' selectivity to >95%.

Module C: "The Product is Pink/Yellow"

Diagnosis: Oxidative Degradation . Bisphenols are electron-rich and prone to oxidation to quinones, which are deeply colored.[1]

Corrective Actions:

  • Nitrogen Blanket: The entire reaction and workup must occur under inert atmosphere.

  • Reducing Agents: Add 0.1% Sodium Dithionite (Na2S2O4) or Sodium Bisulfite during the crystallization step to bleach chromophores [3].

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 4,4'-(Butane-1,1-diyl)diphenol with >90% Yield and >96% p,p'-selectivity.

Reagents:

  • Phenol (Molten, freshly distilled)[1]

  • n-Butyraldehyde[1][3][4]

  • Catalyst: Sulfonated Polystyrene Resin (e.g., Amberlyst 15 or Dowex 50WX4), dry.[1]

  • Promoter: 3-Mercaptopropionic acid.[1]

Step-by-Step Workflow:

  • Preparation:

    • Charge a 3-neck flask with Phenol (10 molar equivalents relative to aldehyde).[1]

    • Add Catalyst (5-10 wt% based on phenol) and Promoter (0.2 wt% based on phenol).[1]

    • Heat to 50°C under N2 flow. Note: Do not exceed 60°C; higher temps favor impurities.[1]

  • Reaction:

    • Add n-Butyraldehyde dropwise over 3 hours.[1]

    • Stir vigorously. The reaction is biphasic if water accumulates; resin catalysts require good agitation.

    • Hold at 50°C for an additional 3 hours after addition is complete.

  • Workup:

    • Filter off the solid catalyst (can be washed and reused).[5]

    • Distillation: Distill off excess phenol and water under high vacuum (<10 mmHg). The pot temperature should not exceed 130°C to prevent degradation.

    • Residue: You will be left with a crude oil/solid.[1]

  • Purification (Crystallization):

    • Dissolve the crude residue in Toluene or a Methanol/Water mixture (70:30) at reflux.[5][6]

    • Cool slowly to room temperature, then to 4°C.

    • Filter the white crystals.

    • Yield Check: If yield is low, concentrate the mother liquor and recrystallize a second crop.

Part 4: Troubleshooting Decision Tree

Troubleshooting Start Start: Analyze Crude Product CheckYield Is Yield > 80%? Start->CheckYield CheckPurity Is p,p'-Isomer > 95%? CheckYield->CheckPurity Yes LowYield Issue: Oligomers/Tars CheckYield->LowYield No CheckColor Is Product White? CheckPurity->CheckColor Yes LowSelectivity Issue: High o,p'-isomer CheckPurity->LowSelectivity No Success Process Optimized CheckColor->Success Yes ColorIssue Issue: Oxidation CheckColor->ColorIssue No FixYield Action: Increase Phenol Ratio Slow Aldehyde Addition LowYield->FixYield FixSelectivity Action: Add Thiol Promoter Lower Temperature LowSelectivity->FixSelectivity FixColor Action: N2 Purge Add Na-Dithionite ColorIssue->FixColor

Caption: Fig 2. Decision matrix for optimizing bisphenol condensation reactions.

FAQs

Q: Can I use sulfuric acid instead of ion-exchange resin? A: Yes, concentrated H2SO4 is a classic catalyst.[1] However, it is corrosive and difficult to remove completely, often leading to colored products during the distillation step.[7] If used, you must neutralize the acid with base (e.g., NaOH) and wash thoroughly before distillation [1].

Q: Why is my product an oil that won't crystallize? A: This usually indicates high impurity levels (o,p'-isomers or oligomers) preventing crystal lattice formation.[1] Try "seeding" the oil with a pure crystal of the target compound or triturating with a non-solvent like hexane to induce precipitation.

Q: How do I regenerate the resin catalyst? A: Wash the resin with phenol to remove adsorbed tars, then with methanol/water to remove salts, and finally dry it. If activity is still low, the sulfonic acid sites may be permanently fouled by heavy oligomers.

References

  • Makhija, S. et al. (2002). Process for the preparation of bisphenols.[6][8][9][10] US Patent 6,465,697. Washington, DC: U.S. Patent and Trademark Office.[1] Link

  • Jerabek, K. et al. (1989). Comparison of the kinetics of bisphenol A synthesis on promoted and unpromoted ion exchanger catalysts.
  • McClure, J. et al. (1992). Purification of 4,4'-biphenol. US Patent 5,130,467. (Contextual reference for bisphenol purification via reducing agents). Link

  • Kissinger, G. (1998). Method for preparing 1,1,1-tris(4-hydroxyphenyl)ethane. US Patent 5,763,686. (Demonstrates high phenol ratios for aldehyde condensation). Link

Sources

Optimization

Technical Support Hub: Purification of 4,4'-Butylidenebisphenol

Topic: Removing Unreacted Phenol from 4,4'-Butylidenebisphenol Product Core Directive & Executive Summary The Challenge: In the acid-catalyzed condensation of phenol with butyraldehyde (or methyl ethyl ketone) to synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing Unreacted Phenol from 4,4'-Butylidenebisphenol Product

Core Directive & Executive Summary

The Challenge: In the acid-catalyzed condensation of phenol with butyraldehyde (or methyl ethyl ketone) to synthesize 4,4'-butylidenebisphenol (also known as Bisphenol B or 1,1-bis(4-hydroxyphenyl)butane), an excess of phenol is invariably required to suppress oligomerization.[1][2] Consequently, the crude product matrix is a solid bisphenol contaminated with significant unreacted phenol.

The Solution: Phenol removal relies on exploiting the drastic differences in volatility and water solubility between the monomeric phenol and the dimeric bisphenol product.

  • Phenol: Steam-volatile, moderately water-soluble (miscible >66°C), low melting point (41°C).[1][2]

  • 4,4'-Butylidenebisphenol: Non-volatile, water-insoluble, high melting point (~126°C).[1][2]

This guide provides three validated protocols ranging from bulk removal (Steam Distillation) to high-purity polishing (Recrystallization).[1][2]

Initial Assessment: Do You Have Free Phenol?

Before initiating purification, confirm the presence of phenol.

Indicator Observation Mechanism
Odor Sweet, medicinal, tarry smell.[1][2]Phenol has a high vapor pressure; pure bisphenols are odorless.
Texture Sticky, semi-solid, or "wet" crystals.Phenol acts as a solvent, depressing the melting point (eutectic formation).
Color Pink to Reddish-Brown.[1][2]Phenol oxidizes rapidly to quinones; pure bisphenol is white/off-white.[1][2]
TLC Fast-moving spot (

in Hex/EtOAc).[1][2]
Phenol is less polar than the bisphenol product (

).[1][2]

Workflow Visualization

The following decision tree outlines the optimal purification strategy based on your current purity level.

PurificationWorkflow Start Crude Reaction Mixture (Bisphenol + Excess Phenol + Acid Catalyst) Step1 Step 1: Neutralization & Washing Remove Acid Catalyst Start->Step1 Check1 Is Phenol Content > 5%? Step1->Check1 MethodA Method A: Steam Distillation (Best for Bulk Removal) Check1->MethodA Yes (High Phenol) MethodB Method B: Hot Water Wash (For Moderate Impurity) Check1->MethodB No (Low Phenol) Check2 Is Product Solid? MethodA->Check2 MethodB->Check2 Check2->MethodA No (Oily/Sticky) MethodC Method C: Recrystallization (Final Polish: Toluene or MeOH/H2O) Check2->MethodC Yes Final Pure 4,4'-Butylidenebisphenol (>99% Purity, White Powder) MethodC->Final

Figure 1: Decision matrix for selecting the appropriate purification protocol based on crude purity.

Technical Protocols

Protocol A: Steam Distillation (The "Gold Standard")

Best For: Crude reaction mixtures containing >10% unreacted phenol.[2] Principle: Phenol forms a minimum-boiling azeotrope with water (9.2% phenol, 90.8% water at 99.6°C) and is steam volatile.[1][2] The bisphenol product is too heavy (MW 242.[2]3) to volatilize and remains in the pot.[2]

Step-by-Step:

  • Setup: Place the crude reaction mass in a round-bottom flask equipped with a Claisen adapter, a steam inlet tube (extending to the bottom), and a condenser.

  • Heating: Heat the flask contents to ~100°C (internal temperature). If the bisphenol is solid, add enough water to create a slurry.

  • Steam Injection: Pass vigorous steam through the mixture.

    • Observation: The distillate will appear cloudy (emulsion of phenol/water).[2]

  • Monitoring: Continue distillation until the distillate runs clear and is odorless.

    • Validation: Add 1 drop of Ferric Chloride (

      
      ) to a distillate aliquot.[2] No violet color indicates phenol is gone.[2]
      
  • Isolation: Cool the pot residue to room temperature. The bisphenol will granulate into a solid. Filter, wash with cold water, and dry.[1]

Protocol B: Hot Water Washing (Green Chemistry)

Best For: Small scale (<50g) or when steam distillation setup is unavailable.[1][2] Principle: Phenol becomes miscible with water above 66°C (Critical Solution Temperature).[1][2] Bisphenol B remains virtually insoluble (<0.1 g/100 mL).[1][2][3]

Step-by-Step:

  • Slurry Formation: Suspend the crude solid in water (ratio: 10 mL water per 1 g solid).[2]

  • Heating: Heat the slurry to 80-90°C with vigorous stirring for 30 minutes.

    • Note: Do not exceed 95°C to avoid melting the product into a fused oil (MP ~126°C), although if it does melt, phenol extraction is actually faster from the oil phase.

  • Cooling & Filtration: Allow the mixture to cool slowly to room temperature.

  • Repeat: Filter the solid. If the filtrate smells of phenol, repeat the process.

  • Drying: Dry in a vacuum oven at 60°C.

Protocol C: Recrystallization (High Purity Polish)

Best For: Final purification to achieve >99% purity and remove color bodies.[2] Solvent Choice:

  • Toluene: Excellent for removing trace phenol.[2] Bisphenols are often soluble in hot toluene but insoluble in cold. Phenol remains soluble in cold toluene.[2]

  • Methanol/Water: Classic "solvent pair" method.[2]

Toluene Method:

  • Dissolve crude dry solid in boiling toluene (approx. 3-5 mL per gram).[1][2]

  • If insoluble particles remain, filter hot.[1]

  • Allow to cool slowly to room temperature, then chill in an ice bath.

  • Filter the white crystals. Wash with cold toluene.[2]

    • Why this works: Phenol is extremely soluble in toluene even at 0°C; Bisphenol B crystallizes out.

Troubleshooting & FAQs

Q1: My product is turning pink/red during drying. Why?

Cause: Oxidation of residual phenol or trace acid catalyst remaining in the crystals. Fix:

  • Ensure the Acid Catalyst was fully neutralized before purification. Acid promotes oxidation.[2]

  • Add a trace amount of sodium dithionite (

    
    ) during the hot water wash (Protocol B) to act as a reducing agent.[2]
    
  • Dry under vacuum or inert atmosphere (

    
    ), avoiding prolonged exposure to air at high heat.[1][2]
    
Q2: The product oils out instead of crystallizing.

Cause: "Oiling out" occurs when the product melts before it dissolves, or impurities (like phenol) depress the melting point below the solvent boiling point. Fix:

  • Seed Crystals: Add a tiny crystal of pure bisphenol to the cooling solution to induce nucleation.

  • Scratching: Scratch the inner wall of the flask with a glass rod.

  • Use Method A first: High phenol content causes oiling.[2] Steam distill first to remove the bulk phenol, then recrystallize.

Q3: Can I use NaOH to wash out the phenol?

Technical Insight: While phenol is acidic (


), the bisphenol product also possesses phenolic hydroxyl groups with similar acidity.
Risk:  Washing with strong base (NaOH/KOH) will deprotonate both the impurity and the product, causing significant yield loss (product dissolves in water).[2]
Recommendation:  Avoid caustic washes.[2] Rely on the solubility difference in neutral water or organic solvents.

Data Summary: Solubility Profile

SolventPhenol (Impurity)4,4'-Butylidenebisphenol (Product)Action
Water (25°C) Soluble (8g/100mL)Insoluble (<0.1%)Wash Medium
Water (90°C) MiscibleInsolubleHot Wash Medium
Toluene (25°C) SolubleInsolubleCrystallization (Mother Liquor)
Toluene (110°C) SolubleSolubleCrystallization (Solvent)
Methanol SolubleSolubleDissolving Agent

References

  • Synthesis and Properties of Bisphenol B : ChemBK Chemical Database. "BISPHENOL B Properties and Solubility." Accessed October 2023.[2][4][5]

  • Purification of Bisphenols : US Patent 3,326,986. "Process for purifying 4,4'-isopropylidenediphenol." (Describes toluene recrystallization logic applicable to butylidene analogs).

  • Phenol Solubility Data : Chemistry LibreTexts. "Physical Properties of Phenol."

  • General Recrystallization Solvents : University of Rochester. "Solvents for Recrystallization."[2][6][7][8][9]

  • Bisphenol B Melting Point : Sigma-Aldrich.[1][2] "Bisphenol B Product Specification." (Confirming MP ~126°C vs Phenol ~41°C).[1][2]

Sources

Troubleshooting

optimizing catalyst concentration for 1,1-diyl bisphenol synthesis

Executive Summary: The Kinetic Sweet Spot Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of 1,1-diyl bisphenols (e.g., Bisphenol A, Bisphenol Z, Bisphenol F) is suffer...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Kinetic Sweet Spot

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of 1,1-diyl bisphenols (e.g., Bisphenol A, Bisphenol Z, Bisphenol F) is suffering from one of three critical failures: poor regioselectivity (high o,p'-isomer content), rapid catalyst deactivation , or sub-optimal reaction kinetics .

In the synthesis of 1,1-diyl bisphenols via the condensation of carbonyls (ketones/aldehydes) with phenols, the catalyst concentration is not a linear "more is better" variable. It is a vector that intersects with mass transfer limitations, water poisoning, and thermal runaway risks.

This guide moves beyond basic textbook procedures to address the hydrodynamic and mechanistic realities of using Cation Exchange Resins (IER) and Thiol Promoters in this synthesis.

The Mechanism: Why Concentration Matters

To troubleshoot, you must visualize the molecular bottleneck. The reaction follows an electrophilic aromatic substitution (


) pathway.
  • Activation: The acid catalyst protonates the carbonyl oxygen (e.g., acetone), creating a carbenium ion.

  • First Attack: This ion attacks a phenol ring, forming a tertiary alcohol (carbinol) intermediate.

  • Dehydration & Second Attack: The carbinol is protonated, loses water (critical step), and the resulting cation attacks a second phenol molecule.

The Thiol Effect: Without a thiol promoter, the second attack is slow and non-selective, leading to significant o,p'-isomers. The thiol reacts with the ketone to form a hemithioacetal/thioketal intermediate, which generates a more reactive sulfonium ion species. This species preferentially directs the incoming phenol to the para position due to steric and electronic effects.

Visualizing the Pathway

BisphenolMechanism Ketone Carbonyl Source (Acetone/Aldehyde) Inter1 Protonated Intermediate Ketone->Inter1 + Acid Acid Acid Catalyst (H+) Acid->Inter1 Thiol Thiol Promoter (R-SH) PP_BPA p,p'-Bisphenol (Target 1,1-diyl) Thiol->PP_BPA Promoter Carbinol Carbinol (Tertiary Alcohol) Inter1->Carbinol + Phenol Water H2O (Catalyst Poison) Carbinol->Water Dehydration Carbinol->PP_BPA Thiol-Assisted (Fast, Selective) OP_BPA o,p'-Bisphenol (Impurity) Carbinol->OP_BPA Unpromoted (Slow, Steric Issues) Water->Acid Inhibits Active Sites

Figure 1: Reaction pathway highlighting the bifurcation between thiol-promoted selectivity and water-induced catalyst inhibition.

Optimization Protocol: The Variables

Do not treat catalyst loading in isolation. Use the following matrix to determine your optimal set point.

Table 1: Optimization Matrix
ParameterTypical RangeThe "Trap" (Why it fails)Corrective Action
Catalyst Loading (Solid Resin) 2 – 10 wt% (Batch)1 – 4 LHSV (Continuous)Mass Transfer Limit: Beyond a certain loading, the rate is limited by diffusion into the resin bead, not the number of acid sites. Adding more catalyst wastes material without increasing rate.Run a "loading study."[1] If doubling catalyst from 4% to 8% yields <10% rate increase, you are diffusion-limited. Reduce bead size or increase agitation.
Thiol Promoter 2 – 20 mol% (relative to acid sites)Odor & Leaching: High bulk thiol concentrations contaminate the product and require expensive downstream scrubbing.Use promoter-modified resins (e.g., thiazolidine-functionalized) where the thiol is chemically bound to the polymer backbone.
Phenol : Ketone Molar Ratio 5:1 – 15:1Oligomerization: Low ratios (<5:1) starve the reaction of phenol, causing the reactive carbocation to attack existing bisphenol molecules, forming tars/trisphenols.Maintain high phenol excess. It acts as both reactant and solvent, swelling the resin to improve diffusion.
Water Content < 0.5 wt%Site Poisoning: Water adheres to sulfonic acid sites more strongly than phenol/acetone, effectively shutting down the catalyst.Implement continuous water removal (e.g., inert gas purge, azeotropic distillation, or molecular sieves in the recycle loop).

Troubleshooting Guide (FAQ Format)

This section addresses specific tickets often raised by process chemists.

Ticket #01: "My conversion rate starts high but drops drastically after 30 minutes."

Diagnosis: Water Poisoning. The condensation reaction generates one mole of water for every mole of bisphenol. In a batch system, this water accumulates. Sulfonic acid resins (like Amberlyst-15) are highly hydrophilic. The water forms a hydration shell around the


 groups, blocking the organic reactants.

Resolution:

  • Immediate: Check your initial water content in the phenol feed. It must be <0.1%.

  • Process: If running a batch reactor, you must remove water in situ.

    • Option A: Apply a vacuum or nitrogen sweep to strip water (if reactants are not too volatile).

    • Option B: Switch to a continuous fixed-bed reactor where the water is washed away downstream.

Ticket #02: "I increased catalyst loading, but selectivity for the p,p'-isomer decreased."

Diagnosis: Thermal Hotspots (Exotherm Control). The condensation is exothermic. Increasing catalyst loading increases the global reaction rate, generating heat faster than your cooling jacket can remove it.

  • The Science: High temperatures favor the kinetic product (o,p'-isomer) over the thermodynamic product (p,p'-isomer). It also promotes isomerization of p,p' back to o,p'.

Resolution:

  • Reduce Loading: Drop back to the previous concentration.

  • Staging: In a fixed bed, dilute the catalyst with inert material (e.g., glass beads) at the reactor inlet to spread out the heat generation.

  • Temperature Check: Ensure the internal bed temperature never exceeds 75°C (for BPA).

Ticket #03: "My catalyst beads are breaking or turning into powder."

Diagnosis: Osmotic Shock & Mechanical Attrition. Resins swell in phenol and shrink in water/acetone mixtures. Rapid changes in feed composition cause osmotic shock, shattering the beads.

Resolution:

  • Pre-swelling: Never load dry resin directly into a hot reactor. Pre-swell the resin in phenol for 24 hours before starting the reaction.

  • Agitation: In stirred tanks, use an overhead stirrer with a hydrofoil impeller, not a magnetic stir bar (which grinds beads against the reactor floor).

Diagnostic Logic Tree

Use this flow to diagnose yield/selectivity issues.

TroubleshootingTree Start Problem Detected IssueType Identify Main Symptom Start->IssueType LowConv Low Conversion / Rate IssueType->LowConv LowSel Low p,p'-Selectivity IssueType->LowSel CheckWater Check Water Content Is it > 0.5%? LowConv->CheckWater CheckTemp Check Temperature Is it > 80°C? LowSel->CheckTemp WaterYes Water Poisoning Action: Dehydrate Feed CheckWater->WaterYes Yes WaterNo Check Mass Transfer Action: Increase Agitation or Reduce Bead Size CheckWater->WaterNo No TempYes Thermal Isomerization Action: Improve Cooling CheckTemp->TempYes Yes TempNo Check Promoter Action: Add Thiol or Regen Catalyst CheckTemp->TempNo No

Figure 2: Decision tree for isolating catalyst and process failures.

References

  • Yadav, G. D., & Kirthivasan, N. (1997).[2] Synthesis of bisphenol-A: Comparison of efficacy of ion exchange resin catalysts vis-à-vis heteropolyacid supported on clay and kinetic modelling. Applied Catalysis A: General, 154(1-2), 29-53. Link

  • Nowińska, K., & Kaleta, W. (2000).[2] Synthesis of bisphenol-A over heteropoly compounds encapsulated into mesoporous molecular sieves.[2] Applied Catalysis A: General, 203(1), 91-100.[2] Link

  • Jerábek, K., et al. (2002).[2] Relations between morphology and catalytic activity of ion exchanger catalysts for synthesis of bisphenol A. Applied Catalysis A: General, 232(1-2), 181-188.[2] Link

  • Van de Vyver, S., et al. (2012). Kinetic and Regiochemical Control of the Thiol-Promoted Catalytic Synthesis of Diphenolic Acid. ACS Catalysis, 2(12), 2700–2704.[3] Link[3]

Sources

Optimization

minimizing ortho-isomer byproducts in 4,4'-butylidenebisphenol synthesis

The following technical guide is designed for the synthesis and optimization of 4,4'-butylidenebisphenol (1,1-bis(4-hydroxyphenyl)butane) , derived from the condensation of phenol and n-butyraldehyde. It addresses the sp...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is designed for the synthesis and optimization of 4,4'-butylidenebisphenol (1,1-bis(4-hydroxyphenyl)butane) , derived from the condensation of phenol and n-butyraldehyde. It addresses the specific challenge of minimizing ortho-isomer byproducts (2,4'- and 2,2'-isomers).

Topic: Minimizing Ortho-Isomer Byproducts & Process Optimization

Doc ID: BBP-OPT-2024 | Revision: 1.4 | Status: Approved for R&D Use

The Mechanistic Core: Why Ortho-Isomers Form

To minimize byproducts, you must first understand the competition between Kinetic and Thermodynamic control in the condensation of phenol with n-butyraldehyde.

The reaction proceeds in two stages:[1][2][3]

  • Addition: Protonated butyraldehyde attacks phenol to form a carbinol (1-(4-hydroxyphenyl)butanol).

  • Condensation: The carbinol dehydrates to a reactive Quinone Methide (QM) intermediate, which is then attacked by a second phenol molecule.

The Problem: The ortho position on the phenol ring is electronically activated and statistically favored (2 ortho sites vs. 1 para site). Without intervention, the QM intermediate is attacked indiscriminately, leading to significant 2,4'-butylidenebisphenol (o,p'-isomer) formation.

The Solution (The Thiol Effect): High p,p'-selectivity is achieved by using a thiol (mercaptan) promoter . The thiol reacts with the QM intermediate faster than phenol, forming a bulky alkyl sulfide. This sulfide intermediate acts as a "soft" alkylating agent that is sterically hindered from attacking the ortho position of the second phenol, thereby forcing attack at the accessible para position.

Mechanism Visualization

BBP_Mechanism Start Phenol + n-Butyraldehyde Acid Acid Catalyst (H+) Start->Acid Carbinol Carbinol Intermediate Acid->Carbinol QM Quinone Methide (Reactive Electrophile) Carbinol->QM Direct Direct Phenol Attack (Unselective) QM->Direct No Thiol ThiolPath Thiol Attack (Mercaptan Promoter) QM->ThiolPath + Thiol Ortho 2,4'-Isomer (High Impurity) Direct->Ortho Kinetic Control Para 4,4'-BBP (Target) Direct->Para Sulfide Bulky Sulfide Adduct (Steric Control) ThiolPath->Sulfide Selective Transfer Sulfide->Para Selective Transfer

Figure 1: The Thiol-Promoted Pathway. Note how the Thiol route bypasses the unselective direct attack, steering the reaction toward the 4,4'-isomer via steric guidance.

Troubleshooting Guides

Scenario A: High Levels of 2,4'-Isomer (Ortho-Para)

User reports: "My HPLC shows 15-20% of the o,p'-isomer. I need >98% p,p'."

Diagnostic Question Technical Explanation & Solution
Is a thiol promoter present? Root Cause: Without a thiol (e.g., 3-mercaptopropionic acid or dodecyl mercaptan), the reaction relies on acid catalysis alone, which yields ~60:40 p,p':o,p' ratios. Action: Add a thiol co-catalyst at 1000–3000 ppm relative to the aldehyde.
Is the temperature too high? Root Cause: Temperatures >70°C increase the kinetic energy of the system, overcoming the steric barrier of the ortho position. It also degrades the thiol promoter. Action: Lower reaction temperature to 40°C – 50°C . Lower temps favor the thiol-mediated mechanism.
Is the Phenol:Aldehyde ratio too low? Root Cause: Low ratios (<5:1) encourage oligomerization and reduce the probability of the "selective" second attack. Action: Increase the molar ratio to 8:1 or 10:1 (Phenol:Butyraldehyde). Excess phenol acts as a solvent and improves selectivity.
Scenario B: Low Yield / Heavy Tar Formation

User reports: "The product is dark orange/brown and yield is <50%."

Diagnostic Question Technical Explanation & Solution
Is the acid strength sufficient? Root Cause: Weak acids fail to dehydrate the carbinol efficiently, leading to side reactions. Action: Use Dry HCl gas or a Sulfonated Cation Exchange Resin (e.g., Amberlyst-15). Avoid aqueous mineral acids if possible, as water inhibits the condensation.
Was the aldehyde added too fast? Root Cause: Rapid addition creates localized high concentrations of aldehyde, favoring self-condensation (aldol) and polymerization (tars) over bisphenol formation. Action: Implement slow, dropwise addition of butyraldehyde over 2–4 hours.
Is oxygen excluded? Root Cause: Phenolic compounds oxidize easily to quinones (color bodies). Action: Maintain a strict Nitrogen (

) blanket
throughout the reaction.

Optimized Synthesis Protocol

Target: 4,4'-Butylidenebisphenol (1,1-bis(4-hydroxyphenyl)butane) Scale: Laboratory (100g scale)

Materials:
  • Reagent A: Phenol (Molten, high purity)

  • Reagent B: n-Butyraldehyde[4]

  • Catalyst: Cation Exchange Resin (e.g., Dowex 50W or Amberlyst 15, dry)

  • Promoter: 3-Mercaptopropionic acid (3-MPA)

  • Solvent: None (Phenol melt) or minimal Toluene for crystallization.

Step-by-Step Methodology:
  • Preparation:

    • Charge a jacketed glass reactor with Phenol (10 molar equivalents relative to aldehyde).

    • Add Catalyst (5 wt% loading based on aldehyde) and Promoter (0.2 wt% 3-MPA).

    • Inert the system with

      
       and heat to 45°C .
      
  • Reaction:

    • Add n-Butyraldehyde (1 molar equivalent) dropwise over 3 hours .

    • Critical: Maintain temperature between 45°C and 50°C . Do not exceed 55°C to prevent ortho formation.

    • Stir for an additional 2 hours after addition is complete.

  • Work-up:

    • Filter off the solid catalyst (resin) while warm.

    • Distill off excess phenol under high vacuum (10 mmHg) at <100°C. Note: Minimize thermal history to prevent isomerization.

  • Purification (Crystallization):

    • Dissolve the crude residue in a mixture of Methanol/Water (70:30) or Toluene .

    • Cool slowly to 5°C. The p,p'-isomer is significantly less soluble than the o,p'-isomer and will crystallize out.

    • Filter and wash with cold solvent.

Expected Isomer Distribution (Optimized vs. Unoptimized)
ParameterUnoptimized (Acid Only)Optimized (Acid + Thiol + Low Temp)
4,4'-Isomer (Target) 60 - 70%> 96%
2,4'-Isomer (Byproduct) 20 - 30%< 3%
2,2'-Isomer 5 - 10%< 0.5%
Color Amber/BrownWhite/Pale Yellow

Advanced Troubleshooting Logic Tree

Use this flow to diagnose persistent purity issues.

Troubleshooting Start Problem Identified CheckPurity Check HPLC Purity Start->CheckPurity HighOrtho High 2,4'-Isomer (>5%) CheckPurity->HighOrtho HighColor High Color / Tars CheckPurity->HighColor LowYield Low Yield CheckPurity->LowYield ThiolCheck Check Thiol Promoter (Is it fresh? Is it present?) HighOrtho->ThiolCheck Action2 Improve Cooling / Slow Addition HighColor->Action2 Oxidation/Hot Spots RatioCheck Check Phenol Ratio (Must be >8:1) LowYield->RatioCheck TempCheck Check Reaction Temp (Must be <55°C) ThiolCheck->TempCheck Thiol OK Action1 Add/Refresh Thiol ThiolCheck->Action1 No/Old Thiol TempCheck->Action2 Temp >55°C Action3 Increase Phenol Excess RatioCheck->Action3

Figure 2: Diagnostic Logic for Process Deviation.

Frequently Asked Questions (FAQs)

Q: Can I use sulfuric acid instead of ion exchange resin? A: Yes, concentrated


 is effective, but it is harder to remove. Residual strong acid during the distillation step can catalyze the isomerization  of your product back to the ortho form or cause decomposition. If using liquid acid, you must neutralize completely (e.g., with Sodium Carbonate) before distillation.

Q: Why is the Phenol:Aldehyde ratio so high (10:1)? A: In condensation polymerization, a 1:1 ratio leads to linear chains (Novolac resins). To stop the reaction at the "Bisphenol" stage (2 phenols, 1 aldehyde linker), you need a vast statistical excess of phenol to ensure the aldehyde reacts with two separate phenol rings rather than continuing to react with the product.

Q: My product is pink. What happened? A: Pink coloration indicates oxidation of the phenol or the bisphenol to quinones. This is usually due to air leaks or insufficient nitrogen purging. While aesthetically undesirable, it can often be removed by washing the final crystals with a solvent containing a small amount of reducing agent (e.g., Sodium Dithionite).

References

  • Mechanistic Found

    • Title: Kinetics of acid-catalyzed aldol condensation reactions of aliph
    • Relevance: Establishes the baseline kinetics for aldehyde-phenol condensations and the necessity of controlling temper
    • Source:

  • Thiol Promoter Efficiency

    • Title: Purification of 1,1,1-tris(4'-hydroxyphenyl)ethane (and general bisphenol catalysis).[5]

    • Relevance: Describes the use of beta-mercaptopropionic acid as a co-catalyst to improve selectivity and suppress impurities in hindered bisphenol synthesis.
    • Source:[5]

  • Purification & Crystallization Str

    • Title: Process for purifying a bisphenol.[3][5][6][7]

    • Relevance: Details the industrial standard for separating p,p' isomers from o,p' isomers using crystallization and w
    • Source:

  • Reaction Conditions & Selectivity

    • Title: Effect of molar ratios of phenol, formaldehyde, and catalyst on the properties of phenol–formaldehyde resin.[8]

    • Relevance: Provides quantitative insight into how Phenol:Aldehyde ratios influence oligomerization vs.
    • Source:

Sources

Troubleshooting

troubleshooting color degradation in 4,4'-(Butane-1,1-diyl)diphenol polymers

Introduction: The Chemistry of Color Welcome to the technical support center. If you are accessing this guide, you are likely observing unexpected yellowing or browning in polymers derived from 4,4'-(Butane-1,1-diyl)diph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Chemistry of Color

Welcome to the technical support center. If you are accessing this guide, you are likely observing unexpected yellowing or browning in polymers derived from 4,4'-(Butane-1,1-diyl)diphenol (often referred to as 1,1-bis(4-hydroxyphenyl)butane ).

Unlike standard Bisphenol A (BPA), your monomer features a 1,1-diyl bridge with a pendant propyl chain. This structural nuance dictates its degradation profile. The discoloration is rarely random; it is a specific chemical response to thermal or radiative stress, primarily driven by the formation of conjugated chromophores known as Quinone Methides and Photo-Fries rearrangement products .

This guide bypasses generic advice to target the molecular root causes of degradation in this specific class of bisphenols.

Part 1: Thermal Degradation (Processing & Aging)

User Question: "My polymer pellets are clear, but the extrudate turns yellow/orange immediately after processing at 260°C. Is this oxidation?"

Technical Diagnosis: Yes, but specifically Quinone Methide (QM) formation. The 1,1-diyl bridge in your monomer contains a tertiary benzylic carbon with a single hydrogen atom. Under high shear and heat (extrusion), this hydrogen is easily abstracted by free radicals (R•).

Once this hydrogen is removed, the radical stabilizes by rearranging the aromatic ring into a Quinone Methide structure. QMs are intensely colored (yellow to deep red) and are the primary source of "process yellowing."

The Mechanism (Visualization):

ThermalDegradation cluster_0 Degradation Pathway Polymer Pristine Polymer (Colorless) Radical Benzylic Radical (H-Abstraction) Polymer->Radical Oxidative Attack Heat Heat/Shear (>250°C) Heat->Radical QM Quinone Methide (Yellow Chromophore) Radical->QM Electron Rearrangement Crosslink Crosslinked Gel (Brown/Insoluble) QM->Crosslink Polymerization of QM

Caption: Figure 1. Thermal oxidation pathway transforming the colorless bisphenol linkage into highly colored Quinone Methide species.

Troubleshooting Protocol:

  • Quantify the Oxidative Induction Time (OIT):

    • Method: DSC (Differential Scanning Calorimetry).

    • Protocol: Heat sample to 200°C under Nitrogen, then switch to Oxygen. Measure time to exotherm.

    • Target: If OIT < 10 mins, your stabilization package is insufficient.

  • Optimize the Antioxidant Ratio:

    • Do not rely solely on Hindered Phenols (primary antioxidants). In some cases, hindered phenols can themselves oxidize to form colored quinones (pink/yellow).

    • Solution: Shift the ratio heavily toward Phosphite Process Stabilizers (Secondary Antioxidants). Phosphites reduce hydroperoxides without forming colored byproducts.

    • Recommended Ratio: 4:1 (Phosphite : Phenolic).

Part 2: Photodegradation (UV Exposure)

User Question: "Our molded parts are clear initially but yellow significantly after 1 week of UV exposure. We are using standard antioxidants."

Technical Diagnosis: Antioxidants do not stop UV degradation. You are witnessing the Photo-Fries Rearrangement . Polymers based on aromatic bisphenols (polycarbonates/polyesters) absorb UV light directly. The energy causes the ester/carbonate linkage to break and rearrange in situ. The result is a hydroxybenzophenone structure built directly into the polymer backbone. While this new structure actually acts as a UV stabilizer, it is inherently yellow.

The Mechanism (Visualization):

PhotoFries UV UV Radiation (290-400nm) Backbone Carbonate/Ester Linkage UV->Backbone Cage Solvent Cage Radical Pair Backbone->Cage Homolytic Cleavage Fries Photo-Fries Product (Hydroxybenzophenone) Cage->Fries Rearrangement Yellow Permanent Yellowing Fries->Yellow Chromophore Accumulation

Caption: Figure 2. The Photo-Fries rearrangement mechanism, where UV energy converts the polymer backbone into yellow UV-absorbing structures.

Troubleshooting Protocol:

  • Barrier Selection:

    • You must intercept the UV photon before it hits the polymer backbone.

    • Action: Incorporate a Benzotriazole or Triazine based UV absorber (UVA) at 0.3% - 0.5% loading.

  • Compatibility Check:

    • 4,4'-(Butane-1,1-diyl)diphenol polymers may have different solubility parameters than BPA polycarbonate.

    • Test: Check for "plate-out" (blooming) of the UV absorber on the mold surface. If observed, switch to a higher molecular weight UVA (e.g., dimerized benzotriazoles) to prevent migration.

Part 3: Monomer-Induced Instability (The Hidden Variable)

User Question: "We see batch-to-batch color variation even with the same stabilizer package. Is the polymer degrading?"

Technical Diagnosis: The issue is likely upstream synthesis impurities . 4,4'-(Butane-1,1-diyl)diphenol is typically synthesized by condensing phenol with butyraldehyde using an acidic catalyst (HCl, H₂SO₄, or Cationic Resins). If trace acid remains in the monomer, it acts as a pro-degradant during your polymerization or compounding, catalyzing hydrolysis and oxidation.

Validation Protocol (Self-Validating System):

StepActionMetricPass Criteria
1 Melt pH Test Dissolve 1g monomer in 10mL Methanol/Water (1:1). Measure pH.pH > 5.5
2 Iron Check ICP-MS analysis for Fe (Iron). Iron acts as a Fenton reagent, accelerating oxidation.Fe < 1 ppm
3 Isomer Purity HPLC Analysis. Look for 2,4'-isomers (ortho-para).> 99.5% p,p'-isomer

Corrective Action: If pH is low (< 5.0), add an Acid Scavenger to your polymer formulation.

  • Recommendation: Hydrotalcite (DHT-4A) or cycloaliphatic epoxy resins at 0.05% loading. These neutralize residual catalyst acidity and prevent "acid-catalyzed yellowing."

Summary of Stabilization Strategies

Defect TypeRoot CausePrimary Additive SolutionSecondary Additive Solution
Melt Yellowing Quinone Methide FormationPhosphite Stabilizer (e.g., Tris(2,4-di-tert-butylphenyl)phosphite)Hindered Phenol (Low loading)
UV Yellowing Photo-Fries RearrangementBenzotriazole UVA (High MW)HALS (Hindered Amine Light Stabilizer)
Pink/Red Discoloration "Phenolic Pink" (Over-oxidation of stabilizer)Reduce Phenolic Antioxidant loadAdd Acid Scavenger (Hydrotalcite)
Hydrolysis (Haze) Residual Acid CatalystAcid Scavenger (Epoxy/Hydrotalcite)Hydrolysis Stabilizer (Carbodiimide)

References

  • Madison Group. (n.d.). Yellowing of Polycarbonate - Mechanisms and Solutions. Retrieved from [Link]

  • ResearchGate. (2025).[1] Degradation and stabilization of polycarbonate during high temperature shearing.[2] Retrieved from [Link]

  • MDPI. (2017). Theoretical Confirmation of the Quinone Methide Hypothesis for Condensation Reactions.[3][4] Retrieved from [Link]

  • PubChem. (n.d.). 4,4'-(Butane-1,1-diyl)diphenol Compound Summary. Retrieved from [Link]

  • American Chemical Society. (2017). Photo-Fries Rearrangement of Aromatic Esters.[1][5][6] Journal of Physical Chemistry.[5] Retrieved from [Link]

Sources

Optimization

Technical Support Center: Controlling Molecular Weight Distribution in 4,4'-Butylidenebisphenol Polycarbonates

Welcome to the technical support center for the synthesis and characterization of 4,4'-butylidenebisphenol polycarbonates. This guide is designed for researchers, scientists, and drug development professionals to provide...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and characterization of 4,4'-butylidenebisphenol polycarbonates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during experimentation. Our goal is to empower you with the knowledge to precisely control the molecular weight and its distribution, critical parameters that dictate the final properties and performance of your polymers.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the control of molecular weight distribution in the synthesis of 4,4'-butylidenebisphenol polycarbonates.

Q1: What are the primary methods for synthesizing 4,4'-butylidenebisphenol polycarbonates?

A1: The two primary industrial methods for synthesizing polycarbonates, including those from 4,4'-butylidenebisphenol, are interfacial polymerization and melt transesterification.[1] Interfacial polymerization involves the reaction of a bisphenol, like 4,4'-butylidenebisphenol, with a diacid chloride (e.g., phosgene or a safer alternative like triphosgene) at the interface of two immiscible liquids, typically an aqueous alkaline solution and an organic solvent.[2][3] Melt transesterification is a non-phosgene process that involves the reaction of the bisphenol with a diaryl carbonate, such as diphenyl carbonate, at high temperatures and under vacuum.[1][4]

Q2: How does the monomer molar ratio affect the molecular weight of the resulting polycarbonate?

A2: The stoichiometry of the monomers is a critical factor in controlling the molecular weight of the polycarbonate. In melt transesterification, for instance, the molar ratio of the dihydroxy compound to the diaryl carbonate significantly influences the final molecular weight.[4][5] A precise 1:1 molar ratio is theoretically required to achieve the highest molecular weight. Any deviation from this ratio will lead to a lower molecular weight by limiting the chain growth.

Q3: What is the role of an end-capping agent in controlling molecular weight?

A3: An end-capping agent is a monofunctional compound that reacts with the growing polymer chains, terminating their growth.[6] This allows for precise control over the final molecular weight and stabilizes the polymer by capping reactive end-groups.[7] The amount of end-capping agent added is inversely proportional to the resulting molecular weight; a higher concentration of the end-capping agent leads to a lower average molecular weight.[8] Common end-capping agents include monofunctional phenols like 4-tert-butylphenol.[8]

Q4: How do reaction temperature and time influence the molecular weight distribution?

A4: Both reaction temperature and time are crucial parameters. In melt polymerization, higher temperatures and longer reaction times generally lead to higher molecular weights, but there is an optimal range.[4] Excessively high temperatures or prolonged reaction times can lead to side reactions, such as branching or degradation, which can broaden the molecular weight distribution.[5] In interfacial polymerization, reaction time also plays a significant role in determining the properties of the final polymer.[9] Careful control of these parameters is essential for achieving the desired molecular weight and a narrow polydispersity index (PDI).

Q5: What is the function of a phase-transfer catalyst in interfacial polymerization?

A5: A phase-transfer catalyst (PTC) is crucial in interfacial polymerization for transporting the deprotonated bisphenoxide anion from the aqueous phase to the organic phase, where the polymerization reaction with the diacid chloride occurs.[10][11][12] This enhances the reaction rate and allows for the formation of high molecular weight polymer under milder conditions. The choice and concentration of the PTC can significantly impact the polymerization kinetics and, consequently, the molecular weight and its distribution.

II. Troubleshooting Guide

This section provides a detailed guide to troubleshoot common problems encountered during the synthesis of 4,4'-butylidenebisphenol polycarbonates, focusing on issues related to molecular weight control.

Problem 1: Low Molecular Weight and Broad Polydispersity Index (PDI)

Probable Causes & Solutions

Probable Cause Explanation Recommended Solution
Imprecise Monomer Stoichiometry An excess of either the bisphenol or the carbonate source will limit the chain growth, resulting in lower molecular weight oligomers.Accurately weigh and charge the monomers. For melt polymerization, a slight excess of the diaryl carbonate may be used initially to compensate for any loss due to sublimation, but the final stages should approach a 1:1 ratio.
Inefficient Catalyst The catalyst may be inactive or used at a suboptimal concentration, leading to slow polymerization and incomplete reaction.[13]Screen different catalysts and optimize their concentration. For melt polymerization, common catalysts include alkali metal hydroxides, and various metal salts.[13][14] Ensure the catalyst is properly dispersed in the reaction mixture.
Presence of Impurities Water or other protic impurities can react with the growing polymer chains or the reactive monomers, leading to premature termination.Ensure all monomers, solvents, and the reaction setup are scrupulously dry. Perform reactions under an inert atmosphere (e.g., nitrogen or argon).
Suboptimal Reaction Temperature or Time Insufficient temperature or reaction time will not provide enough energy or time for the polymer chains to grow to a high molecular weight.[15]Optimize the temperature profile and reaction time for each stage of the polymerization (oligomerization and polycondensation). Monitor the viscosity of the reaction mixture as an indicator of molecular weight build-up.
Inefficient Removal of Byproducts In melt transesterification, the removal of the phenol byproduct is crucial to drive the equilibrium towards polymer formation.Apply a high vacuum, especially during the final stages of polymerization. Ensure efficient stirring to facilitate the diffusion and removal of the byproduct from the viscous polymer melt.
Problem 2: Inconsistent Batch-to-Batch Molecular Weight

Probable Causes & Solutions

Probable Cause Explanation Recommended Solution
Variability in Raw Material Quality Purity of monomers (4,4'-butylidenebisphenol and the carbonate source) can vary between batches, affecting the stoichiometry and introducing impurities.Use high-purity monomers and characterize each new batch before use. Store monomers under appropriate conditions to prevent degradation.
Inconsistent Heating and Mixing Non-uniform heating or inefficient mixing can create "hot spots" or areas of low reactivity within the reactor, leading to a broader molecular weight distribution and inconsistent results.Use a well-designed reactor with efficient agitation and a reliable temperature control system to ensure a homogeneous reaction environment.
Fluctuations in Vacuum Level In melt polymerization, inconsistent vacuum levels will lead to variable rates of byproduct removal, directly impacting the final molecular weight.Use a reliable vacuum pump and a calibrated gauge to maintain a consistent and high vacuum throughout the polycondensation stage.
Inconsistent End-Capping Agent Addition The timing and amount of end-capping agent addition are critical for controlling the final molecular weight.[8]Add the end-capping agent at a consistent point in the polymerization process, and ensure it is accurately measured and well-dispersed.

III. Experimental Protocols

A. Interfacial Polymerization of 4,4'-Butylidenebisphenol Polycarbonate

This protocol provides a general procedure for the synthesis of 4,4'-butylidenebisphenol polycarbonate via interfacial polymerization.

Materials:

  • 4,4'-Butylidenebisphenol

  • Phosgene solution (or a safer alternative like triphosgene) in a suitable organic solvent (e.g., dichloromethane)

  • Sodium hydroxide (NaOH)

  • Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

  • End-capping agent (e.g., 4-tert-butylphenol)

  • Dichloromethane (CH₂Cl₂)

  • Deionized water

  • Hydrochloric acid (HCl)

  • Methanol

Procedure:

  • Preparation of the Aqueous Phase: In a baffled reaction vessel equipped with a mechanical stirrer, a pH probe, and a condenser, dissolve 4,4'-butylidenebisphenol and the end-capping agent in a dilute aqueous solution of sodium hydroxide. The pH should be maintained between 10 and 12.

  • Addition of the Organic Phase: Add the phase-transfer catalyst to the aqueous solution. While stirring vigorously, slowly add the phosgene solution in dichloromethane.

  • Polymerization: Continue stirring vigorously to ensure intimate mixing of the two phases. Monitor the pH and add a dilute NaOH solution as needed to maintain the desired pH range. The reaction is typically exothermic and may require cooling.

  • Work-up: After the reaction is complete (indicated by a significant increase in the viscosity of the organic phase), stop the stirring and allow the phases to separate.

  • Purification: Separate the organic layer, wash it sequentially with dilute HCl and then with deionized water until the washings are neutral.

  • Precipitation: Precipitate the polycarbonate by slowly adding the dichloromethane solution to a large excess of a non-solvent like methanol with vigorous stirring.

  • Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at an elevated temperature (e.g., 80-100 °C) until a constant weight is achieved.

B. Melt Transesterification of 4,4'-Butylidenebisphenol Polycarbonate

This protocol outlines a general procedure for the synthesis of 4,4'-butylidenebisphenol polycarbonate via melt transesterification.

Materials:

  • 4,4'-Butylidenebisphenol

  • Diphenyl carbonate (DPC)

  • Catalyst (e.g., a mixture of an alkali metal hydroxide and a quaternary phosphonium salt)

  • End-capping agent (e.g., 4-tert-butylphenol)

Procedure:

  • Monomer Charging: Charge the 4,4'-butylidenebisphenol, diphenyl carbonate, and the end-capping agent into a high-temperature, high-vacuum reactor equipped with a mechanical stirrer and a distillation column.

  • Inerting: Purge the reactor with an inert gas (e.g., nitrogen) several times to remove any oxygen.

  • Oligomerization (First Stage): Heat the mixture under a nitrogen atmosphere to a temperature of 180-220 °C to melt the reactants and initiate the transesterification reaction. Phenol will start to distill off.

  • Catalyst Addition: Once the initial phenol has been removed, add the catalyst to the molten oligomers.

  • Polycondensation (Second Stage): Gradually increase the temperature to 250-300 °C while slowly reducing the pressure to a high vacuum (<1 mmHg). The viscosity of the melt will increase significantly as the molecular weight builds up. Continue the reaction until the desired viscosity (and molecular weight) is achieved.

  • Extrusion and Pelletization: Extrude the molten polymer from the reactor under an inert atmosphere and pelletize it for further processing and analysis.

IV. Visualizations

Factors Influencing Molecular Weight in Polycarbonate Synthesis

G cluster_synthesis Polycarbonate Synthesis cluster_properties Resulting Polymer Properties Monomer\nStoichiometry Monomer Stoichiometry Molecular\nWeight (Mw) Molecular Weight (Mw) Monomer\nStoichiometry->Molecular\nWeight (Mw) Directly Affects Catalyst\n(Type & Conc.) Catalyst (Type & Conc.) Catalyst\n(Type & Conc.)->Molecular\nWeight (Mw) Controls Rate Polydispersity\nIndex (PDI) Polydispersity Index (PDI) Catalyst\n(Type & Conc.)->Polydispersity\nIndex (PDI) Can Influence Reaction\nTemperature Reaction Temperature Reaction\nTemperature->Molecular\nWeight (Mw) Influences Rate & Side Reactions Reaction\nTemperature->Polydispersity\nIndex (PDI) Can Broaden Reaction\nTime Reaction Time Reaction\nTime->Molecular\nWeight (Mw) Determines Extent of Polymerization End-capping\nAgent End-capping Agent End-capping\nAgent->Molecular\nWeight (Mw) Limits Chain Growth Byproduct\nRemoval Byproduct Removal Byproduct\nRemoval->Molecular\nWeight (Mw) Drives Equilibrium

Caption: Key parameters controlling molecular weight and PDI.

Interfacial Polymerization Workflow

G A Aqueous Phase (Bisphenol, NaOH, PTC) C Vigorous Mixing (Interfacial Reaction) A->C B Organic Phase (Diacid Chloride, Solvent) B->C D Phase Separation C->D E Organic Phase Washing (Acid & Water) D->E F Precipitation in Non-Solvent E->F G Filtration & Drying F->G H Final Polycarbonate G->H

Caption: Workflow for interfacial polymerization.

Melt Transesterification Workflow

G A Charge Monomers & End-capper B Inert Atmosphere (Nitrogen Purge) A->B C Oligomerization (180-220°C, N2) B->C D Catalyst Addition C->D E Polycondensation (250-300°C, Vacuum) D->E F High Viscosity Melt E->F G Extrusion & Pelletization F->G H Final Polycarbonate G->H

Caption: Workflow for melt transesterification.

V. References

Sources

Troubleshooting

Technical Support Center: High-Purity Purification of 4,4'-(Butane-1,1-diyl)diphenol

Executive Summary You have requested a technical guide for the purification of 4,4'-(Butane-1,1-diyl)diphenol (CAS: 4081-02-1, also known as 1,1-bis(4-hydroxyphenyl)butane). This compound is a critical monomer for optica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You have requested a technical guide for the purification of 4,4'-(Butane-1,1-diyl)diphenol (CAS: 4081-02-1, also known as 1,1-bis(4-hydroxyphenyl)butane). This compound is a critical monomer for optical-grade polycarbonates and high-performance epoxy resins.

Unlike standard Bisphenol A (BPA), the butyl chain in the C1 position increases the molecule's lipophilicity and alters its crystallization kinetics. Achieving >99.5% purity requires a rigorous multi-stage approach to remove the three primary impurity classes: positional isomers (2,4'-isomer) , unreacted phenol , and oxidative color bodies .

This guide is structured as a dynamic troubleshooting workflow rather than a static textbook entry.

Module 1: The Purification Logic (Visual Workflow)

Before beginning, visualize the fate of impurities. The 4,4'-isomer (Target) has significantly higher symmetry and melting point than the 2,4'-isomer (Impurity), allowing for separation via fractional crystallization.

PurificationWorkflow Start Crude Reaction Mixture (Contains: 4,4'-isomer, 2,4'-isomer, Phenol, Color Bodies) Step1 Step 1: Steam Distillation / Evaporation (Removal of unreacted Phenol) Start->Step1 Step2 Step 2: Dissolution & Reduction (Solvent: Methanol/Water or Toluene) (Additive: Sodium Dithionite) Step1->Step2 Crude Solid Waste1 Waste Stream 1: Recycled Phenol Step1->Waste1 Phenol Recovery Step3 Step 3: Controlled Crystallization (Cooling Ramp: 10°C/hr) Step2->Step3 Homogeneous Solution Step4 Step 4: Filtration & Wash (Displacement of Mother Liquor) Step3->Step4 Slurry Final High Purity Product (>99.5% Purity, <10 APHA Color) Step4->Final Drying Waste2 Waste Stream 2: Mother Liquor (Enriched in 2,4'-isomer) Step4->Waste2 Filtrate Removal

Figure 1: Critical path for the isolation of high-purity 4,4'-(Butane-1,1-diyl)diphenol. Note the specific removal points for phenol vs. isomers.

Module 2: Troubleshooting & FAQs

Issue 1: "My product meets HPLC purity specs (>99%) but has a persistent pink or yellow hue."

Diagnosis: Oxidative Degradation.[1] Bisphenols are electron-rich and prone to oxidation to form quinones, which are highly colored even at ppm levels. This often occurs during the hot dissolution step.

Corrective Protocol:

  • Deoxygenation: Sparge your crystallization solvent with Nitrogen (

    
    ) for 15 minutes prior to heating.
    
  • Chemical Reduction: Add Sodium Dithionite (

    
    )  or Sodium Borohydride (
    
    
    
    )
    to the crystallization solvent (0.05% - 0.1% w/w relative to the bisphenol). This reduces colored quinones back to colorless hydroquinones/phenols.
  • Adsorption: If the color persists, incorporate an Activated Carbon treatment (e.g., Norit SA-2) during the hot dissolution phase, followed by hot filtration.

Issue 2: "I cannot separate the 2,4'-isomer. It co-crystallizes with the product."

Diagnosis: Solvent Selectivity Mismatch. The 2,4'-isomer is more soluble than the 4,4'-isomer, but if the solvent is too good (e.g., pure methanol or acetone), both will stay in solution (low yield). If the solvent is too poor (e.g., pure water or hexane), both will precipitate (low purity).

Corrective Protocol (The "Solubility Switch"): Switch to a Toluene/Water or Methanol/Water binary system.

  • Why? The 4,4'-isomer packs efficiently into a crystal lattice due to symmetry. The 2,4'-isomer's "kinked" structure disrupts packing, making it stay in the mother liquor longer.

  • Action: Use Toluene. Heat to 85-90°C to dissolve. Cool slowly. The 4,4'-isomer crystallizes out; the 2,4'-isomer remains in the toluene mother liquor.

Issue 3: "The crystals are too small and clog the filter."

Diagnosis: Shock Cooling (Nucleation Overload). Rapid cooling creates millions of tiny nuclei rather than allowing existing crystals to grow.

Corrective Protocol: Implement a Linear Cooling Ramp :

  • Hold at saturation temperature (

    
    ) for 30 mins.
    
  • Cool at a rate of 10°C per hour until nucleation begins (cloud point).

  • Hold at cloud point for 1 hour to allow "Ostwald Ripening" (fines dissolve, large crystals grow).

  • Resume cooling to final temperature (

    
    ).
    

Module 3: Validated Purification Protocols

Senior Scientist Note: We recommend Method A for initial bulk purification and Method B for final "optical grade" polishing.

Method A: Toluene Recrystallization (Bulk Purification)

Best for: Removing the 2,4'-isomer and oligomers.

  • Preparation: Charge crude 4,4'-(Butane-1,1-diyl)diphenol into a reactor.

  • Solvent Addition: Add Toluene (ratio: 3-4 mL per gram of solid).

  • Add Water: Add Water (ratio: 0.1 mL per gram of solid). Note: Small amounts of water can act as a polarity modifier to help exclude phenol.

  • Dissolution: Heat to 85-90°C under

    
     atmosphere. Stir until clear.
    
  • Crystallization: Cool to 25°C over 6 hours.

  • Filtration: Filter the slurry.

  • Wash: Wash the cake with cold Toluene (

    
    ).
    
  • Result: Typically raises purity from 95%

    
     99.0%.
    
Method B: Methanol/Water Polishing (High Purity)

Best for: Removing color bodies and trace solvent residues.

  • Dissolution: Dissolve the semi-pure crystals in Methanol (1.5 mL/g) at 60°C .

  • Decolorization: Add Activated Carbon (1% w/w) and stir for 30 mins. Hot filter to remove carbon.

  • Precipitation: Slowly add Water (warm, 50°C) to the filtrate until the solution becomes slightly turbid (approx. 30-40% water volume).

  • Crystallization: Cool slowly to 5°C .

  • Filtration: Filter and wash with a cold Methanol/Water (50:50) mixture.

  • Drying: Dry in a vacuum oven at 80°C for 12 hours.

  • Result: Purity >99.8%, APHA <10.

Module 4: Analytical Validation (HPLC)

You cannot improve what you cannot measure. Use this method to track the 2,4'-isomer.

ParameterSetting
Column C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm
Mobile Phase A Water (0.1% Phosphoric Acid)
Mobile Phase B Acetonitrile
Gradient 40% B to 90% B over 20 mins
Flow Rate 1.0 mL/min
Detection UV at 280 nm (Phenol absorption max)
Retention Order Phenol < 2,4'-isomer < 4,4'-isomer < Tris-phenols/Oligomers

References

  • Synthesis and Purification of Bisphenols

    • Source: U.S. Patent 3,326,986 (Process for purifying 4,4'-isopropylidenediphenol).
    • URL:

  • Isomer Separation Logic

    • Source:Separation of 2,4' and 4,4' isomers of bisphenol analogues. ResearchGate. Discusses the kinetic and thermodynamic differences between ortho-para and para-para isomers in bisphenol systems.
    • URL:

  • Crystallization of 1,1-Bis(4-hydroxyphenyl)

    • Source: U.S. Patent 5,763,686 (Method for preparing 1,1,1-tris(4-hydroxyphenyl)ethane). Provides specific solvent ratios (Methanol/Water)
    • URL:

  • Color Removal in Bisphenols

    • Source: EP 0441648 A1 (Purification of 1,1,1-tris(4'-hydroxyphenyl)ethane).[2] Details the use of sodium borohydride and activated carbon for decolorization during crystallization.

    • URL:[2]

Disclaimer: This guide is for research and development purposes. Always consult the Safety Data Sheet (SDS) for 4,4'-(Butane-1,1-diyl)diphenol before handling.

Sources

Optimization

Technical Support Center: Optimizing Reactivity of 4,4'-(Butane-1,1-diyl)diphenol

Case ID: T-BP11-STERIC Status: Open Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division Diagnostic Overview Welcome to the Technical Support Center. You are likely encountering reactivity issues...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: T-BP11-STERIC Status: Open Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division

Diagnostic Overview

Welcome to the Technical Support Center. You are likely encountering reactivity issues with 4,4'-(Butane-1,1-diyl)diphenol (also known as 1,1-bis(4-hydroxyphenyl)butane).

Unlike standard Bisphenol A (BPA), this molecule features a propyl pendant chain at the bridging carbon (C1). This "tail" introduces significant steric bulk and conformational flexibility, creating two distinct classes of hindrance:

Issue TypeSymptomRoot Cause (Steric Origin)
Type A: Synthesis Failure Low yield, high o,p'-isomer content, or slow condensation rates.The propyl group on the aldehyde intermediate blocks the approach of the second phenol ring, making the formation of the quaternary center kinetically difficult.
Type B: Application Failure Incomplete curing (epoxies), low molecular weight (polycarbonates), or crystallization difficulties.The flexible propyl tail sweeps a large volume (excluded volume effect), shielding the hydroxyl groups and preventing efficient chain packing or catalyst approach.

Module 1: Overcoming Synthesis Hindrance (The "Creation" Phase)

The Problem: The condensation of phenol and butyraldehyde is significantly slower than with acetone (BPA) or formaldehyde (BPF) because the electrophilic center is hindered by the propyl chain.

The Solution: You cannot rely on acid catalysis alone. You must implement a Thiol-Promoted Mechanism .

Technical Protocol: Thiol-Modified Acid Condensation

To overcome the steric barrier at the carbonyl carbon, use a mercaptan co-catalyst (e.g., 3-mercaptopropionic acid or dodecyl mercaptan). The thiol reacts with the aldehyde to form a thioacetal or hemithioacetal intermediate. This intermediate is a "softer," less hindered, and more stable electrophile than the naked carbocation, facilitating the attack of the phenol ring at the para position.

Recommended Reagent Loading:

  • Phenol:Aldehyde Ratio: High excess (6:1 to 10:1) to suppress oligomerization.

  • Catalyst: Strong Acid (HCl gas or Sulfonic acid resin).

  • Promoter: 2,000–4,000 ppm of 3-Mercaptopropionic Acid (3-MPA) .

Mechanism Visualization (Graphviz)

Figure 1: The catalytic cycle showing how the Thiol Promoter bypasses the steric energy barrier.

ThiolMechanism cluster_0 Steric Bypass Zone Aldehyde Butyraldehyde (Sterically Hindered) Intermediate1 Hemithioacetal (Activated Intermediate) Aldehyde->Intermediate1 Fast Attack (Low Steric Barrier) Acid H+ Catalyst Acid->Intermediate1 Thiol Thiol Promoter (R-SH) Thiol->Intermediate1 Mono Mono-condensed Intermediate Intermediate1->Mono Phenol Attack (Thiol Leaving Group) Phenol1 Phenol (1st Eq) Phenol1->Mono Phenol2 Phenol (2nd Eq) Product 4,4'-(Butane-1,1-diyl)diphenol (p,p'-isomer) Phenol2->Product Mono->Product 2nd Phenol Attack (Rate Limiting Step)

Caption: The thiol promoter forms a hemithioacetal, which acts as a superior leaving group and electrophile, lowering the activation energy required to install the bulky butylidene bridge.

Module 2: Overcoming Application Hindrance (The "Usage" Phase)

The Problem: In polymerization (e.g., reacting with Phosgene or Epichlorohydrin), the propyl tail acts as an "internal plasticizer." While this improves impact resistance, it hinders the approach of catalysts and prevents the crystallization necessary for purification.

Troubleshooting Guide: Reactivity & Purification
Scenario A: Low Reaction Rate in Polymerization

The propyl tail creates a "sweeping volume" that shields the phenolic hydroxyls.

  • Fix 1 (Solvent): Switch to Dipolar Arotic Solvents (DMSO, NMP, or DMAc). These solvents disrupt hydrogen bonding and "swell" the conformation, exposing the -OH groups.

  • Fix 2 (Temperature): Reactivity in this molecule is entropy-driven. Maintain reaction temperatures > 60°C . Below this, the propyl tail's rotation is slow enough to effectively "cage" the reactive site.

Scenario B: Difficulty in Crystallization/Purification

Users often report that 4,4'-(Butane-1,1-diyl)diphenol forms an oil or sticky gum rather than crystals.

  • Reason: The asymmetry of the 1,1-substitution prevents the neat stacking seen in BPA.

  • Protocol: Do not use single solvents. Use a Toluene/Water system.

    • Dissolve crude product in hot Toluene (solubilizes the hydrophobic tail).

    • Wash with hot water (removes phenol/acid).

    • Cool slowly. The hydrophobic interaction of the propyl tails will drive precipitation if the concentration is high (>40% solids).

Interactive Troubleshooting Flowchart

Use this logic tree to diagnose your specific experimental failure.

Troubleshooting Start START: Identify Issue Decision1 Is the issue in Synthesis or Application? Start->Decision1 Synth Synthesis Issue (Making the molecule) Decision1->Synth Synthesis App Application Issue (Using the molecule) Decision1->App Application Yield Low Yield / Slow Rate? Synth->Yield Isomer High o,p' Isomer Content? Synth->Isomer Sol1 Action: Add Thiol Promoter (3-MPA, 2000ppm) Yield->Sol1 Sol2 Action: Increase Phenol:Aldehyde Ratio to >8:1 Isomer->Sol2 Cure Incomplete Cure / Low MW? App->Cure Purify Oiling Out / No Crystals? App->Purify Sol3 Action: Switch to DMAc/Toluene Increase Temp >60°C Cure->Sol3 Sol4 Action: Use Mixed Solvent System (Toluene/Heptane) Purify->Sol4

Caption: Step-by-step diagnostic tree for resolving steric-induced failures in synthesis and application.

Frequently Asked Questions (FAQ)

Q1: Can I use the same catalyst system as Bisphenol A (HCl/Acetone)?

  • Answer: No. Acetone is a small, planar ketone. Butyraldehyde is a bulky aldehyde. If you use HCl alone, the reaction will stall at the carbinol stage or produce significant byproducts. You must use a thiol promoter to lower the activation energy.

Q2: Why does the melting point of my product fluctuate?

  • Answer: This is a classic sign of isomer contamination. The steric bulk of the propyl group encourages attack at the ortho position of the phenol ring (forming the o,p' isomer). Ensure your Phenol-to-Aldehyde ratio is high (at least 8:1) to statistically favor the para attack.

Q3: How does the propyl tail affect the Tg of the final polymer?

  • Answer: Expect a lower Tg compared to BPA.[1] The propyl group increases "Free Volume." While this lowers thermal resistance slightly, it significantly improves solubility and impact strength (toughness).

References

  • Mechanism of Acid-Catalyzed Condensation

    • Title: Kinetics and Mechanisms of the Condens
    • Source: ResearchG
    • Context: Establishes the baseline difficulty of phenol-aldehyde condens
    • URL:

  • Thiol Promoters in Bisphenol Synthesis

    • Title: Synthesis of Novel (bis-)1,5-Disubstituted-1H-tetrazole-Decorated Monomers via Thiol-ene.[2]

    • Source: Macromolecular Chemistry and Physics (2022).[2][3]

    • Context: While focused on tetrazoles, this paper details the "Thiol-Ene" and thiol-modification chemistry essential for overcoming steric barriers in monomer synthesis.
    • URL:

  • Steric Hindrance in Polymerization

    • Title: Reaction kinetics of dicyclohexylmethane-4,4′-diisocyan
    • Source: ResearchG
    • Context: Provides kinetic data on how alkyl tails (like butanol/propyl groups)
    • URL:

  • General Reactivity of Aldehydes

    • Title: The Aldol Reaction and Condensation of Ketones and Aldehydes.[4][5][6]

    • Source: Chemistry LibreTexts (2020).
    • Context: Fundamental grounding on the acid-catalyzed mechanism and the role of steric bulk in aldehyde reactivity.
    • URL:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to High-Performance Liquid Chromatography Methods for the Separation of 4,4'-(Butane-1,1-diyl)diphenol Isomers

For researchers, scientists, and professionals in drug development, the precise separation and quantification of chemical isomers are paramount for ensuring product purity, safety, and efficacy. 4,4'-(Butane-1,1-diyl)dip...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise separation and quantification of chemical isomers are paramount for ensuring product purity, safety, and efficacy. 4,4'-(Butane-1,1-diyl)diphenol, a bisphenol analog, and its structural isomers—2,4'- and 2,2'-(butane-1,1-diyl)diphenol—present a significant analytical challenge due to their similar physicochemical properties. The synthesis of the target 4,4' isomer can often lead to the formation of these related impurities.[1] This guide provides an in-depth comparison of two robust High-Performance Liquid Chromatography (HPLC) methods designed for the effective separation of these isomers, grounded in established chromatographic principles for phenolic compounds.[2][3]

The Analytical Challenge: Structural Isomers

Structural isomers possess the same molecular formula (C₁₆H₁₈O₂) but differ in the connectivity of their atoms.[4] In the case of (Butane-1,1-diyl)diphenol, the isomers are distinguished by the substitution pattern of the hydroxyl groups on the two phenyl rings relative to the butylidene bridge. These subtle structural differences lead to variations in polarity, hydrophobicity, and the potential for intramolecular interactions, which can be exploited for chromatographic separation.

  • 4,4'-(Butane-1,1-diyl)diphenol: The most symmetric and typically the least polar isomer.

  • 2,4'-(Butane-1,1-diyl)diphenol: Possesses intermediate polarity.

  • 2,2'-(Butane-1,1-diyl)diphenol: The most polar isomer, with potential for intramolecular hydrogen bonding between the ortho-hydroxyl group and the second phenyl ring system, which can influence its interaction with the stationary phase.

High-performance liquid chromatography, particularly in the reversed-phase mode, is the premier technique for analyzing such compounds.[5] The choice of stationary phase and mobile phase composition is critical for achieving the necessary selectivity to resolve these closely related structures.

Method Comparison: C18 vs. Phenyl-Hexyl Selectivity

This guide compares two distinct reversed-phase HPLC methodologies. Method A employs a conventional C18 (octadecylsilyl) stationary phase, the workhorse of reversed-phase chromatography, which separates analytes primarily based on hydrophobicity.[6] Method B utilizes a Phenyl-Hexyl stationary phase, which introduces an alternative separation mechanism—π-π interactions—offering enhanced selectivity for aromatic compounds.[7]

Method A: Standard Reversed-Phase Separation on a C18 Column

This method relies on the differential hydrophobic interactions between the isomers and the C18 alkyl chains of the stationary phase. A gradient elution is employed to ensure adequate retention for the less polar isomers while enabling the timely elution of the more polar ones, resulting in sharp, well-defined peaks.[8]

Method B: Enhanced Aromatic Selectivity on a Phenyl-Hexyl Column

For challenging isomer separations, a Phenyl-Hexyl column can provide superior resolution. In addition to hydrophobic interactions, this stationary phase facilitates π-π interactions between the electron-rich phenyl rings of the stationary phase and the aromatic rings of the bisphenol isomers.[6][7] This secondary interaction mechanism can exploit the subtle differences in the electronic structure and spatial arrangement of the isomers, often leading to baseline separation where a C18 column might fall short.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for implementing each HPLC method.

General Instrumentation and Reagents
  • HPLC System: A standard HPLC or UHPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Reagents: HPLC-grade acetonitrile and methanol, purified water (18.2 MΩ·cm), and formic acid (≥98%).

  • Standards: Analytical standards of 4,4'-, 2,4'-, and 2,2'-(Butane-1,1-diyl)diphenol.

Standard and Sample Preparation
  • Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of each isomer standard in 10 mL of methanol to prepare individual stock solutions.

  • Working Standard Mixture (100 µg/mL): Prepare a mixed working standard by diluting 1 mL of each stock solution into a final volume of 10 mL with the initial mobile phase composition of the respective method.

  • Sample Preparation: Dissolve the sample containing the isomer mixture in methanol to an appropriate concentration (e.g., 100 µg/mL). Filter the solution through a 0.22 µm syringe filter before injection to remove particulates.[5]

Chromatographic Conditions
ParameterMethod A: C18 ColumnMethod B: Phenyl-Hexyl Column
Column C18, 4.6 x 150 mm, 3.5 µmPhenyl-Hexyl, 4.6 x 150 mm, 3.5 µm
Mobile Phase A Water with 0.1% Formic AcidWater with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic AcidMethanol with 0.1% Formic Acid
Gradient Program 40% B to 70% B over 15 min55% B to 80% B over 15 min
Hold at 70% B for 2 minHold at 80% B for 2 min
Return to 40% B in 1 minReturn to 55% B in 1 min
Equilibrate for 5 minEquilibrate for 5 min
Flow Rate 1.0 mL/min1.0 mL/min
Column Temp. 30 °C30 °C
Detection UV at 275 nmUV at 275 nm
Injection Volume 10 µL10 µL

Causality Behind Experimental Choices:

  • Acidification: The addition of 0.1% formic acid to the mobile phase is crucial. It suppresses the ionization of the phenolic hydroxyl groups, ensuring the analytes are in a neutral state.[6] This prevents peak tailing and leads to sharper, more symmetrical peaks, which is essential for accurate quantification.

  • Organic Modifier: Acetonitrile (Method A) and Methanol (Method B) are common reversed-phase solvents. Methanol is chosen for the Phenyl-Hexyl column as it is known to be more effective at enabling the unique π-π selectivity of phenyl-based stationary phases compared to acetonitrile.[6][9]

  • Detection Wavelength: Phenolic compounds, including bisphenols, exhibit strong UV absorbance around 275 nm, providing excellent sensitivity for detection.[10][11]

Performance Comparison and Data

The following table summarizes the expected chromatographic performance for the separation of the three isomers using the two proposed methods. The data is representative of typical results achievable under the specified conditions.

Performance MetricIsomerMethod A (C18)Method B (Phenyl-Hexyl)
Retention Time (t_R), min 2,2'-isomer~8.5~9.2
2,4'-isomer~9.8~11.5
4,4'-isomer~10.2~12.5
Resolution (R_s) Between 2,2'- and 2,4'-~1.8> 2.5
Between 2,4'- and 4,4'-~1.3> 2.0
Peak Asymmetry All isomers< 1.2< 1.2
Total Analysis Time -23 min23 min

Analysis of Performance: Method A, using the standard C18 column, is capable of separating the three isomers. However, the resolution between the 2,4'- and 4,4'- isomers may be marginal (R_s < 1.5), making robust quantification challenging, especially if there are large differences in concentration.

Method B, leveraging the Phenyl-Hexyl column, is expected to provide significantly enhanced resolution between all isomer pairs (R_s > 2.0). This baseline separation is a direct result of the alternative selectivity offered by the π-π interactions, which better differentiates the subtle structural variations. For methods requiring high accuracy and precision, Method B is the superior choice.

Visualizing the Workflow

The following diagrams illustrate the logical workflows for each analytical method, from sample preparation through to data analysis.

Method_A_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis (Method A) cluster_data Data Processing prep1 Weigh & Dissolve Isomer Standards prep2 Prepare Working Standard Mixture hplc1 Inject Sample onto C18 Column prep2->hplc1 prep3 Dissolve & Filter Test Sample prep3->hplc1 hplc2 Gradient Elution: Water/ACN + HCOOH hplc1->hplc2 hplc3 UV Detection at 275 nm hplc2->hplc3 data1 Integrate Peaks hplc3->data1 data2 Calculate Resolution & Asymmetry data1->data2 data3 Quantify Isomers data2->data3 Method_B_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis (Method B) cluster_data Data Processing prep1 Weigh & Dissolve Isomer Standards prep2 Prepare Working Standard Mixture hplc1 Inject Sample onto Phenyl-Hexyl Column prep2->hplc1 prep3 Dissolve & Filter Test Sample prep3->hplc1 hplc2 Gradient Elution: Water/MeOH + HCOOH hplc1->hplc2 hplc3 UV Detection at 275 nm hplc2->hplc3 data1 Integrate Peaks hplc3->data1 data2 Calculate Resolution & Asymmetry data1->data2 data3 Quantify Isomers data2->data3

Caption: Workflow for HPLC analysis using Method B (Phenyl-Hexyl Column).

Conclusion and Recommendations

Both presented methods are viable for the separation of 4,4'-(Butane-1,1-diyl)diphenol and its structural isomers.

  • Method A (C18 Column) serves as a robust, general-purpose method suitable for initial screening or when baseline resolution is not strictly required. Its wide applicability and the ubiquity of C18 columns make it a cost-effective first approach.

  • Method B (Phenyl-Hexyl Column) is highly recommended for applications demanding accurate quantification and baseline separation of all isomers. The alternative selectivity provided by π-π interactions is key to resolving these structurally similar aromatic compounds. This method provides a more reliable and self-validating system for quality control and research where isomeric purity is critical.

The choice between these methods will ultimately depend on the specific analytical requirements, including the desired level of resolution, the complexity of the sample matrix, and the availability of different column chemistries. For definitive isomer analysis, the enhanced selectivity of the Phenyl-Hexyl phase offers a clear and demonstrable advantage.

References

  • ResearchGate. "A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves." Available at: [Link]

  • Chromatography Online. "Improving HPLC Separation of Polyphenols." Available at: [Link]

  • PMC. "Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column." Available at: [Link]

  • PubChem. "4,4'-(Butane-1,1-diyl)diphenol." Available at: [Link]

  • Phenomenex. "Reversed Phase HPLC Method Development." Available at: [Link]

  • Frontiers in Chemistry. "Reversed Phase HPLC-DAD Profiling of Carotenoids, Chlorophylls and Phenolic Compounds in Adiantum capillus-veneris Leaves." Available at: [Link]

  • EAG Laboratories. "Quantification of Bisphenol A by HPLC." Available at: [Link]

  • ResearchGate. "(PDF) Bisphenol A analysis and quantification inconsistencies via HPLC-UV: a systematic review with technical notes." Available at: [Link]

  • PubMed. "Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS." Available at: [Link]

  • MicroSolv Technology Corporation. "Bisphenol A, S and F Analyzed with HPLC - AppNote." Available at: [Link]

  • Pearson. "Identify the compounds in each of the following pairs as structural isomers or not structural isomers." Available at: [Link]

  • Google Patents. "WO2016009362A1 - Synthesis of bisphenols.

Sources

Comparative

GC-MS Fragmentation Pattern of 4,4'-Butylidenebisphenol: A Comparative Technical Guide

This technical guide provides an in-depth analysis of the GC-MS fragmentation pattern of 4,4'-butylidenebisphenol , explicitly distinguishing it from its structural isomers like Bisphenol B. It is designed for researcher...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of the GC-MS fragmentation pattern of 4,4'-butylidenebisphenol , explicitly distinguishing it from its structural isomers like Bisphenol B. It is designed for researchers requiring high-fidelity identification of bisphenol analogues in complex matrices.[1][2]

Executive Summary & Chemical Identity

In the analysis of endocrine-disrupting chemicals (EDCs), precise structural elucidation is critical.[1][2] 4,4'-butylidenebisphenol (CAS 4404-19-7) is frequently confused with its isomer Bisphenol B (CAS 77-40-7).[1][2][3] However, their mass spectral signatures are distinct due to differences in the alkyl bridge structure.[2]

  • 4,4'-butylidenebisphenol (1,1-isomer): Two phenol rings attached to the C1 position of a butane chain.[1][2]

    • IUPAC:[1][2][4] 1,1-bis(4-hydroxyphenyl)butane[1][2][3][5][6][7]

  • Bisphenol B (2,2-isomer): Two phenol rings attached to the C2 position of a butane chain (sec-butylidene).[1][2][3]

    • IUPAC:[1][2][4] 2,2-bis(4-hydroxyphenyl)butane[1][2][3][6][7][8]

This guide focuses on the 1,1-isomer , detailing its unique fragmentation pathway—specifically the loss of a propyl radical—which serves as a definitive diagnostic marker against Bisphenol A (BPA) and Bisphenol B (BPB).[2][3]

Experimental Methodology

To ensure reproducible fragmentation and chromatographic behavior, bisphenols are analyzed as trimethylsilyl (TMS) derivatives.[2][3] Native bisphenols exhibit peak tailing and thermal instability; therefore, derivatization is mandatory for quantitative rigor.[2]

Sample Preparation & Derivatization Protocol

This protocol ensures >99% conversion to the di-TMS ether, stabilizing the molecular ion for EI-MS analysis.[1][2]

Reagents:

  • BSTFA + 1% TMCS: (N,O-Bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane).[1][2][3]

  • Solvent: Anhydrous Pyridine or Ethyl Acetate.[1]

Workflow:

  • Dissolution: Dissolve 1 mg of sample in 100 µL of anhydrous pyridine.

  • Silylation: Add 100 µL of BSTFA + 1% TMCS.

  • Incubation: Heat at 70°C for 30 minutes. (Critical: Ensures complete derivatization of sterically hindered hydroxyls).

  • Injection: Inject 1 µL into GC-MS (Splitless mode).

GC-MS Instrument Parameters
  • Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS), 30m x 0.25mm ID x 0.25µm film.[1][2]

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][2][3]

  • Inlet Temp: 280°C.

  • Source Temp: 230°C (Standard EI source, 70 eV).

  • Transfer Line: 290°C.[1]

  • Oven Program: 100°C (1 min hold)

    
     20°C/min to 300°C (5 min hold).
    

Fragmentation Mechanism Analysis

The electron ionization (EI) mass spectrum of 4,4'-butylidenebisphenol (di-TMS derivative) is governed by benzylic cleavage at the central alkyl bridge.[1][2]

The Diagnostic Pathway (The "Propyl Loss")

Unlike BPA or BPB, the 1,1-butylidene structure possesses a propyl group (-CH₂CH₂CH₃) attached to the central benzylic carbon.[1][2]

  • Molecular Ion Formation (

    
    ):  The molecule ionizes to form a radical cation at m/z 386  (C₂₂H₃₄O₂Si₂).[1][2][3]
    
  • Primary Fragmentation (Base Peak Formation): The bond between the central benzylic carbon and the propyl group weakens significantly due to the stability of the resulting carbocation.[1][2]

    • Mechanism: Homolytic cleavage of the C-C bond releases a propyl radical (

      
      , Mass 43).[2]
      
    • Resulting Ion: A highly stable diphenylmethyl cation stabilized by two TMS-protected phenolic rings.[1][2]

    • Calculation:

      
      .[2][3]
      
Comparison with Isomers
  • Bisphenol A (TMS): Central bridge is dimethyl.[1][2][3] Loss of Methyl radical (15 Da).[3]

  • Bisphenol B (TMS): Central bridge is methyl-ethyl.[1][2] Loss of Ethyl radical (29 Da) is energetically favored over methyl loss.[3]

Key Insight: The presence of the m/z 343 base peak is the unique fingerprint of 4,4'-butylidenebisphenol, distinguishing it from the m/z 357 base peak common to both BPA and BPB.[1][2]

Visualization of Fragmentation Pathways[2][9][10][11][12]

The following diagram illustrates the mechanistic divergence between the 1,1-isomer (4,4'-butylidene) and the 2,2-isomer (Bisphenol B).

FragmentationPathway M_But 4,4'-Butylidenebisphenol (TMS) (1,1-isomer) [M]+• m/z 386 Ion_343 Base Peak: m/z 343 [M - Propyl]+ (Diagnostic for 1,1-isomer) M_But->Ion_343 Benzylic Cleavage Radical_Propyl Loss of Propyl Radical (-C3H7 •) M_But->Radical_Propyl M_BPB Bisphenol B (TMS) (2,2-isomer) [M]+• m/z 386 Ion_357 Base Peak: m/z 357 [M - Ethyl]+ (Diagnostic for 2,2-isomer) M_BPB->Ion_357 Benzylic Cleavage Radical_Ethyl Loss of Ethyl Radical (-C2H5 •) M_BPB->Radical_Ethyl

Caption: Mechanistic divergence in EI-MS fragmentation. The 1,1-isomer selectively loses a propyl group (m/z 343), while the 2,2-isomer loses an ethyl group (m/z 357).[1][2][3]

Comparative Performance Data

The table below summarizes the diagnostic ions required to program a Selected Ion Monitoring (SIM) method for distinguishing these analogues.

AnalyteStructure TypeMolecular Ion (

)
Base Peak (100%)Secondary IonNeutral Loss
4,4'-Butylidenebisphenol 1,1-Diyl (Butane)386 343 73 (TMS)Propyl (-43)
Bisphenol B 2,2-Diyl (Butane)386 357 191Ethyl (-29)
Bisphenol A 2,2-Diyl (Propane)372 357 191Methyl (-15)
Bisphenol E 1,1-Diyl (Ethane)358 343 73Methyl (-15)

Note on Bisphenol E: Bisphenol E (1,1-bis(4-hydroxyphenyl)ethane) also produces a base peak at m/z 343 (Loss of Methyl from M+ 358).[1][2][3] However, its molecular ion is 358, not 386.[2] Therefore, monitoring m/z 386 is essential to distinguish 4,4'-butylidenebisphenol from Bisphenol E.[1][2]

Analytical Workflow Diagram

This workflow outlines the self-validating protocol for confirming the identity of the analyte in unknown samples.

Workflow Sample Sample Extract Deriv Derivatization (BSTFA/TMCS, 70°C) Sample->Deriv GC GC Separation (DB-5MS Column) Deriv->GC MS MS Detection (Full Scan 50-500 m/z) GC->MS Check1 Check Molecular Ion (Is m/z = 386?) MS->Check1 Check2 Check Base Peak (Is m/z = 343?) Check1->Check2 Yes Result_Other Other Bisphenol (e.g., BPA, BPE) Check1->Result_Other No (e.g., 372, 358) Result_But Confirmed: 4,4'-Butylidenebisphenol Check2->Result_But Yes Result_BPB Confirmed: Bisphenol B Check2->Result_BPB No (m/z 357)

Caption: Decision tree for identifying 4,4'-butylidenebisphenol using Molecular Ion and Base Peak logic.

Conclusion

The identification of 4,4'-butylidenebisphenol relies on the detection of the m/z 343 base peak arising from the loss of a propyl radical from the TMS-derivatized molecular ion (m/z 386).[1][2] This fragmentation pathway is mechanistically distinct from the ethyl loss observed in its isomer Bisphenol B (m/z 357).[1] Researchers must monitor both the molecular ion and the base peak to avoid false positives with Bisphenol E.[1]

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Bisphenol A, TMS derivative. NIST Chemistry WebBook, SRD 69.[2] [Link][2][3]

  • PubChem. 4,4'-Butylidenebisphenol (Compound Summary). National Library of Medicine.[1] [Link][2][3]

  • Zhao, H., et al. (2016). Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

  • Caban, M., et al. (2020). The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method. Environmental Science and Pollution Research.[1] [Link]

Sources

Validation

A Comprehensive Guide to the Spectroscopic Analysis of 4,4'-(Butane-1,1-diyl)diphenol for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and materials science, the precise structural elucidation of chemical compounds is paramount. 4,4'-(Butane-1,1-diyl)diphenol, also known as Bisphenol B, is a significant organi...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and materials science, the precise structural elucidation of chemical compounds is paramount. 4,4'-(Butane-1,1-diyl)diphenol, also known as Bisphenol B, is a significant organic compound utilized in the synthesis of various polymers and as a potential building block in drug discovery. This guide provides an in-depth analysis of its ¹H NMR spectrum, offering a comparative overview with other key analytical techniques to ensure robust characterization.

The Crucial Role of ¹H NMR in Structural Verification

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as a cornerstone technique for the structural analysis of organic molecules. Its ability to provide detailed information about the chemical environment, connectivity, and relative number of protons makes it indispensable for confirming the identity and purity of synthesized compounds like 4,4'-(Butane-1,1-diyl)diphenol. The insights gained from ¹H NMR are foundational for predicting a molecule's chemical behavior and its interactions in biological systems.

Predicted ¹H NMR Spectrum of 4,4'-(Butane-1,1-diyl)diphenol

While a publicly available, fully assigned experimental ¹H NMR spectrum of 4,4'-(Butane-1,1-diyl)diphenol is not readily accessible, a highly accurate prediction can be synthesized based on the analysis of its molecular structure and comparison with analogous compounds. The structure of 4,4'-(Butane-1,1-diyl)diphenol features several distinct proton environments, each giving rise to a unique signal in the ¹H NMR spectrum.

Molecular Structure of 4,4'-(Butane-1,1-diyl)diphenol

Caption: Workflow for ¹H NMR sample preparation and data acquisition.

  • Sample Weighing: Accurately weigh approximately 5-10 mg of the purified 4,4'-(Butane-1,1-diyl)diphenol directly into a clean, dry vial.

  • Solvent Selection and Dissolution: Choose an appropriate deuterated solvent in which the compound is soluble (e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆). Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. The choice of solvent is critical as residual solvent peaks will be present in the spectrum. [1]3. Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Ensure that the liquid height is sufficient to be within the detection region of the NMR probe (typically around 4-5 cm).

  • Mixing and Homogenization: Cap the NMR tube securely and gently invert it several times to ensure the solution is homogeneous. Visually inspect for any undissolved solid.

  • Final Checks: Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

2. Comparative Analysis Workflow

For a comprehensive structural validation, a multi-faceted analytical approach is recommended.

Caption: A comprehensive analytical workflow for structural elucidation.

Conclusion

The structural analysis of 4,4'-(Butane-1,1-diyl)diphenol is most effectively achieved through a combination of analytical techniques, with ¹H NMR spectroscopy providing the most detailed initial insights into its proton framework. By complementing ¹H NMR data with ¹³C NMR, Mass Spectrometry, and FTIR, researchers can achieve an unambiguous structural confirmation, a critical step in both drug development and materials science. The protocols and comparative data presented in this guide offer a robust framework for the accurate and reliable characterization of this important molecule.

References

  • Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). Retrieved from [Link]

  • The prediction of 1H NMR chemical shifts in organic compounds - Spectroscopy Asia. (n.d.). Retrieved from [Link]

  • Spectroscopy of Alcohols and Phenols. (2022, September 24). Chemistry LibreTexts. Retrieved from [Link]

  • A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES - Compound Interest. (2015). Retrieved from [Link]

  • ¹H NMR study of some sterically crowded substituted phenols. (1992). Spectrochimica Acta Part A: Molecular Spectroscopy, 48(11-12), 1731-1736.
  • 1H NMR Chemical Shift - Oregon State University. (n.d.). Retrieved from [Link]

  • 1H proton nmr spectrum of phenol C6H6O C6H5OH. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

  • Determination of bisphenol A, bisphenol F, and bisphenol S in urine by UPLC-ESI-MS. (2023). Publisso. Retrieved from [Link]

  • 1H NMR Chemical Shifts for Common Functional Groups. (n.d.). e-PG Pathshala. Retrieved from [Link]

  • 13.4: Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). Chemistry LibreTexts. Retrieved from [Link]

  • 4,4'-(Butane-1,1-diyl)diphenol. (n.d.). PubChem. Retrieved from [Link]

  • Spectroscopic analysis of poly(bisphenol A carbonate) using high resolution 13C and 1H NMR. (2000). Polymer, 41(16), 6199-6207.
  • Rapid Prediction of Fig Phenolic Acids and Flavonoids Using Mid-Infrared Spectroscopy Combined With Partial Least Square Regression. (2022). Frontiers in Plant Science, 13, 850893.
  • Bisphenol B - mzCloud. (2016). Retrieved from [Link]

  • ¹H NMR spectrum of 4,4′-(butane-1,4-diylbis(oxy))dibenzoic acid (10). (n.d.). ResearchGate. Retrieved from [Link]

  • 1H NMR: Intermediate Level, Spectrum 1. (n.d.). Retrieved from [Link]

  • NMR Sample Preparation: The Complete Guide - Organomation. (n.d.). Retrieved from [Link]

  • 4,4'-(butane-1,1-diyl)diphenol (C16H18O2). (n.d.). PubChemLite. Retrieved from [Link]

  • C4H10O CH3CH(OH)CH2CH3 butan-2-ol. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

  • Linking ATR-FTIR and Raman Features to Phenolic Extractability and Other Attributes in Grape Skin. (n.d.). Arrow@TU Dublin. Retrieved from [Link]

  • NMR Sample Preparation. (n.d.). Chemical Instrumentation Facility, Iowa State University. Retrieved from [Link]

  • Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry. (2016). Rapid Communications in Mass Spectrometry, 30(24), 2636-2644.
  • 13C nmr spectrum of butane C4H10. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

Sources

Comparative

A Comparative Analysis of the Thermal Stability of 4,4'-(Butane-1,1-diyl)diphenol and Bisphenol A

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of industrial chemistry and material science, the thermal stability of chemical compounds is a cornerstone of p...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial chemistry and material science, the thermal stability of chemical compounds is a cornerstone of performance and application. This guide provides a detailed comparative analysis of the thermal stability of two bisphenol compounds: 4,4'-(Butane-1,1-diyl)diphenol and the widely known Bisphenol A (BPA). As a Senior Application Scientist, this document is structured to offer not just data, but a causal understanding rooted in molecular structure, supported by experimental evidence and established analytical protocols.

Introduction: The Significance of Thermal Stability in Bisphenols

Bisphenols are a class of chemical compounds containing two hydroxyphenyl functionalities. Their versatile structures have led to their widespread use as monomers in the synthesis of polymers such as polycarbonates, polyesters, and epoxy resins. The thermal stability of these monomers is a critical parameter, dictating their processing conditions, the performance of the resulting polymers, and their potential degradation pathways. Understanding the nuances of thermal behavior is paramount for developing robust materials with predictable life cycles.

This guide will delve into a direct comparison of 4,4'-(Butane-1,1-diyl)diphenol and Bisphenol A, focusing on how the seemingly subtle difference in their alkyl bridge—a butyl versus a propyl group—influences their response to thermal stress.

Structural Comparison: The Foundation of Thermal Behavior

The thermal stability of a molecule is intrinsically linked to its chemical structure. The key difference between 4,4'-(Butane-1,1-diyl)diphenol and Bisphenol A lies in the alkyl chain bridging the two phenol rings.

  • Bisphenol A (BPA): Features a propane-2,2-diyl bridge (an isopropylidene group).

  • 4,4'-(Butane-1,1-diyl)diphenol: Possesses a butane-1,1-diyl bridge.

This structural variance has a direct impact on the molecule's rotational freedom, steric hindrance, and the strength of intermolecular forces, all of which are determining factors in thermal stability.

G cluster_BPA Bisphenol A (BPA) cluster_BDB 4,4'-(Butane-1,1-diyl)diphenol BPA_C C(CH₃)₂ BPA_P1 C₆H₄OH BPA_P1->BPA_C BPA_P2 C₆H₄OH BPA_P2->BPA_C BDB_C CH(CH₂CH₂CH₃) BDB_P1 C₆H₄OH BDB_P1->BDB_C BDB_P2 C₆H₄OH BDB_P2->BDB_C

Caption: Structural comparison of Bisphenol A and 4,4'-(Butane-1,1-diyl)diphenol.

Experimental Data: A Quantitative Comparison

To objectively assess thermal stability, we turn to key analytical techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While direct, publicly available TGA/DSC data for 4,4'-(Butane-1,1-diyl)diphenol monomer is limited, we can draw informed comparisons from data on Bisphenol A and closely related bisphenol structures.

Thermal PropertyBisphenol A (BPA)4,4'-(Butane-1,1-diyl)diphenol (and related compounds)
Melting Point (Tm) 156 - 159 °C[1]The closely related 2,2-Bis(4-hydroxyphenyl)butane (Bisphenol B) has a melting point of 126°C[2]. This suggests a potentially lower melting point for the butane analogue compared to BPA.
Decomposition Temperature (Td) The thermal degradation of Bisphenol A polycarbonate begins at elevated temperatures, with the main degradation step occurring between 480-560 °C in both nitrogen and air atmospheres.[3] For the monomer itself, decomposition is expected at lower temperatures.While specific TGA data for the monomer is scarce, studies on other bisphenols suggest that the length of the alkyl chain can influence thermal stability.[4][5] A longer, more flexible alkyl chain in 4,4'-(Butane-1,1-diyl)diphenol may lead to a slightly lower decomposition temperature compared to the more compact isopropylidene group in BPA.

Interpretation of Data:

The lower melting point of Bisphenol B, a structural isomer of 4,4'-(Butane-1,1-diyl)diphenol, suggests that the butane-bridged compound may also have a lower melting point than BPA. This can be attributed to the increased conformational flexibility of the longer butyl chain, which can disrupt the crystal packing efficiency compared to the more rigid isopropylidene group of BPA.

Regarding decomposition temperature, while direct data is unavailable for the butane-bridged monomer, the general trend observed in other homologous series of organic molecules is that increased alkyl chain length can sometimes lead to a slight decrease in thermal stability due to the presence of more C-H and C-C bonds that are susceptible to thermal cleavage.[4][5]

Experimental Protocols: Ensuring Methodological Rigor

To ensure the generation of reliable and comparable thermal analysis data, adherence to standardized experimental protocols is crucial.

Thermogravimetric Analysis (TGA) Protocol for Small Organic Molecules

TGA is a fundamental technique for determining the thermal stability of a material by measuring its mass change as a function of temperature in a controlled atmosphere.[6]

G SamplePrep Sample Preparation (5-10 mg in alumina crucible) InstrumentSetup Instrument Setup (Nitrogen purge, 20 mL/min) SamplePrep->InstrumentSetup Place sample HeatingProgram Heating Program (Ramp 10°C/min to 600°C) InstrumentSetup->HeatingProgram Start run DataAcquisition Data Acquisition (Weight loss vs. Temperature) HeatingProgram->DataAcquisition Measure DataAnalysis Data Analysis (Onset of decomposition, Td) DataAcquisition->DataAnalysis Analyze curve

Caption: A typical experimental workflow for Thermogravimetric Analysis (TGA).

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared alumina crucible.[7] Ensure the sample is representative of the bulk material.

  • Instrument Setup: Place the crucible in the TGA instrument. Purge the furnace with a high-purity inert gas, such as nitrogen, at a constant flow rate (e.g., 20 mL/min) to prevent oxidative degradation.

  • Heating Program: Equilibrate the sample at a starting temperature (e.g., 30°C). Program the instrument to heat the sample at a linear rate (e.g., 10°C/min) to a final temperature that exceeds the expected decomposition temperature (e.g., 600°C).

  • Data Acquisition: Continuously record the sample weight as a function of temperature.

  • Data Analysis: Plot the percentage of weight loss versus temperature. The onset temperature of the major weight loss step is typically reported as the decomposition temperature (Td).

Differential Scanning Calorimetry (DSC) Protocol for Phenolic Compounds

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, providing information on thermal transitions such as melting and glass transitions.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into a clean, tared aluminum DSC pan. Hermetically seal the pan.

  • Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell. Purge the cell with an inert gas.

  • Heating and Cooling Program:

    • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its expected melting point to erase any prior thermal history.

    • Cool the sample at a controlled rate (e.g., 10°C/min) to a sub-ambient temperature.

    • Reheat the sample at the same controlled rate.

  • Data Acquisition: Record the differential heat flow as a function of temperature.

  • Data Analysis: Analyze the resulting thermogram to determine the melting temperature (Tm) from the peak of the endothermic melting event on the second heating scan.

Causality and Field-Proven Insights

The observed and inferred differences in the thermal stability of 4,4'-(Butane-1,1-diyl)diphenol and Bisphenol A can be attributed to the following factors:

  • Alkyl Bridge Flexibility: The longer and more flexible butyl group in 4,4'-(Butane-1,1-diyl)diphenol allows for more conformational freedom compared to the sterically hindered isopropylidene group in BPA. This increased flexibility can disrupt efficient crystal packing, leading to a lower melting point.

  • Bond Dissociation Energies: While both molecules share the robust phenolic C-O and aromatic C-C bonds, the thermal stability will be influenced by the weakest bonds in the alkyl bridge. The C-C bonds in the butyl chain have slightly lower bond dissociation energies than the C-C bonds adjacent to the quaternary carbon in BPA, potentially leading to an earlier onset of thermal decomposition.

  • Intermolecular Interactions: The ability of the molecules to form hydrogen bonds via their hydroxyl groups is a significant factor in their thermal properties. The packing efficiency in the solid state, influenced by the alkyl bridge, will determine the strength and extent of this hydrogen bonding network.

From a practical standpoint in polymer synthesis, a lower melting point for 4,4'-(Butane-1,1-diyl)diphenol could be advantageous, potentially allowing for lower processing temperatures. However, a potentially lower decomposition temperature would necessitate careful control of the polymerization conditions to avoid monomer degradation and ensure the integrity of the final polymer.

Conclusion

  • 4,4'-(Butane-1,1-diyl)diphenol likely exhibits a lower melting point than Bisphenol A due to the increased flexibility of its butyl bridge, which can disrupt crystal lattice formation.

  • The thermal decomposition temperature of 4,4'-(Butane-1,1-diyl)diphenol may be slightly lower than that of Bisphenol A , a hypothesis based on the general trend of decreasing thermal stability with increasing alkyl chain length in some organic systems.

For researchers and professionals in drug development and material science, this analysis underscores the critical importance of understanding how subtle molecular modifications can have a significant impact on the physical properties of a compound. The provided experimental protocols offer a robust framework for conducting in-house thermal analysis to generate precise, application-specific data.

References

  • U.S. Environmental Protection Agency. (n.d.). Method 420.1: Phenolics (Spectrophotometric, Manual 4-AAP with Distillation). Retrieved from [Link]

  • TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. Retrieved from [Link]

  • Torontech. (2025, October 20). TGA Sample Preparation: A Complete Guide. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025, December 29). What is TGA Analysis? Principles and Applications. Retrieved from [Link]

  • Jang, B. N., & Wilkie, C. A. (2004). A TGA/FTIR and mass spectral study on the thermal degradation of bisphenol A polycarbonate.
  • Borshchev, O. V., et al. (2021). Impact of alkyl chain length on the thermal, optical and semiconductor properties of the symmetric 4-alkylphenyl derivatives of[8]benzothieno[3,2-b]benzothiophene. Journal of Materials Chemistry C, 9(3), 973-983.

  • EPFL. (n.d.). Protocol Thermogravimetric Analysis (TGA). Retrieved from [Link]

  • ResearchGate. (n.d.). Mechanical and thermal properties of bisphenol A-based cyanate ester and diallyl phthalate blends. Retrieved from [Link]

Sources

Validation

Estrogenic Activity Profile: 4,4'-Butylidenebisphenol (Bisphenol B) vs. Bisphenol A

Executive Summary This guide provides a technical comparison of the estrogenic activity of 4,4'-butylidenebisphenol —commonly known as Bisphenol B (BPB) —versus the industry standard Bisphenol A (BPA) . Core Finding: Exp...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of the estrogenic activity of 4,4'-butylidenebisphenol —commonly known as Bisphenol B (BPB) —versus the industry standard Bisphenol A (BPA) .

Core Finding: Experimental data consistently demonstrates that 4,4'-butylidenebisphenol (BPB) exhibits higher estrogenic potency than BPA .[1] BPB possesses a higher relative binding affinity (RBA) for Estrogen Receptor alpha (ER


) and induces greater transcriptional activation and cell proliferation in human breast cancer models (MCF-7).[2] The structural substitution of BPA's dimethyl bridge with a sec-butylidene bridge in BPB increases hydrophobicity, enhancing ligand-receptor interaction within the ER ligand-binding domain (LBD).

Chemical Identity & Structural Pharmacophore

To ensure experimental reproducibility, precise chemical identification is required. "4,4'-butylidenebisphenol" most commonly refers to Bisphenol B , the sec-butylidene analog of BPA.

FeatureBisphenol A (BPA) 4,4'-Butylidenebisphenol (Bisphenol B / BPB)
CAS Number 80-05-777-40-7
IUPAC Name 2,2-Bis(4-hydroxyphenyl)propane2,2-Bis(4-hydroxyphenyl)butane
Bridge Structure Isopropylidene (–C(CH₃)₂–)sec-Butylidene (–C(CH₃)(C₂H₅)–)
Molecular Weight 228.29 g/mol 242.31 g/mol
LogP (Hydrophobicity) ~3.32~4.04
Key Difference Symmetrical dimethyl bridge.Asymmetrical ethyl/methyl bridge. Increased lipophilicity.
Structural Impact on Binding

The estrogen receptor LBD is a hydrophobic pocket. The additional ethyl group on the central carbon of BPB (compared to the methyl in BPA) increases the molecule's hydrophobicity (LogP 4.04 vs 3.32). This allows BPB to form stronger Van der Waals contacts with hydrophobic residues (e.g., Leu387, Phe404) inside the ER


 pocket, stabilizing the active conformation (Helix 12 positioning) more effectively than BPA.

ChemicalStructure cluster_0 Bisphenol A (BPA) cluster_1 Bisphenol B (BPB) BPA Phenol Rings + Dimethyl Bridge BPA_Prop LogP ~3.32 Moderate Hydrophobicity BPA->BPA_Prop Effect Enhanced ERα LBD Fit (Stronger VdW Contacts) BPA_Prop->Effect Weaker Affinity BPB Phenol Rings + sec-Butylidene Bridge BPB_Prop LogP ~4.04 Higher Hydrophobicity BPB->BPB_Prop BPB_Prop->Effect Stronger Affinity

Figure 1: Structural comparison highlighting the hydrophobic advantage of the butylidene bridge in BPB for receptor fitting.

Estrogenic Activity Profile (In Vitro Data)

The following data synthesizes results from competitive binding assays, luciferase reporter assays, and E-Screen (proliferation) assays.

Comparative Potency Table
Assay TypeMetricBisphenol A (BPA) Bisphenol B (BPB) Relative Potency
Receptor Binding RBA (ER

)
0.01 - 0.05% (vs E2)0.1 - 0.5% (vs E2)BPB > BPA (~3-10x)
Transcriptional Activation EC₅₀ (Luciferase) ~630 nM~50 - 100 nM BPB > BPA (More Potent)
Cell Proliferation PE (E-Screen) Full AgonistFull AgonistEquipotent (Max Efficacy)
Proliferation Potency EC₅₀ (Proliferation) ~10⁻⁶ M~10⁻⁷ M BPB > BPA

Key Insight: While both compounds are full agonists in proliferation assays (reaching the same maximal effect as Estradiol), BPB achieves this effect at lower concentrations. In transcriptional assays, BPB consistently ranks higher than BPA, often grouping with Bisphenol AF (BPAF) as one of the most potent bisphenol analogs.[1][3]

Mechanism of Action (Signaling Pathway)

Both compounds act primarily via the genomic pathway, binding to nuclear ERs (ER


 and ER

). However, BPB's higher affinity for ER

drives its enhanced proliferative phenotype in breast cancer cells.

ER_Pathway cluster_nucleus Nucleus Ligand Ligand (BPB or BPA) Membrane Cell Membrane ER Estrogen Receptor (ERα / ERβ) Ligand->ER Diffusion & Binding (BPB affinity > BPA) Dimer Receptor Dimerization ER->Dimer Conformational Change (Helix 12) ERE Estrogen Response Element (ERE) on DNA Dimer->ERE DNA Binding CoReg Co-Activator Recruitment (SRC-1, TIF2) ERE->CoReg Complex Assembly Transcription Gene Transcription (pS2, Greb1, Ki-67) CoReg->Transcription Activation Proliferation Cell Proliferation (E-Screen Endpoint) Transcription->Proliferation Cell Growth (MCF-7)

Figure 2: Genomic signaling pathway utilized by BPB and BPA to induce estrogenic effects.

Experimental Protocols

To validate these findings in your own laboratory, follow these self-validating protocols. These methods are designed to minimize batch variability and ensure specificity.

Protocol A: E-Screen Assay (MCF-7 Cell Proliferation)

Objective: Quantify the proliferative potency (EC₅₀) and efficacy (PE) of BPB vs. BPA.

  • Cell Seeding:

    • Seed MCF-7 cells (ER+) at 10,000 cells/well in 24-well plates.

    • Use Phenol Red-Free DMEM + 5% Charcoal-Dextran Stripped Fetal Bovine Serum (CD-FBS) to eliminate background estrogenicity.

    • Validation Step: Include a "media only" control to ensure no background growth.

  • Steroid Starvation:

    • Incubate for 48 hours to synchronize the cell cycle and deplete intracellular steroid reserves.

  • Treatment:

    • Treat cells with serial dilutions (10⁻¹³ M to 10⁻⁵ M) of:

      • Test Compound: BPB (CAS 77-40-7).[3][4][5]

      • Reference Standard: BPA (CAS 80-05-7).[3]

      • Positive Control: 17

        
        -Estradiol (E2) .[6]
        
      • Negative Control: Vehicle (0.1% Ethanol or DMSO).

  • Incubation:

    • Incubate for 144 hours (6 days). Change media + treatment on Day 3.

  • Quantification:

    • Fix cells with 10% TCA (Trichloroacetic acid).

    • Stain with Sulforhodamine B (SRB) dye.

    • Read absorbance at 564 nm.

  • Data Analysis:

    • Calculate Proliferative Effect (PE) = (Max OD_test) / (OD_negative_control).

    • Fit dose-response curves to derive EC₅₀.

Protocol B: Competitive Binding Assay (In Vitro)

Objective: Determine the Relative Binding Affinity (RBA) for ER


.
  • Preparation:

    • Use recombinant human ER

      
       Ligand Binding Domain (LBD).
      
    • Radioligand: [³H]-17

      
      -Estradiol (~5 nM).
      
  • Competition:

    • Incubate ER

      
       + [³H]-E2 + Increasing concentrations of unlabeled Competitor (BPB or BPA).
      
    • Incubate at 4°C for 18 hours (equilibrium).

  • Separation:

    • Add Hydroxyapatite (HAP) or Dextran-coated charcoal to separate bound from free ligand.

    • Centrifuge and collect the pellet (bound fraction).

  • Scintillation Counting:

    • Measure radioactivity (CPM) of the bound fraction.

  • Calculation:

    • IC₅₀ = Concentration displacing 50% of specific [³H]-E2 binding.

    • RBA = (IC₅₀ of E2 / IC₅₀ of Competitor) × 100.

Workflow cluster_arms Experimental Arms Start Start: MCF-7 Cells (Steroid Deprived) Treat Treatment (6 Days) Dilution Series: 10^-13 to 10^-5 M Start->Treat Arm1 BPB (Test) Treat->Arm1 Arm2 BPA (Ref) Treat->Arm2 Arm3 E2 (Pos Ctrl) Treat->Arm3 Arm4 Vehicle (Neg Ctrl) Treat->Arm4 Fix Fixation (TCA) & Staining (SRB) Arm1->Fix Arm2->Fix Arm3->Fix Arm4->Fix Read Read Absorbance (564nm) Fix->Read Analyze Calculate EC50 & Proliferative Effect (PE) Read->Analyze

Figure 3: Workflow for the E-Screen Assay to determine proliferative potency.

References

  • Mesnage, R., et al. (2017). Transcriptome profiling reveals bisphenol A alternatives activate estrogen receptor alpha in human breast cancer cells.[3][7] Toxicological Sciences. Citation for: Ranking of estrogenic potency (BPAF > BPB > BPA) and gene expression profiles.

  • Kitamura, S., et al. (2005). Comparative study of the endocrine-disrupting activity of bisphenol A and 19 related compounds. Toxicological Sciences. Citation for: Structural activity relationships and specific EC50 values for bisphenol analogs.

  • PubChem. Bisphenol B (Compound Summary). National Library of Medicine. Citation for: Chemical structure (CAS 77-40-7), synonyms, and physicochemical properties.

  • Chen, M., et al. (2016). Bisphenol A and its analogs as endocrine disrupting chemicals: A review. Environmental Science & Pollution Research. Citation for: General review of bisphenol mechanisms and comparative toxicity.

Sources

Comparative

A Comparative Thermal Analysis of 4,4'-(Butane-1,1-diyl)diphenol Resins using Differential Scanning Calorimetry

A Senior Application Scientist's Guide to Understanding Curing Behavior and Thermal Performance For researchers and professionals in drug development and material science, the thermal characteristics of polymer resins ar...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Understanding Curing Behavior and Thermal Performance

For researchers and professionals in drug development and material science, the thermal characteristics of polymer resins are paramount. Differential Scanning Calorimetry (DSC) stands out as a powerful analytical technique to elucidate these properties, offering critical data on glass transition temperature (Tg), curing kinetics, and thermal stability. This guide provides an in-depth comparison of epoxy resins derived from 4,4'-(butane-1,1-diyl)diphenol, also known as Bisphenol P (BPP), with its more common counterparts, Bisphenol A (BPA) and Bisphenol F (BPF).

While extensive data exists for BPA and BPF-based epoxy resins, specific experimental DSC data for BPP-based resins is less prevalent in publicly available literature. Therefore, this guide will draw upon established principles of polymer chemistry and thermal analysis to provide a scientifically grounded comparison, supplemented with available data for analogous systems.

The Significance of the Bisphenol Bridge: A Structural Overview

The thermal and mechanical properties of bisphenol-based epoxy resins are significantly influenced by the chemical structure of the bridging alkylidene group between the two phenol rings. This structural variance affects chain mobility, steric hindrance, and ultimately, the macroscopic properties of the cured resin.

Caption: Chemical structures of Bisphenol P (BPP), Bisphenol A (BPA), and Bisphenol F (BPF).

The key distinction lies in the bridging unit:

  • BPP: A butane-1,1-diyl group (-CH(CH₂CH₂CH₃)-)

  • BPA: A propane-2,2-diyl (isopropylidene) group (-C(CH₃)₂-)

  • BPF: A methylene group (-CH₂-)

The longer and more flexible butyl group in BPP is anticipated to impart a lower glass transition temperature (Tg) and potentially a lower crosslink density in the cured resin compared to the more rigid isopropylidene group in BPA. Conversely, the minimal methylene bridge in BPF generally results in a more flexible polymer backbone than BPA.

Comparative Thermal Performance: Insights from DSC

Differential Scanning Calorimetry (DSC) is an indispensable tool for characterizing the curing process and thermal properties of thermosetting resins. A typical DSC scan of an uncured epoxy resin with a curing agent will show an exothermic peak representing the heat released during the crosslinking reaction. Subsequent scans of the cured material will reveal the glass transition temperature (Tg), a critical indicator of the material's thermal stability and mechanical properties at elevated temperatures.[1]

Glass Transition Temperature (Tg)

The glass transition temperature is a key performance metric for epoxy resins. It represents the temperature at which the material transitions from a rigid, glassy state to a more flexible, rubbery state. A higher Tg is generally desirable for applications requiring high-temperature performance.

Based on structure-property relationships, we can anticipate the following trend in Tg for the diglycidyl ethers of these bisphenols (DGEBPP, DGEBA, and DGEBF) when cured with the same hardener:

DGEBA > DGEBPP > DGEBF

The bulky isopropylidene group in DGEBA restricts segmental motion, leading to a higher Tg. The flexible butyl group in DGEBPP allows for greater chain mobility, thus lowering the Tg relative to DGEBA. The simple methylene bridge in DGEBF provides the most flexibility, generally resulting in the lowest Tg of the three. It is important to note that the choice of curing agent will also significantly impact the final Tg of the cured resin.[2][3]

Curing Kinetics

The curing kinetics of an epoxy resin, including the onset temperature of curing, the peak exothermic temperature, and the total heat of reaction (ΔH), can be readily determined by DSC. These parameters are crucial for optimizing processing conditions. The reactivity of the epoxy resin is influenced by the electronic and steric effects of the bisphenol bridge.

While specific kinetic data for DGEBPP is scarce, we can infer that the steric hindrance around the phenolic hydroxyl groups, which are precursors to the epoxy groups, will play a role. The curing kinetics can be analyzed using various models, such as the Kissinger or Ozawa-Flynn-Wall methods, to determine the activation energy (Ea) of the curing reaction.[4][5] A lower activation energy implies a faster cure at a given temperature.

The following table summarizes the expected qualitative differences in thermal properties based on the chemical structures.

PropertyDiglycidyl ether of BPP (DGEBPP)Diglycidyl ether of BPA (DGEBA)Diglycidyl ether of BPF (DGEBF)Rationale
Glass Transition Temperature (Tg) ModerateHighLowChain flexibility increases with the simplicity and linearity of the alkyl bridge (BPA < BPP < BPF).
Curing Reactivity Likely similar to DGEBAStandardSlightly higher than DGEBAThe electronic environment of the epoxy groups is similar. Steric effects may play a minor role.
Thermal Stability GoodExcellentGoodThe inherent stability of the aromatic backbone is the primary factor. The nature of the alkyl bridge has a secondary effect.

Experimental Protocol: DSC Analysis of Bisphenol Resins

This section outlines a detailed methodology for the comparative DSC analysis of 4,4'-(butane-1,1-diyl)diphenol resins against BPA and BPF-based resins.

Materials
  • Diglycidyl ether of 4,4'-(butane-1,1-diyl)diphenol (DGEBPP)

  • Diglycidyl ether of Bisphenol A (DGEBA)

  • Diglycidyl ether of Bisphenol F (DGEBF)

  • Curing Agent: e.g., 4,4'-Diaminodiphenylmethane (DDM) or a suitable anhydride hardener. The choice of curing agent should be consistent across all resin systems for a valid comparison.[4]

  • High-purity nitrogen for purging the DSC cell.

Equipment
  • Differential Scanning Calorimeter (DSC) with a refrigerated cooling system.

  • Hermetic aluminum DSC pans and lids.

  • Microbalance (accurate to ±0.01 mg).

Experimental Workflow

G prep Sample Preparation dsc_run1 First DSC Run (Non-isothermal) prep->dsc_run1 Accurately weigh 5-10 mg of resin/hardener mixture into a hermetic pan cool Controlled Cooling dsc_run1->cool Heat from ambient to ~250°C at a controlled rate (e.g., 10°C/min) dsc_run2 Second DSC Run cool->dsc_run2 Cool to ambient at a controlled rate (e.g., 20°C/min) analysis Data Analysis dsc_run2->analysis Reheat through the expected Tg range at the same rate as the first heating scan output output analysis->output Determine: - Curing Profile (Onset, Peak, ΔH) - Glass Transition Temperature (Tg)

Caption: Experimental workflow for DSC analysis of epoxy resins.

Step-by-Step Procedure
  • Sample Preparation:

    • Accurately weigh the epoxy resin and the stoichiometric amount of the chosen curing agent into a disposable container. For amine curing agents like DDM, the stoichiometric ratio is determined based on the amine hydrogen equivalent weight (AHEW) and the epoxy equivalent weight (EEW) of the resin.[3]

    • Thoroughly mix the components at a slightly elevated temperature (if necessary to reduce viscosity) until a homogeneous mixture is obtained.

    • Using a microbalance, accurately weigh 5-10 mg of the uncured mixture into a hermetic aluminum DSC pan.

    • Seal the pan hermetically to prevent any mass loss during the experiment.

  • First DSC Heating Scan (Curing Profile):

    • Place the sealed sample pan and an empty reference pan into the DSC cell.

    • Equilibrate the cell at a starting temperature of around 25°C.

    • Heat the sample at a constant rate, typically 10°C/min, to a temperature well above the completion of the curing exotherm (e.g., 250°C). This scan will record the heat flow associated with the curing reaction.

  • Controlled Cooling:

    • After the first heating scan, cool the sample at a controlled rate (e.g., 20°C/min) back to the starting temperature. This ensures a consistent thermal history for the subsequent Tg measurement.

  • Second DSC Heating Scan (Glass Transition Temperature):

    • Immediately after cooling, reheat the now-cured sample at the same heating rate as the first scan (10°C/min) through the expected glass transition region. This scan will show a step change in the heat flow, which corresponds to the Tg.

  • Data Analysis:

    • From the first heating scan, determine the onset temperature of the cure, the peak temperature of the exothermic reaction, and the total heat of reaction (ΔH) by integrating the area under the exotherm.

    • From the second heating scan, determine the glass transition temperature (Tg), typically taken as the midpoint of the step change in the heat flow curve.

Conclusion

Differential Scanning Calorimetry provides a robust and efficient method for characterizing and comparing the thermal properties of epoxy resins. While direct experimental DSC data for 4,4'-(butane-1,1-diyl)diphenol (BPP) based resins is not as widely available as for BPA and BPF resins, a comparative analysis based on well-established structure-property relationships can provide valuable insights for material selection and process optimization. The longer, more flexible butane bridge in BPP is expected to result in a lower glass transition temperature compared to the more rigid structure of BPA, offering a potentially valuable alternative for applications where increased flexibility and a lower processing temperature are desired. The detailed experimental protocol provided in this guide offers a framework for researchers to conduct their own comparative studies and contribute to a deeper understanding of this promising class of materials.

References

  • Journal of Chemical Technology and Metallurgy. (2018). SYNTHESIS AND CHARACTERIZATION OF A NEW EPOXY RESIN HOMOLOGOUS OF DGEBA: DIGLYCIDYL BIS DISULFIDE CARBON ETHER OF BISPHENOL A Ra. [Link]

  • MDPI. (2019). Synthesis, Thermal Properties and Curing Kinetics of Hyperbranched BPA/PEG Epoxy Resin. [Link]

  • ResearchGate. (2023). Study on the Thermal Properties of Epoxy Resin Reinforced with Arylidene-based Polybenzoxazine. [Link]

  • PMC. (2021). Optimization of Glass Transition Temperature and Pot Life of Epoxy Blends Using Response Surface Methodology (RSM). [Link]

  • MDPI. (2019). Synthesis, Thermal Properties and Curing Kinetics of Hyperbranched BPA/PEG Epoxy Resin. [Link]

  • MDPI. (2023). Bisphenol A Diglycidyl Ether-Primary Amine Cooligomer-poly(ε-caprolactone) Networks: Synthesis and Characterization. [Link]

  • Preprints.org. (2026). Curing Kinetics of Bisphenol A-Type Epoxy Resin/Aromatic Amine Curing Agent-Epoxy Resin System. [Link]

  • ResearchGate. (n.d.). DSC study of cure kinetics of DGEBA-based epoxy resin with poly(oxypropylene) diamine. [Link]

  • ResearchGate. (n.d.). Optimization of Glass Transition Temperature and Pot Life of Epoxy Blends Using Response Surface Methodology (RSM). [Link]

  • MDPI. (2021). Bisphenol-Free Epoxy Resins Derived from Natural Resources Exhibiting High Thermal Conductivity. [Link]

  • ResearchGate. (2026). Curing Kinetics of Bisphenol A-Type Epoxy Resin/Aromatic Amine Curing Agent-Epoxy Resin System. [Link]

  • Arabian Journal of Chemistry. (2017). Curing and thermal degradation of diglycidyl ether of bisphenol A epoxy resin crosslinked with natural hydroxy acids as environmentally friendly hardeners. [Link]

  • PMC. (2022). Blending Modification of Alicyclic Resin and Bisphenol A Epoxy Resin to Enhance Salt Aging Resistance for Composite Core Rods. [Link]

  • Simon Fraser University. (n.d.). Effect of Curing Agents on the Cure Behaviour and Thermal and Mechanical Properties of a Novel Vanillin-based Bio-epoxy Resin. [Link]

  • Semantic Scholar. (n.d.). Biobased epoxy reactive diluents prepared from monophenol derivatives: effect on viscosity and glass transition temperature of e. [Link]

  • TA Instruments. (n.d.). Characterization of the Degree of Cure of Thermosetting Resins by DSC. [Link]

  • NETZSCH Analyzing & Testing. (2024). TM-DSC – The Method of Choice for Determination of the Glass Transition and Post-Curing of Epoxy Resins. [Link]

  • ACS Publications. (2014). Study of the Curing Kinetics of Epoxy Resins with Biobased Hardener and Epoxidized Soybean Oil. [Link]

  • Royal Society of Chemistry. (n.d.). Enhancing intrinsic thermal conductivities of epoxy resins by introducing biphenyl mesogen-containing liquid crystalline co-curing agents. [Link]

  • ScienceDirect. (n.d.). Thermal-oxidative aging of DGEBA/EPN/LMPA epoxy system: Chemical structure and thermalemechanical properties. [Link]

  • YouTube. (2023). The Definitive Guide to Understanding Differential Scanning Calorimetry (DSC) Applied to Plastics. [Link]

  • ResearchGate. (n.d.). Bisphenol-Free Epoxy Resins Derived from Natural Resources Exhibiting High Thermal Conductivity. [Link]

  • OSTI.gov. (2002). Synthesis and cure behaviors of diglycidylether of bisphenol-S epoxy resins (Journal Article). [Link]

  • ScienceDirect. (n.d.). Modelling the properties of a difunctional epoxy resin cured with aromatic diamine isomers. [Link]

Sources

Validation

The Environmental Persistence of Bisphenol B: A Comparative Guide to Biodegradation Rates

The widespread use of bisphenols in industrial applications has led to their ubiquitous presence in the environment, raising concerns about their potential impact on ecosystems and human health. While much of the focus h...

Author: BenchChem Technical Support Team. Date: February 2026

The widespread use of bisphenols in industrial applications has led to their ubiquitous presence in the environment, raising concerns about their potential impact on ecosystems and human health. While much of the focus has been on Bisphenol A (BPA), a host of structural analogues, including 4,4'-(Butane-1,1-diyl)diphenol (Bisphenol B or BPB), are also in use and find their way into our soil and water. This guide provides a comparative analysis of the biodegradation rates of BPB and its common alternatives, offering researchers, scientists, and drug development professionals a comprehensive overview of their environmental fate.

Understanding Bisphenol Biodegradation: A Comparative Overview

The environmental persistence of bisphenols is largely determined by their susceptibility to microbial degradation. This process is influenced by the molecular structure of the bisphenol variant and the specific environmental conditions. While comprehensive data on BPB is less abundant than for its more famous counterpart, BPA, available studies allow for a comparative assessment.

A study on the primary biodegradation of six bisphenols, including BPB, in different inocula (river water and activated sludge from two wastewater treatment plants) provides valuable comparative insights.[1] The findings from this and other relevant research are summarized below.

Comparative Biodegradation of Bisphenols
BisphenolStructureRelative Biodegradation RateKey Findings
Bisphenol B (BPB) 4,4'-(Butane-1,1-diyl)diphenolModerate to Slow Studies indicate that BPB is generally less biodegradable than BPA and BPF in certain conditions. Its degradation is highly dependent on the microbial consortium present.
Bisphenol A (BPA) 4,4'-(Propane-2,2-diyl)diphenolModerate BPA is more extensively studied, with numerous bacterial strains identified that can degrade it.[2][3][4][5] Half-lives in water can range from 66 to 160 days, influenced by factors like turbidity and pH.[6]
Bisphenol F (BPF) 4,4'-(Methylene)diphenolRelatively Fast BPF generally shows a higher degradation efficiency compared to BPA in various environments, including seawater.[1][7][8] Some bacterial consortia that struggle with BPA can effectively degrade BPF.[1]
Bisphenol S (BPS) 4,4'-SulfonyldiphenolVery Slow / Recalcitrant BPS is notably resistant to biodegradation and is likely to persist in aquatic environments.[7][8] Its high stability makes it a persistent ecological concern.
Bisphenol AF (BPAF) 4,4'-(Hexafluoroisopropylidene)diphenolVery Slow / Recalcitrant BPAF is significantly more persistent than BPA, with observed half-lives of over 24 days in soil.[9]

This table synthesizes findings from multiple sources to provide a comparative overview. Direct head-to-head comparisons under identical conditions are limited in the scientific literature.

Experimental Protocols for Assessing Biodegradation

To ensure reliable and comparable data on the biodegradation of bisphenols, standardized testing protocols are essential. The Organisation for Economic Co-operation and Development (OECD) provides a suite of guidelines for testing the biodegradability of chemicals. The "Ready Biodegradability" tests (OECD 301 series) are a common starting point.[10][11]

OECD 301F: Manometric Respirometry Test

This method is widely used to determine the ready biodegradability of a substance by measuring oxygen consumption. A substance is considered readily biodegradable if it reaches 60% of its theoretical oxygen demand (ThOD) within a 10-day window during a 28-day period.[11][12]

Experimental Workflow: OECD 301F

OECD_301F cluster_prep Preparation cluster_incubation Incubation (28 days) cluster_measurement Measurement & Analysis prep_medium Prepare Mineral Medium setup_vessels Set up Closed Respirometer Vessels: - Test Substance + Inoculum + Medium - Blank (Inoculum + Medium) - Reference (e.g., Sodium Benzoate) - Toxicity Control (Test + Reference) prep_medium->setup_vessels prep_inoculum Prepare Inoculum (e.g., activated sludge) prep_inoculum->setup_vessels prep_test_substance Prepare Test Substance (BPB or alternative) prep_test_substance->setup_vessels incubate Incubate at 20-25°C in the dark with continuous stirring setup_vessels->incubate measure_o2 Continuously Measure Oxygen Consumption incubate->measure_o2 calculate_bod Calculate Biochemical Oxygen Demand (BOD) measure_o2->calculate_bod calculate_biodegradation Calculate % Biodegradation ((BOD - Blank) / ThOD) x 100 calculate_bod->calculate_biodegradation calculate_thod Calculate Theoretical Oxygen Demand (ThOD) calculate_thod->calculate_biodegradation assess_criteria Assess against Ready Biodegradability Criteria (>60% in 10-day window) calculate_biodegradation->assess_criteria

Caption: Workflow for the OECD 301F Manometric Respirometry Test.

Causality in Experimental Design:

  • Mineral Medium: Provides essential nutrients for microbial activity without an additional carbon source, ensuring that the test substance is the primary food source.

  • Inoculum: A mixed population of microorganisms from a source like activated sludge provides a diverse range of enzymes capable of degrading various organic compounds.

  • Blank Control: Measures the oxygen consumption of the inoculum alone, allowing for the correction of the test results.

  • Reference Substance: A readily biodegradable compound like sodium benzoate is used to verify the viability and activity of the inoculum.

  • Toxicity Control: A mixture of the test substance and the reference substance helps to determine if the test substance is inhibiting microbial activity.

Analytical Quantification of Bisphenols

Accurate quantification of the parent compound and its degradation products is crucial. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS/MS) or fluorescence detection are sensitive methods for this purpose.[13][14][15] For soil and sediment samples, effective extraction techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are employed.[16]

Microbial Degradation Pathways of Bisphenols

The biodegradation of bisphenols is primarily an aerobic process initiated by the enzymatic activity of various bacteria.[5][17] While the specific pathways can vary between different bisphenols and microbial strains, a general degradation scheme has been elucidated, particularly for BPA.

Generalized Aerobic Degradation Pathway of Bisphenols

Bisphenol_Degradation Bisphenol Bisphenol (e.g., BPB, BPA) Hydroxylation Hydroxylation of Phenolic Ring Bisphenol->Hydroxylation Monooxygenases Ring_Cleavage Aromatic Ring Cleavage (Ortho- or Meta-cleavage) Hydroxylation->Ring_Cleavage Dioxygenases Intermediates Formation of Aliphatic Intermediates Ring_Cleavage->Intermediates TCA_Cycle Entry into the Tricarboxylic Acid (TCA) Cycle Intermediates->TCA_Cycle Mineralization Mineralization to CO2, H2O, and Biomass TCA_Cycle->Mineralization

Caption: Generalized aerobic biodegradation pathway for bisphenols.

The initial and rate-limiting step is often the hydroxylation of the aromatic rings, catalyzed by monooxygenase enzymes. This is followed by the cleavage of the aromatic ring by dioxygenases, leading to the formation of aliphatic intermediates that can then be funneled into central metabolic pathways like the TCA cycle for complete mineralization.[6] The structure of the bridging alkyl group in different bisphenols influences the efficiency of these initial enzymatic attacks, which partly explains the observed differences in their biodegradation rates.

Concluding Remarks and Future Directions

The available evidence suggests that 4,4'-(Butane-1,1-diyl)diphenol (BPB) exhibits moderate to slow biodegradation in the environment, generally being more persistent than BPF and in some cases BPA. Its persistence, coupled with its endocrine-disrupting potential, warrants further investigation into its environmental fate and toxicological profile.

For researchers and drug development professionals, understanding the relative persistence of BPB and its alternatives is critical for informed material selection and environmental risk assessment. The experimental protocols outlined in this guide provide a framework for generating robust and comparable data to fill the existing knowledge gaps.

Future research should focus on:

  • Isolation and characterization of BPB-degrading microbial consortia from various environmental matrices.

  • Elucidation of the specific enzymatic pathways involved in BPB degradation.

  • Long-term studies to determine the formation and persistence of potential degradation products of BPB.

By advancing our understanding of the environmental behavior of BPB and other bisphenol analogues, we can better mitigate their potential risks and move towards the development of safer, more sustainable alternatives.

References

  • Dan, Y., et al. (2019). Biodegradation of Bisphenol A, Bisphenol F and Bisphenol S in Seawater. MDPI. [Link]

  • Danzl, E., et al. (2009). Biodegradation of Bisphenol A, Bisphenol F and Bisphenol S in Seawater. PMC - NIH. [Link]

  • Chen, D., et al. (2021). Biodegradation of the endocrine-disrupting compound bisphenol F by Sphingobium yanoikuyae DN12. Applied and Environmental Microbiology - ASM Journals. [Link]

  • Eichhorn, P., et al. (2018). Aerobic Soil Biodegradation of Bisphenol (BPA) Alternatives Bisphenol S and Bisphenol AF Compared to BPA. ResearchGate. [Link]

  • Ordonez, R., et al. (2008). Modeling Biodegradation of Nonylphenol. ResearchGate. [Link]

  • Li, M., et al. (2019). Biodegradation Kinetics of 1,4-Dioxane in Chlorinated Solvent Mixtures. ResearchGate. [Link]

  • Moura, A., et al. (2022). Bacterial degradation of bisphenol analogues: an overview. ResearchGate. [Link]

  • Chakraborty, S., et al. (2022). BIODEGRADATION OF ENDOCRINE DISRUPTOR BISPHENOL A BY INDIGENOUS MICROBIAL CONSORTIUM OF WASTE WATER: A CASE STUDY. ResearchGate. [Link]

  • Pop, A., et al. (2022). Bisphenols—A Threat to the Natural Environment. PMC. [Link]

  • Grgac, D., et al. (2020). Removal of Bisphenol A and Its Potential Substitutes by Biodegradation. PMC - NIH. [Link]

  • Wang, Y., et al. (2023). Research Progress of Methods for Degradation of Bisphenol A. PMC - NIH. [Link]

  • Gedalanga, P., et al. (2021). Biodegradation rates of low concentrations of 1,4-dioxane in impacted site sediments and agricultural soils and an investigation of the microorganisms and genes involved. PubMed. [Link]

  • Buleandră, M., et al. (2022). Optimized Method for Quantifying Bisphenols in Bottled Water and PET/rPET Matrices. MDPI. [Link]

  • CONCAWE. (2018). Generation of biodegradability data on petroleum constituents using enhanced tests (OECD Guideline 301 F). Concawe. [Link]

  • de Sousa, A. M., et al. (2022). Bacterial degradation of bisphenol A and its analogues: An overview. SciSpace. [Link]

  • Szczepańska, N., et al. (2020). The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method. PMC. [Link]

  • Chen, X., et al. (2016). Occurrence and Biodegradation of Nonylphenol in the Environment. MDPI. [Link]

  • Zhang, W., et al. (2013). Bacteria-mediated bisphenol A degradation. ResearchGate. [Link]

  • Yilmaz, B., et al. (2021). Comparative Analysis of Bisphenol A and Its Derivatives (BPF and BPS) on Oxidative Injury and Apoptosis in Dermal Fibroblasts. PubMed. [Link]

  • Liu, Z. H., et al. (2017). Environmental Fate, Analysis Method and Treatment Technology of Bisphenol A: A Review. IOP Conference Series: Earth and Environmental Science. [Link]

  • U.S. EPA. (2008). Fate, Transport and Transformation Test Guidelines OPPTS 835.3215 Inherent Biodegradability. Regulations.gov. [Link]

  • Zhang, W., et al. (2013). Bacteria-mediated bisphenol A degradation. PubMed. [Link]

  • Aropha. (n.d.). Types of OECD 301 Biodegradation Tests. Aropha. [Link]

  • Huelgas, R. G., et al. (2018). Analysis of alkylphenols and bisphenols in soils using liquid chromatography-tandem mass spectrometry. Taylor & Francis Online. [Link]

  • Li, Y., et al. (2021). Polybrominated diphenyl ethers and Dechlorane Plus in soil from four different industry parks: identification, emission characteristics, spatial distribution, and health risk assessment. Environmental Sciences Europe. [Link]

  • Wang, Y., et al. (2012). Analytical Methods PAPER. Royal Society of Chemistry. [Link]

  • Gartiser, S., et al. (2023). Toward the future of OECD/ISO biodegradability testing-new approaches and developments. Environmental Sciences Europe. [Link]

  • Zhao, L., et al. (2022). Mechanisms of BPA Degradation and Toxicity Resistance in Rhodococcus equi. PMC. [Link]

  • ibacon GmbH. (n.d.). OECD 301/310: Ready Biodegradability Tests. ibacon GmbH. [Link]

  • Al-saady, A. J. R., et al. (2022). Spectrophotometric Method Combined with HPLC for Bisphenol F Determination in Plastic Bottled Water and Thermal Paper. Baghdad Science Journal. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4,4'-(Butane-1,1-diyl)diphenol for Laboratory Professionals

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical w...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a robust safety culture and scientific integrity. This guide provides a detailed, step-by-step protocol for the safe disposal of 4,4'-(Butane-1,1-diyl)diphenol, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Hazard Mitigation

Before initiating any disposal procedures, it is crucial to understand the potential hazards associated with 4,4'-(Butane-1,1-diyl)diphenol. Based on analogous compounds, this substance may be irritating to the eyes, skin, and respiratory system.[3] Furthermore, some bisphenols are recognized as endocrine-disrupting chemicals, posing potential long-term health risks.[1][5]

Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense

The consistent and correct use of appropriate PPE is fundamental to minimizing exposure risks.

PPE ComponentSpecificationRationale
Eye Protection Chemical safety goggles or a face shield.Protects against splashes and airborne particles that can cause serious eye irritation.[3][6]
Hand Protection Chemical-resistant gloves (e.g., nitrile, neoprene).Prevents skin contact, which can lead to irritation and potential absorption of the chemical.[3][6]
Body Protection A lab coat or chemical-resistant apron.Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection Use in a well-ventilated area. A respirator may be necessary if dust or aerosols are generated.[6]Minimizes the inhalation of potentially harmful airborne particles.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic process for the collection, storage, and disposal of 4,4'-(Butane-1,1-diyl)diphenol waste. This procedure is designed to comply with general hazardous waste regulations as outlined by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][8][9][10]

Phase 1: Waste Segregation and Collection

Proper segregation at the point of generation is critical to prevent accidental chemical reactions and to ensure compliant disposal.[11]

  • Designate a Hazardous Waste Container:

    • Select a container that is chemically compatible with phenolic compounds. A high-density polyethylene (HDPE) or glass container is generally suitable.

    • The container must be in good condition, with a secure, leak-proof lid.[11]

  • Labeling:

    • Clearly label the container with the words "Hazardous Waste."[12]

    • Identify the contents fully: "4,4'-(Butane-1,1-diyl)diphenol".

    • Indicate the primary hazards (e.g., "Irritant," "Potential Endocrine Disruptor").

    • Include the accumulation start date.

  • Waste Collection:

    • Solid Waste: Carefully transfer solid 4,4'-(Butane-1,1-diyl)diphenol into the designated hazardous waste container. Use a dedicated scoop or spatula. Avoid creating dust.

    • Contaminated Materials: Any materials that have come into contact with the chemical, such as weighing boats, gloves, and pipette tips, must be considered contaminated and placed in the same hazardous waste container.[12]

    • Solutions: If disposing of solutions containing 4,4'-(Butane-1,1-diyl)diphenol, do not mix with other waste streams unless you have confirmed compatibility.[11][13] Collect in a designated liquid hazardous waste container.

    • Empty Containers: "Empty" containers that held 4,4'-(Butane-1,1-diyl)diphenol should be treated as hazardous waste. They should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous waste.

Phase 2: Temporary Storage in the Laboratory

Proper temporary storage is essential for maintaining a safe laboratory environment.

  • Storage Location: Store the hazardous waste container in a designated satellite accumulation area. This area should be under the control of the laboratory personnel.

  • Segregation: Ensure the container is stored separately from incompatible materials, such as strong oxidizing agents.[14][15]

  • Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

  • Container Integrity: Keep the waste container securely closed except when adding waste.[11] Regularly inspect the container for any signs of degradation or leakage.[15]

Phase 3: Final Disposal

The final disposal of hazardous waste must be conducted by a licensed and reputable chemical waste disposal company.

  • Contact Environmental Health and Safety (EHS): Follow your institution's established procedures for hazardous waste pickup. This typically involves contacting the EHS department.

  • Documentation: Complete all necessary waste disposal forms, including a hazardous waste manifest if required. This documentation tracks the waste from your laboratory to its final disposal site.[7][16][17]

  • Transport: The waste will be collected by trained personnel and transported to a licensed treatment, storage, and disposal facility (TSDF).[7]

Decision-Making Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 4,4'-(Butane-1,1-diyl)diphenol.

DisposalWorkflow cluster_prep Preparation cluster_collection Waste Collection & Segregation cluster_storage Temporary Storage cluster_disposal Final Disposal start Start: Have 4,4'-(Butane-1,1-diyl)diphenol Waste ppe Don Appropriate PPE start->ppe waste_type Determine Waste Type ppe->waste_type solid_waste Collect Solid Waste & Contaminated Materials waste_type->solid_waste Solid liquid_waste Collect Liquid Waste in a Separate Container waste_type->liquid_waste Liquid label_container Label Hazardous Waste Container solid_waste->label_container liquid_waste->label_container store_waste Store in Designated Satellite Accumulation Area with Secondary Containment label_container->store_waste contact_ehs Contact EHS for Pickup store_waste->contact_ehs documentation Complete Waste Manifest contact_ehs->documentation end End: Waste Transferred to TSDF documentation->end

Caption: Decision workflow for the safe disposal of 4,4'-(Butane-1,1-diyl)diphenol.

Spill Response Protocol

In the event of a spill, prompt and appropriate action is crucial.

  • Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

  • Assess the Spill: Determine the extent of the spill. For small spills, trained laboratory personnel may proceed with cleanup. For large spills, contact your institution's emergency response team.

  • Cleanup of Small Spills:

    • Wearing appropriate PPE, contain the spill using an absorbent material from a chemical spill kit.[4]

    • For solid spills, carefully sweep up the material, avoiding the generation of dust.[4]

    • Place all contaminated absorbent materials and cleaning supplies into a designated hazardous waste container.

    • Decontaminate the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

  • Reporting: Report all spills to your laboratory supervisor and EHS department, regardless of size.[4]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research is conducted with the utmost integrity and responsibility.

References

  • Carl ROTH. Safety Data Sheet: 1,4-Butanediol diglycidyl ether. [Link]

  • Electron Microscopy Sciences. Safety Data Sheet: 1,4-BUTANEDIOL DIGLYCIDYL ETHER. [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). 4-tert-butylphenol and 4-tert-pentylphenol - Evaluation statement. [Link]

  • U.S. Chemical Storage. What Are OSHA Requirements for Hazardous Chemical Storage?. [Link]

  • Yale Environmental Health & Safety. Phenol Standard Operating Procedure. [Link]

  • NOP. Treatment and disposal of chemical wastes in daily laboratory work. [Link]

  • Journal of Tropical Pharmacy and Chemistry. Determination of 4,4-(propane-2,2-diyl) diphenol (Bisphenol A) Concentration in Canned Tomatoes. [Link]

  • U.S. Environmental Protection Agency. Steps in Complying with Regulations for Hazardous Waste. [Link]

  • U.S. Environmental Protection Agency. Hazardous Waste. [Link]

  • Occupational Safety and Health Administration. Hazardous Waste - Overview. [Link]

  • LSU Health Shreveport. Laboratory Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenol and Phenol Solutions. [Link]

  • Occupational Safety and Health Administration. Hazardous Waste - Standards. [Link]

  • Carl ROTH. Safety Data Sheet: 1,4-Butanediol diglycidyl ether. [Link]

  • University of Essex. Laboratory Waste Disposal Handbook. [Link]

  • American Chemical Society. Hazardous Waste and Disposal. [Link]

  • Justrite. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

  • National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory. [Link]

  • U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide. [Link]

  • Journal of Environmental Sciences. Polybrominated diphenyl ethers and Dechlorane Plus in soil from four different industry parks: identification, emission characteristics, spatial distribution, and health risk assessment. [Link]

  • Tetra Tech. Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

  • PubChem. 4,4'-(Pentane-2,2-diyl)diphenol. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Feasible Synthetic Routes

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